2,4-Dichloropyridine-3-sulfonyl chloride

• CAS: 733047-84-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,4-Dichloropyridine-3-sulfonyl Chloride

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview for the synthesis of 2,4-dichloropyridine-3-sulfonyl chloride from its precursor, 2,4-dichloropyridine. We will delve into the underlying reaction mechanisms, present a detailed experimental protocol adapted from established methodologies, and emphasize the critical safety procedures required when handling the potent reagents involved.

Introduction: Strategic Importance of the Target Moiety

2,4-Dichloropyridine-3-sulfonyl chloride is a highly functionalized pyridine derivative. The presence of two chlorine atoms, a reactive sulfonyl chloride group, and the pyridine core makes it a versatile intermediate in synthetic chemistry. The sulfonyl chloride group is a potent electrophile, readily reacting with a variety of nucleophiles (alcohols, amines, etc.) to form sulfonamides and sulfonate esters. These functional groups are prevalent in a multitude of pharmacologically active compounds and agrochemicals, making this scaffold a valuable building block for discovery and development programs.[1] The synthesis from the readily available 2,4-dichloropyridine is a key step in accessing this valuable intermediate.

Synthetic Strategy: Electrophilic Aromatic Substitution

The most direct route to synthesize 2,4-dichloropyridine-3-sulfonyl chloride from 2,4-dichloropyridine is through an electrophilic aromatic substitution (EAS) reaction, specifically chlorosulfonation. This reaction introduces a sulfonic acid group (-SO₃H) onto the aromatic ring, which is then converted to the desired sulfonyl chloride (-SO₂Cl) in situ or in a subsequent step.

Caption: Detailed experimental workflow for the synthesis.

• Setup : Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser connected to a gas outlet leading to a scrubber (e.g., a beaker with NaOH solution to trap evolved HCl gas).

• Reagent Charging : Under an inert atmosphere (e.g., nitrogen), charge the flask with chlorosulfonic acid (0.6 mol). Begin stirring and cool the flask in an ice-water bath to 0-5°C.

• Substrate Addition : Slowly add 2,4-dichloropyridine (0.1 mol) dropwise from the addition funnel over a period of 1-2 hours. It is critical to maintain the internal temperature below 10°C during this exothermic addition.

• Co-reagent Addition : After the substrate addition is complete, add thionyl chloride (0.2 mol) dropwise, again ensuring the temperature remains below 10°C. Thionyl chloride helps to drive the equilibrium by reacting with the water formed during the reaction. [2]5. Reaction : Once the addition is complete, allow the mixture to slowly warm to room temperature. Then, heat the reaction mixture to 70-80°C and maintain this temperature for 4-6 hours. Monitor the reaction progress by observing the cessation of HCl gas evolution.

• Work-up & Quenching : Cool the reaction mixture back to room temperature. In a separate large beaker, prepare a slurry of crushed ice. With extreme caution and vigorous stirring , slowly pour the reaction mixture onto the crushed ice. This quenching step is highly exothermic and will release residual HCl gas. Perform this in a well-ventilated fume hood. The product should precipitate as a solid.

• Extraction : Transfer the aqueous slurry to a separatory funnel and extract the product with dichloromethane (DCM). Perform three separate extractions to ensure complete recovery.

• Washing : Combine the organic layers and wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize any remaining acid) and then with brine.

• Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification : The crude solid can be further purified by recrystallization from a suitable solvent system, such as hexanes or a hexane/ethyl acetate mixture, to yield pure 2,4-dichloropyridine-3-sulfonyl chloride.

Safety and Handling

Working with chlorosulfonic acid and thionyl chloride requires strict adherence to safety protocols due to their hazardous nature.

• Chlorosulfonic Acid : This substance is extremely corrosive and reacts violently with water, releasing large amounts of heat and toxic HCl gas. [3][4]It can cause severe burns to the skin, eyes, and respiratory tract. [5] * PPE : Always use a chemical fume hood. Wear a face shield, safety goggles, acid-resistant gloves (e.g., butyl rubber), and a flame-retardant lab coat. [3][4] * Handling : Handle in a dry, well-ventilated area. Keep away from water and combustible materials. [6]All glassware must be scrupulously dried before use.

  • Spills : Neutralize small spills cautiously with an alkaline material like sodium bicarbonate or crushed limestone. [6]* Thionyl Chloride : This is a toxic and corrosive liquid that also reacts with water to produce HCl and SO₂ gases. [7]It is harmful if swallowed and toxic if inhaled, causing severe skin burns and eye damage. [7] * PPE : Same as for chlorosulfonic acid.

  • Handling : Work exclusively in a fume hood. Avoid breathing vapors. Ensure the container is tightly closed when not in use. [7] Emergency Procedures : In case of skin contact with either reagent, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention. [4]For inhalation, move the individual to fresh air and seek medical help. [5]

Characterization and Expected Results

The final product, 2,4-dichloropyridine-3-sulfonyl chloride, is expected to be a solid at room temperature. Its identity and purity should be confirmed using standard analytical techniques.

Property	Value
Molecular Formula	C₅H₂Cl₃NO₂S [8]
Molecular Weight	246.5 g/mol [8]
Appearance	White to off-white solid
Expected Yield	60-80% (based on similar reactions)
¹H NMR	Expect two distinct signals in the aromatic region.
¹³C NMR	Expect five distinct signals for the pyridine carbons.
Mass Spectrometry (EI+)	Expect a molecular ion peak (M⁺) and characteristic fragmentation patterns.

For comparison, the related compound 2-chloropyridine-3-sulfonyl chloride shows ¹H NMR signals at δ 7.54-7.58 (m, 1H), 8.45-8.50 (m, 1H), and 8.75-8.77 (m, 1H). [9]Similar patterns, adjusted for the presence of the second chlorine, would be expected.

Conclusion

The synthesis of 2,4-dichloropyridine-3-sulfonyl chloride via chlorosulfonation of 2,4-dichloropyridine is a robust and direct method. A thorough understanding of the electrophilic aromatic substitution mechanism and the directing effects of the pyridine ring substituents is key to rationalizing the reaction's regioselectivity. While the procedure involves highly reactive and hazardous materials, adherence to the detailed protocol and stringent safety measures will ensure a successful and safe synthesis of this valuable chemical intermediate.

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Chemical properties and reactivity of 2,4-Dichloropyridine-3-sulfonyl chloride

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2,4-Dichloropyridine-3-sulfonyl Chloride

Introduction: A Versatile Bifunctional Reagent in Modern Synthesis

2,4-Dichloropyridine-3-sulfonyl chloride is a highly reactive, multifunctional building block of significant interest to researchers in medicinal chemistry and organic synthesis. Its structure, featuring an electron-deficient pyridine ring substituted with two chlorine atoms and a highly electrophilic sulfonyl chloride group, provides two distinct points for chemical modification. This unique arrangement allows for the sequential and controlled introduction of molecular diversity, making it an invaluable scaffold for the construction of complex molecules and libraries of compounds for drug discovery. This guide offers an in-depth exploration of its chemical properties, reactivity, and practical applications, providing field-proven insights for its effective use in a research setting.

Physicochemical and Spectroscopic Profile

The physical and spectroscopic properties of 2,4-Dichloropyridine-3-sulfonyl chloride are fundamental to its handling, characterization, and reaction monitoring.

Property	Value	Source(s)
Molecular Formula	C₅H₂Cl₃NO₂S	[1][2]
Molecular Weight	246.5 g/mol	[1]
Appearance	Typically a solid or oil
Solubility	Soluble in aprotic organic solvents (e.g., Dichloromethane, THF); Reacts with water and alcohols.	[3][4][5]
CAS Number	733047-84-2	[1]

Spectroscopic Data Interpretation:

• ¹H NMR: The proton NMR spectrum is expected to show two doublets in the aromatic region, corresponding to the two protons on the pyridine ring. Their chemical shifts will be downfield due to the electron-withdrawing effects of the chlorine and sulfonyl chloride groups.

• ¹³C NMR: The carbon spectrum will display five distinct signals for the pyridine ring carbons, with their chemical shifts influenced by the attached substituents.

• Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands corresponding to the asymmetric and symmetric stretching of the S=O bonds in the sulfonyl chloride group, typically appearing around 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹, respectively.[6]

• Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion due to the presence of three chlorine atoms (³⁵Cl and ³⁷Cl isotopes).[6]

Synthesis Pathway

While several methods exist for the synthesis of sulfonyl chlorides, a common and effective route for heteroaromatic variants like 2,4-Dichloropyridine-3-sulfonyl chloride involves a modified Sandmeyer reaction. This process typically starts from the corresponding amino-dichloropyridine. The amine is first converted to a diazonium salt, which is then reacted with sulfur dioxide in the presence of a copper catalyst to yield the desired sulfonyl chloride.[7][8]

Caption: Generalized synthetic route via a modified Sandmeyer reaction.

Chemical Reactivity and Mechanistic Insights

The reactivity of 2,4-Dichloropyridine-3-sulfonyl chloride is dominated by two key sites: the highly electrophilic sulfonyl chloride group and the electron-deficient dichloropyridine ring.

Caption: Key reactivity pathways for 2,4-Dichloropyridine-3-sulfonyl chloride.

Reactions at the Sulfonyl Chloride Group

The sulfur atom of the sulfonyl chloride is highly electron-deficient and serves as a potent electrophile for a wide range of nucleophiles. These reactions are fundamental to its application in building complex molecules.

• Sulfonamide Formation: The reaction with primary or secondary amines is one of the most important transformations, yielding stable sulfonamides.[4][9] This reaction proceeds via a nucleophilic attack of the amine's lone pair on the sulfur atom, forming a tetrahedral intermediate. Subsequent elimination of a chloride ion and a proton gives the final product. The reaction generates hydrochloric acid (HCl), which must be neutralized by a non-nucleophilic base, such as pyridine or triethylamine, to prevent the protonation of the starting amine and allow the reaction to proceed to completion.[4]

• Sulfonate Ester Formation: In a similar fashion, alcohols and phenols can act as nucleophiles to form sulfonate esters.[10][11] These reactions are also typically carried out in the presence of a base like pyridine to activate the alcohol and neutralize the HCl byproduct.[11][12] The resulting sulfonate esters are excellent leaving groups themselves, opening avenues for further synthetic transformations.

• Hydrolysis: The compound is highly sensitive to moisture. It readily reacts with water in a hydrolysis reaction to form the corresponding 2,4-dichloropyridine-3-sulfonic acid.[3][13] This reactivity necessitates strict anhydrous conditions during storage and handling to maintain the compound's integrity.[3]

Nucleophilic Aromatic Substitution (SNAr) on the Pyridine Ring

The pyridine ring is rendered electron-deficient by the nitrogen heteroatom and the three electron-withdrawing substituents (-Cl x2, -SO₂Cl). This electronic nature makes the ring susceptible to Nucleophilic Aromatic Substitution (SNAr).

• Regioselectivity: The chlorine atoms at the C2 and C4 positions are potential sites for nucleophilic attack. Generally, in such systems, the C4 position is more activated and kinetically favored for substitution by common nucleophiles like amines or alkoxides. However, the selectivity can be influenced by the nature of the nucleophile and the specific reaction conditions.[14][15] For instance, certain tertiary amines have been shown to exhibit high selectivity for the C2 position in related dichloropyrimidine systems.[14][15] This tunable reactivity allows for selective functionalization at either position on the pyridine core, often after the sulfonyl chloride group has been reacted.

Field-Proven Experimental Protocol: Synthesis of a Sulfonamide

This protocol provides a reliable, step-by-step methodology for the reaction of 2,4-Dichloropyridine-3-sulfonyl chloride with a primary amine, a cornerstone reaction in many research programs.

Objective: To synthesize N-benzyl-2,4-dichloropyridine-3-sulfonamide.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Anhydrous Triethylamine (Et₃N) or Pyridine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Standard laboratory glassware (round-bottom flask, dropping funnel)

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, dissolve benzylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction.

• Addition of Sulfonyl Chloride: Separately, dissolve 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 20-30 minutes using a dropping funnel.[4]

• Reaction: Stir the reaction mixture at 0 °C for an additional hour, then allow it to warm to room temperature. Continue stirring for 12-24 hours.[4]

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with 1M HCl (to remove excess base), saturated aqueous NaHCO₃ solution, and finally with brine.[4]

• Purification:

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide.

Applications in Research and Drug Development

The unique bifunctionality of 2,4-Dichloropyridine-3-sulfonyl chloride makes it a powerful tool in the synthesis of pharmaceutically relevant molecules.

• Scaffold for Bioactive Molecules: The sulfonamide functional group is a well-established pharmacophore found in a vast array of therapeutic agents, including antibacterial, anti-inflammatory, anticancer, and antiviral drugs.[9] This reagent provides a direct entry to novel pyridine-based sulfonamides.

• Access to Diverse Chemical Space: The ability to first react the sulfonyl chloride group and then selectively substitute one or both chlorine atoms on the pyridine ring allows for the creation of three-dimensional molecular structures with diverse functionalities. This is highly valuable in generating compound libraries for high-throughput screening in drug discovery campaigns.[16]

• Intermediate in Targeted Synthesis: It serves as a key intermediate for complex APIs where the dichloropyridine-sulfonamide core is a required structural motif.

Critical Safety and Handling Precautions

Due to its high reactivity, 2,4-Dichloropyridine-3-sulfonyl chloride must be handled with extreme care.

• Corrosivity: It is highly corrosive and causes severe skin burns and serious eye damage.[13][17] Immediate medical attention is required upon contact.[3]

• Water Reactivity: The compound reacts with water and moisture, liberating toxic and corrosive hydrogen chloride gas.[3][13][18] All handling must be performed under strictly anhydrous conditions.

• Inhalation Hazard: Dust or vapors may cause respiratory irritation.[13]

• Handling Recommendations:

  • Always use this reagent within a certified chemical fume hood.[3]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[19]

  • Store in a tightly sealed container in a cool, dry, well-ventilated area, away from water, moisture, bases, and strong oxidizing agents.[3][13] Consider storing under an inert atmosphere (e.g., nitrogen or argon).

Conclusion

2,4-Dichloropyridine-3-sulfonyl chloride is more than a simple chemical; it is an enabling tool for innovation in chemical synthesis. Its well-defined, yet versatile, reactivity profile allows chemists to strategically build molecular complexity. A thorough understanding of its properties, reaction mechanisms, and handling requirements, as detailed in this guide, is paramount for leveraging its full potential in the rapid development of novel chemical entities for research and pharmaceutical applications.

References

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• Wei, W., et al. (2018). Synthesis of 2-aminopyridine-3-sulfonyl chlorides 4 and sulfonylethenamines 5. ResearchGate. [Link]

• Supporting Information. Synthesis of sulfonyl chloride substrate precursors. [Link]

• PubChemLite. 2,4-dichloropyridine-3-sulfonyl chloride (C5H2Cl3NO2S). [Link]

• PubChem. 5,6-dichloropyridine-3-sulfonyl Chloride. [Link]

• ACD/Labs. (2008-07-30). IR, NMR and MS of a Sulfonyl Chloride compound. [Link]

• Pereshivko, O. P., et al. (2018). Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. ResearchGate. [Link]

• Wang, T., et al. (2018). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. PubMed. [Link]

• Chad Chemistry. (2018-02-01). Alcohol Substitutions and Eliminations in Basic Conditions PBr3 PCl3 SOCl2 TsCl POCl3. YouTube. [Link]

• The Organic Chemistry Tutor. (2020-01-22). Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). YouTube. [Link]

• Moody, C. M., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. [Link]

• G. S. S. R. K. Reddy, et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. [Link]

• Wang, T., et al. (2018). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ResearchGate. [Link]

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Guide to the Stability and Storage of 2,4-Dichloropyridine-3-sulfonyl Chloride

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

2,4-Dichloropyridine-3-sulfonyl chloride is a pivotal, yet highly reactive, building block in modern synthetic chemistry, particularly in the development of novel pharmaceutical agents. Its utility is intrinsically linked to the electrophilic nature of the sulfonyl chloride moiety, which allows for the facile construction of sulfonamides. However, this same reactivity presents significant challenges regarding the compound's stability and long-term storage. This guide provides a comprehensive overview of the chemical liabilities of 2,4-Dichloropyridine-3-sulfonyl chloride, outlines the causal factors behind its degradation, and establishes field-proven protocols for its handling, storage, and stability assessment to ensure its integrity in research and development workflows.

The Chemical Nature of 2,4-Dichloropyridine-3-sulfonyl Chloride: A Double-Edged Sword

The synthetic power of 2,4-Dichloropyridine-3-sulfonyl chloride stems from the potent electrophilicity of the sulfur atom. This reactivity is the cornerstone of its function, enabling efficient reactions with a wide array of nucleophiles. However, it is also the root of its inherent instability. The primary antagonist to the stability of this compound is ambient moisture.

The Primary Degradation Pathway: Hydrolysis

Sulfonyl chlorides, as a class, are susceptible to hydrolysis. For heteroaromatic sulfonyl chlorides, the position of the sulfonyl group on the pyridine ring significantly influences its stability. As a beta-isomeric pyridine derivative, 2,4-Dichloropyridine-3-sulfonyl chloride is particularly prone to hydrolysis by trace amounts of water[1].

The reaction proceeds via nucleophilic attack of water on the electrophilic sulfur atom, leading to the displacement of the chloride and the formation of the corresponding sulfonic acid, 2,4-Dichloropyridine-3-sulfonic acid. This process is often autocatalytic, as the hydrogen chloride (HCl) gas generated can further promote degradation.

Caption: Hydrolysis of 2,4-Dichloropyridine-3-sulfonyl chloride.

This degradation is not merely a loss of active reagent but also introduces acidic impurities into the material, which can have profound and often detrimental effects on subsequent sensitive chemical transformations.

Core Principles for Ensuring Chemical Integrity: Storage and Handling Protocols

Given the high reactivity with water, all storage and handling procedures must be centered around the rigorous exclusion of atmospheric moisture.

Recommended Storage Conditions

The primary objective is to maintain a dry, cool, and inert environment. Safety Data Sheets for analogous sulfonyl chlorides consistently highlight these critical parameters[2][3][4][5].

Parameter	Recommendation	Rationale
Temperature	2-8°C[6]	Reduces the rate of potential decomposition reactions. Avoid freezing, which can cause moisture condensation upon thawing.
Atmosphere	Inert Gas (Nitrogen or Argon)[2]	Displaces atmospheric moisture and oxygen, preventing hydrolysis and potential oxidative side reactions.
Container	Tightly-sealed, amber glass bottle with a PTFE-lined cap.	Prevents moisture ingress and protects from light. The PTFE liner provides a robust, inert seal.
Location	Cool, dry, well-ventilated area[3][6]. Store in a corrosives-compatible cabinet.	Ensures safety and compliance. Segregation from incompatible materials is critical.

Incompatible Materials

To prevent violent reactions and degradation, 2,4-Dichloropyridine-3-sulfonyl chloride must be stored separately from the following:

• Water/Moisture: Reacts vigorously, potentially liberating toxic HCl gas[4][5].

• Bases: Can catalyze rapid decomposition.

• Strong Oxidizing Agents [5][7].

• Alcohols: Will react to form sulfonate esters.

Safe Handling Workflow

All manipulations should be performed with the assumption that the compound is highly sensitive.

Caption: Recommended workflow for handling the reagent.

Causality Behind the Workflow:

• Equilibration: Allowing the sealed container to warm to ambient temperature before opening is a critical, non-negotiable step. Opening a cold bottle will cause ambient moisture to immediately condense on the solid and in the headspace, leading to rapid degradation.

• Inert Atmosphere: Handling under nitrogen or argon in a glovebox is the gold standard. If a glovebox is unavailable, use a glove bag or perform the transfer quickly in a well-ventilated fume hood with a stream of inert gas directed into the container headspace.

• Dispensing Tools: Use clean, dry spatulas and weighing vessels. Never introduce a tool that has not been rigorously dried.

A Self-Validating System: Protocol for Stability Assessment

Trust in experimental results begins with verifying the integrity of the starting materials. A routine stability assessment is a self-validating system that ensures the quality of 2,4-Dichloropyridine-3-sulfonyl chloride over time. High-Performance Liquid Chromatography (HPLC) is the preferred method for this analysis.

Step-by-Step HPLC Protocol for Purity Assessment

This protocol provides a framework for monitoring the purity of the compound and detecting the primary hydrolytic degradant, 2,4-Dichloropyridine-3-sulfonic acid.

Objective: To quantify the purity of 2,4-Dichloropyridine-3-sulfonyl chloride and identify the presence of its sulfonic acid degradant.

Methodology:

• Standard Preparation:

  • Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask.

  • Dilute to volume with a 1:1 mixture of Acetonitrile:Water (v/v). Note: The sulfonyl chloride will hydrolyze in this diluent to the sulfonic acid. This "standard" is therefore used to establish the retention time and response factor of the fully degraded product.

• Sample Preparation (Time Zero - T₀):

  • In an inert atmosphere, accurately weigh ~10 mg of the 2,4-Dichloropyridine-3-sulfonyl chloride test sample into a 10 mL volumetric flask.

  • Dilute to volume with dry, anhydrous Acetonitrile. This solution must be analyzed immediately to minimize hydrolysis in the solvent.

• Stability Sample Preparation (Tₓ):

  • Store an aliquot of the material under the desired test conditions (e.g., 25°C/60% RH, 40°C/75% RH).

  • At each time point (e.g., 1 week, 1 month), prepare a sample as described in step 2.

• HPLC Conditions:

Parameter	Condition
Column	C18 Reverse-Phase, 5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 5% B and equilibrate.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

• Data Analysis and Interpretation:

  • The sulfonic acid degradant, being more polar, will have a shorter retention time than the parent sulfonyl chloride.

  • Calculate the purity of the sulfonyl chloride at each time point using the area normalization method: % Purity = (Area of Sulfonyl Chloride Peak / Total Area of All Peaks) x 100

  • Track the increase in the sulfonic acid peak area over time to determine the rate of degradation under the tested conditions.

Conclusion

While 2,4-Dichloropyridine-3-sulfonyl chloride is an exceptionally useful synthetic intermediate, its inherent reactivity demands a rigorous and disciplined approach to its storage and handling. The principal threat to its stability is hydrolysis, a process that can be effectively mitigated by the strict exclusion of moisture, storage at reduced temperatures (2-8°C), and the use of an inert atmosphere. By implementing the protocols outlined in this guide and employing routine analytical verification, researchers and drug development professionals can ensure the integrity of this critical reagent, leading to more reliable, reproducible, and successful synthetic outcomes.

References

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A Guide to the Formation of 2,4-Dichloropyridine-3-sulfonyl Chloride: Mechanism and Synthesis

Introduction

2,4-Dichloropyridine-3-sulfonyl chloride is a key building block in modern synthetic chemistry, valued for its role as a versatile intermediate in the development of pharmaceuticals and agrochemicals. Its structural features, namely the reactive sulfonyl chloride group positioned on a dichlorinated pyridine ring, allow for a wide range of subsequent chemical transformations. Understanding the core mechanisms of its formation is paramount for researchers and process chemists aiming to optimize its synthesis, improve yields, and ensure process safety and scalability.

This technical guide provides an in-depth exploration of the primary synthetic pathways leading to 2,4-Dichloropyridine-3-sulfonyl chloride. We will dissect the mechanistic underpinnings of the key chemical transformations, offer insights into the causality behind experimental choices, and present a generalized experimental protocol grounded in established chemical literature.

Core Synthetic Strategies and Mechanistic Insights

The synthesis of aryl sulfonyl chlorides can be broadly approached via two distinct and reliable strategies: direct electrophilic aromatic substitution (sulfonation followed by chlorination) or a Sandmeyer-type reaction starting from an amino-precursor. The choice of strategy is often dictated by the electronic nature of the aromatic ring and the availability of starting materials.

Mechanism: Direct Chlorosulfonation via Electrophilic Aromatic Substitution (EAS)

This pathway involves the direct reaction of a suitable substrate, in this case, 2,4-dichloropyridine, with a powerful sulfonating agent, typically chlorosulfonic acid. The reaction proceeds via an electrophilic aromatic substitution (EAS) mechanism.

Causality and Mechanistic Steps:

The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom, making it less reactive towards electrophiles than benzene. The presence of two electron-withdrawing chlorine atoms further deactivates the ring. However, sulfonation can be achieved under forcing conditions.

• Step 1: Generation of the Electrophile. Chlorosulfonic acid (HSO₃Cl) is a potent sulfonating agent. The active electrophile is sulfur trioxide (SO₃), which is present in equilibrium or its protonated form.[1][2] The reaction is an electrophilic aromatic substitution where a hydrogen atom on the arene is replaced by a sulfonic acid group.[1]

• Step 2: Nucleophilic Attack and Regioselectivity. The π-system of the 2,4-dichloropyridine ring acts as the nucleophile, attacking the electrophilic sulfur atom of SO₃. The position of this attack is critical. The nitrogen atom directs electrophilic attack to the meta-position (C-3 and C-5). The chlorine atoms are deactivating but ortho-, para-directing. With the C-2 and C-4 positions blocked, the directing effects converge to favor substitution at the C-3 or C-5 position. The C-3 position is generally favored due to the electronic environment.

• Step 3: Formation of the Sigma Complex. The attack on the electrophile disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Step 4: Re-aromatization. A weak base, such as the chloride ion or another molecule of chlorosulfonic acid, abstracts the proton from the carbon atom bearing the new sulfonyl group. This restores the aromaticity of the pyridine ring, yielding the 2,4-dichloropyridine-3-sulfonic acid intermediate.

• Step 5: Conversion to Sulfonyl Chloride. If the starting reagent is chlorosulfonic acid, the sulfonyl chloride is formed directly. If fuming sulfuric acid is used to generate a sulfonic acid, a subsequent chlorination step is required, typically using reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅).[3]

Caption: Electrophilic Aromatic Substitution pathway for sulfonyl chloride formation.

Mechanism: Sandmeyer-Type Reaction

An alternative and often higher-yielding approach for preparing aryl sulfonyl chlorides from electron-deficient rings is a modified Sandmeyer reaction. This multi-step process begins with an amino-substituted pyridine. For the target molecule, the precursor would be 3-amino-2,4-dichloropyridine.

Causality and Mechanistic Steps:

This method circumvents the challenges of direct EAS on a highly deactivated ring. It is a robust method demonstrated for a wide range of aryl sulfonyl chlorides, including other substituted pyridines.[4]

• Step 1: Diazotization. The process starts with the conversion of the primary aromatic amine to a diazonium salt. The amine is treated with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl) at low temperatures (typically 0–5 °C).[3][5] The low temperature is crucial to prevent the unstable diazonium salt from decomposing.

• Step 2: Sulfonylchlorination (Meerwein Reaction). The resulting diazonium salt solution is then added to a mixture containing sulfur dioxide (SO₂) and a copper(I) chloride (CuCl) catalyst.[4][6] Sulfur dioxide acts as the source for the sulfonyl group, and the copper salt facilitates the radical-based reaction, leading to the displacement of the diazonium group and the formation of the sulfonyl chloride. Using thionyl chloride in an aqueous acidic solution with a copper catalyst can also serve as the source of sulfur dioxide.[4]

Caption: Sandmeyer-type reaction pathway for sulfonyl chloride formation.

Comparative Data of Synthetic Routes

The selection of a synthetic route often involves a trade-off between the number of steps, overall yield, and substrate availability. Below is a comparative summary based on analogous preparations in the literature.

Feature	Direct Chlorosulfonation (EAS)	Sandmeyer-Type Reaction
Starting Material	2,4-Dichloropyridine	3-Amino-2,4-dichloropyridine
Key Reagents	Chlorosulfonic acid or H₂SO₄/SO₃, SOCl₂	NaNO₂, HCl, SO₂, CuCl
Number of Steps	1-2	2
Typical Yields	Moderate to Good (Can be variable)	Good to Excellent (>70-90%)[3][7]
Key Advantages	Fewer steps, potentially more atom-economical.	Milder conditions, higher yields, better regiocontrol for complex substrates.[7]
Key Challenges	Harsh/corrosive reagents, potential for side reactions, requires forcing conditions for deactivated rings.	Requires low-temperature control, handling of unstable diazonium intermediate.

Experimental Protocol: General Procedure via Sandmeyer-Type Reaction

The following protocol is a generalized procedure based on established methods for the synthesis of substituted pyridine sulfonyl chlorides and should be adapted and optimized with appropriate safety precautions.[3][4]

Objective: To synthesize 2,4-dichloropyridine-3-sulfonyl chloride from 3-amino-2,4-dichloropyridine.

Materials:

• 3-Amino-2,4-dichloropyridine

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Thionyl Chloride (SOCl₂) or Sulfur Dioxide (SO₂)

• Copper(I) Chloride (CuCl)

• Dichloromethane (DCM) or other suitable extraction solvent

• Saturated Sodium Bicarbonate solution

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Ice

Procedure:

• Preparation of the Diazonium Salt:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend 3-amino-2,4-dichloropyridine in a solution of concentrated HCl and water.

  • Cool the suspension to 0–5 °C using an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the internal temperature does not exceed 5 °C.

  • Stir the mixture at this temperature for an additional 30-60 minutes after the addition is complete to ensure full conversion to the diazonium salt.

• Preparation of the SO₂/CuCl Reagent:

  • In a separate reaction vessel, prepare a solution or suspension of the sulfonylating agent.

  • Method A (Using SO₂ gas): Saturate a mixture of acetic acid and concentrated HCl with sulfur dioxide gas and add a catalytic amount of copper(I) chloride. Cool this mixture to 0-5 °C.

  • Method B (Using SOCl₂): Add thionyl chloride dropwise to chilled water to generate sulfurous acid, then add the copper(I) chloride catalyst.[3][7]

• Sulfonylchlorination Reaction:

  • Slowly add the cold diazonium salt solution from Step 1 to the cold SO₂/CuCl mixture from Step 2. Vigorous gas evolution (N₂) will be observed. Maintain the temperature below 10 °C throughout the addition.

  • After the addition is complete, allow the reaction mixture to stir and slowly warm to room temperature over several hours or overnight.

• Work-up and Isolation:

  • Extract the reaction mixture with dichloromethane (3 x volume).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize excess acid), and finally with brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 2,4-dichloropyridine-3-sulfonyl chloride.

  • The product can be further purified by recrystallization or column chromatography if necessary. Due to its low solubility in water, the product may precipitate directly from the reaction mixture, simplifying isolation.[4]

Trustworthiness & Self-Validation: This protocol incorporates self-validating steps. The diazotization must be kept cold to prevent decomposition, a fact verifiable by monitoring for premature nitrogen evolution. The final work-up with a bicarbonate wash confirms the removal of acidic impurities, which is essential for the stability of the sulfonyl chloride product.

Conclusion

The formation of 2,4-dichloropyridine-3-sulfonyl chloride is a process rooted in fundamental principles of organic chemistry. While direct chlorosulfonation offers a more direct route, the Sandmeyer-type reaction provides a more controlled, robust, and often higher-yielding pathway, particularly given the electronically deactivated nature of the dichloropyridine ring. A thorough understanding of these competing mechanisms, reaction conditions, and the causality behind procedural steps empowers chemists to make informed decisions, leading to the efficient and safe synthesis of this valuable chemical intermediate.

References

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• Google Patents. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.

• Taylor & Francis Online. SOME REACTIONS OF PYRIDINE-3-SULFONYL CHLORIDE: Phosphorus and Sulfur and the Related Elements. Available from: [Link]

• QM Magic Class. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Available from: [Link]

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• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Available from: [Link]

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• Studylib. 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry. Available from: [Link]...

• European Patent Office. METHOD FOR PRODUCING PYRIDINE-3-SULFONYL CHLORIDE - EP 2963019 B1. Available from: [Link]

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• Master Organic Chemistry. Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Available from: [Link]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available from: [Link]

• Chemistry Stack Exchange. Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available from: [Link]

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Safety precautions for handling 2,4-Dichloropyridine-3-sulfonyl chloride

An In-depth Technical Guide for the Safe Handling of 2,4-Dichloropyridine-3-sulfonyl chloride

Foreword: A Proactive Approach to Safety with a Potent Reagent

As a Senior Application Scientist, I have seen firsthand the pivotal role that reactive building blocks like 2,4-Dichloropyridine-3-sulfonyl chloride play in accelerating drug discovery and development. Its unique structure makes it an invaluable intermediate for synthesizing complex molecular architectures. However, its utility is matched by its hazardous nature. This guide is crafted not as a mere list of rules, but as a framework for understanding and mitigating the risks associated with this compound. Our goal is to empower researchers to handle this reagent with confidence and precision, ensuring that scientific advancement and personal safety proceed hand-in-hand. This document moves beyond simple compliance, focusing on the causality behind each precaution to foster a deeply ingrained culture of safety.

Section 1: Understanding the Inherent Risks of 2,4-Dichloropyridine-3-sulfonyl chloride

The reactivity of the sulfonyl chloride functional group is the primary source of the hazards associated with this compound. It is a potent electrophile, highly susceptible to nucleophilic attack by water, alcohols, amines, and even atmospheric moisture. This reactivity dictates its primary hazards: corrosivity and the generation of toxic byproducts upon decomposition or reaction.[1][2]

Corrosivity and Reactivity

The principal danger of 2,4-Dichloropyridine-3-sulfonyl chloride is its severe corrosivity to biological tissues. Upon contact with the moisture present in skin, eyes, or the respiratory tract, it undergoes rapid hydrolysis. This reaction is exothermic and generates hydrochloric acid (HCl) and 2,4-dichloropyridine-3-sulfonic acid, causing immediate and severe chemical burns.[1][2] The reaction with water can be vigorous, particularly with larger quantities, liberating toxic and corrosive HCl gas.[1][3]

GHS Hazard Profile

The Globally Harmonized System (GHS) provides a clear summary of the key dangers. It is imperative that all personnel are familiar with these classifications before handling the material.

GHS Classification	Hazard Statement	Description	Primary Sources
Skin Corrosion 1B	H314: Causes severe skin burns and eye damage.	The material is capable of causing irreversible damage to skin and eyes upon contact.	[4][5]
Serious Eye Damage 1	H318: Causes serious eye damage.	A sub-classification emphasizing the high risk of severe, potentially blinding, eye injury.	[3]
STOT Single Exposure 3	H335: May cause respiratory irritation.	Inhalation of vapors or dusts can irritate the nose, throat, and lungs.	[5]
Water Reactive	EUH029: Contact with water liberates toxic gas.	This European Union hazard phrase highlights the release of gases like HCl upon contact with water.	[3]

Note: Classifications may vary slightly between suppliers, but a conservative approach assuming the highest degree of hazard is always recommended.

Section 2: The Non-Negotiable Environment: Engineering Controls & PPE

A multi-layered approach to protection is essential. Engineering controls provide the first line of defense, while Personal Protective Equipment (PPE) serves as the critical final barrier between the researcher and the chemical.

Primary Engineering Controls

All manipulations of 2,4-Dichloropyridine-3-sulfonyl chloride, including weighing, transfers, and reaction setup, must be performed within a certified chemical fume hood.[1][3] The fume hood's constant airflow is crucial for preventing the accumulation of corrosive vapors and protecting the user from inhalation exposure.[6] The work area within the hood should be kept clear of clutter and combustible materials like paper towels to minimize risks in the event of a spill.[6] An eyewash station and safety shower must be immediately accessible and tested regularly.[7][8]

Personal Protective Equipment (PPE): A Self-Validating System

PPE is not a suggestion; it is a mandatory requirement. The proper selection and use of PPE is a self-validating system that ensures researcher safety.

Protection Type	Required Equipment	Causality and Rationale	Key Standards
Eye & Face	Tightly fitting safety goggles AND a full-face shield.	Goggles protect against vapors and small splashes. The face shield is critical to protect the entire face from larger, unexpected splashes during transfers or quenching.[1][4]	OSHA 29 CFR 1910.133, EN 166
Hand	Chemical-resistant nitrile or neoprene gloves.	Protects against direct skin contact. Always inspect gloves for tears before use and remove them without touching the outer surface.[1][9][10]	EN 374
Body	Chemical-resistant lab coat or apron. For larger quantities (>50g), fire/flame resistant and impervious clothing should be considered.	Protects skin and personal clothing from spills and splashes.[1][4][10]	N/A
Respiratory	Not typically required when using a fume hood.	A properly functioning fume hood provides adequate respiratory protection.[1] If there's a risk of exceeding exposure limits (e.g., large spill), a NIOSH-approved respirator with an appropriate cartridge is necessary.[8][11]	OSHA 29 CFR 1910.134, EN 149
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Leather is recommended over porous materials.[6]	N/A

Section 3: Protocols for Safe Laboratory Operations

The following protocols are designed to minimize risk during common laboratory procedures.

Workflow for Safe Reagent Handling and Reaction Setup

The logical flow from preparation to reaction requires deliberate, sequential steps to ensure safety at each stage.

Caption: Standard workflow for preparing and handling 2,4-Dichloropyridine-3-sulfonyl chloride.

Protocol: Weighing and Transfer

• Preparation: Don all required PPE as specified in Section 2.2. Ensure the fume hood sash is at the appropriate height.

• Taring: Place a clean, dry flask on a balance inside the fume hood and tare the balance.

• Dispensing: Remove the cap from the 2,4-Dichloropyridine-3-sulfonyl chloride container. Carefully dispense the desired amount of the solid directly into the tared flask. Avoid creating dust.

• Sealing: Immediately and securely recap the primary reagent bottle.

• Cleaning: Use a spatula to clean up any minor spills on the balance. Decontaminate the spatula and any surfaces according to the procedures in Section 5.

Protocol: Reaction Work-up and Quenching

Unreacted sulfonyl chloride must be safely neutralized before disposal or further purification. The quenching process is exothermic and requires careful control.[12]

• Cooling: Once the reaction is complete, cool the reaction vessel to 0 °C using an ice-water bath. This is critical to control the exotherm of the quench.[12]

• Slow Addition: With vigorous stirring, slowly add a quenching agent. Common choices include:

  • Ice/Cold Water: Add crushed ice or slowly dropwise add cold water. This hydrolyzes the sulfonyl chloride to the corresponding sulfonic acid and HCl.[13][14]

  • Aqueous Base: A cold, dilute solution of sodium bicarbonate (NaHCO₃) can be used. CAUTION: This will generate CO₂ gas, so the addition must be extremely slow to avoid excessive foaming and pressure buildup.[13] The base neutralizes the acidic byproducts.[12]

• Monitoring: Monitor the internal temperature of the reaction throughout the addition. If the temperature rises significantly, pause the addition until it subsides.

• Completion: Continue stirring the mixture for 30-60 minutes after the addition is complete to ensure all residual sulfonyl chloride has been hydrolyzed.[12]

• Extraction: Proceed with standard aqueous work-up and extraction procedures.

Section 4: Storage and Chemical Incompatibility

Proper storage is a critical preventative safety measure.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] The storage location should be a designated corrosives cabinet, away from general laboratory traffic.[8] Protect from moisture at all costs.[8]

• Inert Atmosphere: For long-term storage, consider keeping the container inside a desiccator or nitrogen-purged drybox to prevent gradual hydrolysis from atmospheric moisture.

The reactivity of 2,4-Dichloropyridine-3-sulfonyl chloride makes it incompatible with a range of common laboratory chemicals. Storing it away from these materials prevents dangerous reactions.

Incompatible Material Class	Examples	Reason for Incompatibility	Primary Sources
Water & Protic Solvents	Water, Alcohols (Methanol, Ethanol)	Violent or exothermic reaction, releasing corrosive HCl gas.	[1][3][11]
Bases	Sodium Hydroxide, Amines (Triethylamine)	Violent exothermic reaction.	[1][11]
Strong Oxidizing Agents	Nitric Acid, Peroxides	Can lead to vigorous, potentially explosive reactions.	[11]

Section 5: Emergency Response Protocols

Immediate and correct action during an emergency can significantly reduce the severity of an incident.

Emergency Response Decision Tree

Caption: Decision tree for responding to emergencies involving 2,4-Dichloropyridine-3-sulfonyl chloride.

Specific First-Aid Measures

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[3]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[3][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth with water and drink one or two glasses of water. Seek immediate medical attention.[4]

Section 6: Waste Disposal

All waste containing 2,4-Dichloropyridine-3-sulfonyl chloride or its byproducts is considered hazardous waste.

• Solid Waste: Contaminated items such as gloves, weighing paper, and absorbent materials should be placed in a clearly labeled, sealed container for hazardous waste disposal.

• Liquid Waste: Reaction mixtures must be fully quenched as described in Section 3.3 before being placed into a designated, labeled hazardous waste container. The container should be segregated with other halogenated organic waste streams.

• Disposal Vendor: All waste must be disposed of through a licensed environmental waste management company, in accordance with all local, state, and federal regulations.

Conclusion

2,4-Dichloropyridine-3-sulfonyl chloride is a powerful tool for chemical synthesis, but it demands respect and meticulous handling. By understanding the fundamental reactivity that drives its hazards, researchers can implement the engineering controls, personal protective equipment, and handling protocols detailed in this guide. This proactive, knowledge-based approach to safety is paramount. It ensures that the potential of this valuable reagent can be fully realized in the laboratory while protecting the health and well-being of the scientific community.

References

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Retrieved from [Link]

• Reddit. (2019). Removing thionyl chloride. Retrieved from [Link]

• Ibercondor. (2024). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

• OSHA Training School. (2024). Corrosive Safety: Protecting Workers from Harmful Substances. Retrieved from [Link]

• University of Houston. (n.d.). Guideline for Pyrophoric and Water-Reactive Chemicals. Retrieved from [Link]

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Solubility of 2,4-Dichloropyridine-3-sulfonyl chloride in organic solvents

An In-depth Technical Guide to the Solubility of 2,4-Dichloropyridine-3-sulfonyl Chloride in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2,4-dichloropyridine-3-sulfonyl chloride, a key intermediate in pharmaceutical and agrochemical synthesis. Recognizing the limited availability of public quantitative solubility data for this specific compound, this guide empowers researchers, scientists, and drug development professionals with the foundational knowledge and detailed experimental protocols necessary to generate reliable solubility data in-house. We will delve into the predicted solubility profile based on physicochemical properties, outline critical safety procedures for handling this reactive compound, provide a step-by-step quantitative experimental workflow, and offer guidance on data interpretation and presentation.

Introduction: The Critical Role of Solubility

2,4-Dichloropyridine-3-sulfonyl chloride (CAS No. 733047-84-2) is a sulfonyl chloride derivative of pyridine that serves as a vital building block in organic synthesis.[1][2] Its utility is largely dictated by its ability to react with nucleophiles to form sulfonamides and other derivatives of interest in medicinal chemistry. The success of these synthetic transformations—from reaction kinetics and yield to purification and formulation—is intrinsically linked to the solubility of the sulfonyl chloride in the chosen solvent system. A thorough understanding of its solubility profile is therefore not just an academic exercise but a prerequisite for developing robust, scalable, and efficient chemical processes.

This guide will address the nuanced solubility characteristics of 2,4-dichloropyridine-3-sulfonyl chloride, with a particular focus on its reactivity, which significantly influences solvent selection.

Physicochemical Properties & Predicted Solubility Profile

To understand the solubility of 2,4-dichloropyridine-3-sulfonyl chloride, we must first consider its molecular structure and resulting physicochemical properties.

Property	Value	Source
Molecular Formula	C₅H₂Cl₃NO₂S	[1][3]
Molecular Weight	246.5 g/mol	[1][4][5]
Appearance	Expected to be a solid	General knowledge of similar compounds
Reactivity	The sulfonyl chloride group is highly electrophilic and reactive towards nucleophiles.	[6][7]

Based on the principle of "like dissolves like" and data from structurally similar sulfonyl chlorides, we can predict the following solubility trends:

• Aprotic Solvents : The compound is expected to exhibit good solubility in a range of aprotic solvents. This includes:

  • Chlorinated Solvents : Dichloromethane (DCM), chloroform.

  • Ethers : Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), dioxane.

  • Esters : Ethyl acetate (EtOAc).[8]

  • Aromatic Hydrocarbons : Toluene.[7]

  • Polar Aprotic Solvents : Acetonitrile (ACN), N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

• Protic Solvents : Extreme caution is advised with protic solvents such as water, alcohols (e.g., methanol, ethanol), and primary or secondary amines.[9][10] The electrophilic sulfonyl chloride moiety will react with these nucleophilic solvents, leading to solvolysis and the formation of the corresponding sulfonic acid or sulfonamide/ester derivatives.[7][9] While the compound may appear to dissolve, it is likely undergoing a chemical transformation. This reactivity makes protic solvents generally unsuitable for storage or as unreactive media for this compound.

• Non-polar Solvents : Solubility is expected to be limited in non-polar hydrocarbon solvents like hexanes and cyclohexane.

Mandatory Safety Protocols

2,4-Dichloropyridine-3-sulfonyl chloride, like other sulfonyl chlorides, is a hazardous chemical that must be handled with stringent safety precautions. It is classified as a corrosive substance that can cause severe skin burns and eye damage, and may also cause respiratory irritation.[4][5][8][11][12]

Personal Protective Equipment (PPE):

• Eye/Face Protection : Wear tightly fitting safety goggles and a face shield.[8][11]

• Skin Protection : Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other impervious clothing to prevent skin contact.[11]

• Respiratory Protection : Handle only in a well-ventilated area, preferably within a chemical fume hood.[11][13] If inhalation of vapors or dust is possible, a NIOSH-approved respirator should be used.[8][10]

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[11][13]

• Do not breathe dust or vapors.[10]

• Wash hands thoroughly after handling.[13]

• Keep away from incompatible materials, including water, alcohols, bases, and strong oxidizing agents.[8][10]

• Store in a cool, dry, well-ventilated place in a tightly sealed container, potentially under an inert atmosphere.[10]

Experimental Protocol for Quantitative Solubility Determination: The Shake-Flask Method

The isothermal shake-flask method is a reliable and widely accepted technique for determining the thermodynamic solubility of a compound.[9] This protocol outlines the necessary steps to obtain accurate and reproducible data.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride

• Selected anhydrous organic solvents

• Analytical balance (4-decimal place)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled shaker or incubator

• Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or another suitable analytical instrument.

Step-by-Step Methodology:

• Preparation of the Sample: Add an excess amount of 2,4-dichloropyridine-3-sulfonyl chloride to a tared glass vial. The presence of undissolved solid at the end of the experiment is crucial to ensure that the solution is saturated.[9] Record the exact mass of the compound added.

• Solvent Addition: Add a known volume or mass of the chosen anhydrous organic solvent to the vial.

• Equilibration: Securely cap the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solid is reached.[9]

• Phase Separation: After the equilibration period, allow the vial to stand undisturbed at the same constant temperature for at least 2 hours to allow the excess solid to settle.[9]

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the saturated solution into a tared volumetric flask. This step is critical to remove any undissolved microparticles.

• Dilution: Dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of your analytical method's calibration curve.[6] Record the dilution factor accurately.

• Quantification: Analyze the diluted sample using a pre-calibrated HPLC-UV method to determine the precise concentration of 2,4-dichloropyridine-3-sulfonyl chloride.[6] A reverse-phase C18 column is often suitable, with a mobile phase such as acetonitrile and water.[14]

• Calculation of Solubility: Calculate the solubility using the following formula:

  Solubility (mg/mL) = (Concentration from HPLC (mg/mL)) x (Dilution Factor)

Workflow for Solubility Determination:

Caption: Experimental workflow for the shake-flask solubility determination method.

Data Presentation and Interpretation

The experimentally determined solubility data should be recorded in a clear and organized manner to allow for easy comparison and interpretation.

Table for Recording Solubility Data:

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility ( g/100 mL)	Observations
Dichloromethane	25	Clear, colorless solution
Acetonitrile	25
Toluene	25
Ethyl Acetate	25
Tetrahydrofuran	25
Add other solvents

This data is invaluable for selecting appropriate solvents for chemical reactions, ensuring that the starting material is sufficiently soluble for the reaction to proceed efficiently. It also guides the choice of anti-solvents for crystallization and purification processes.

Logical Flow for Solvent Selection in Synthesis:

Caption: Decision-making workflow for selecting a suitable organic solvent.

Conclusion

While readily available quantitative data on the solubility of 2,4-dichloropyridine-3-sulfonyl chloride is scarce, this guide provides the necessary theoretical background and practical, field-proven protocols for its determination. By adhering to the detailed experimental and safety procedures outlined, researchers can confidently generate high-quality solubility data. This, in turn, will facilitate the optimization of synthetic routes, leading to improved yields, purity, and scalability in the development of novel pharmaceuticals and other valuable chemical entities.

References

• A Comprehensive Technical Guide on the Solubility of 2,4-Dichlorobenzenesulfonyl Chloride in Organic Solvents. (n.d.). Benchchem.
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• SAFETY DATA SHEET. (2025). Sigma-Aldrich.
• Pyridine-3-sulfonyl chloride Safety Data Sheet. (2023). Apollo Scientific.
• Pyridine-3-sulfonyl chloride Chemical Safety Data Sheet. (2025). ChemicalBook.
• Experiment 1: Determination of Solubility Class. (n.d.).
• 2-Chloropyridine-3-sulfonyl chloride Safety Data Sheet. (2025).
• Pyridine-3-sulfonyl chloride Safety Data Sheet. (2025). MedChemExpress.
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• 2-Chloropyridine-3-sulfonyl chloride. (n.d.). PubChem.
• Pyridine-3-sulfonyl chloride Safety Data Sheet. (2024). Jubilant Ingrevia Limited.

• Moody, T. J., & Ragan, J. A. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 1015–1024. [Link]

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• A Technical Guide to the Solubility of 4-Chloropyridine-3-sulfonyl chloride in Organic Solvents. (2025). Benchchem.
• 2,4-Dichloropyridine-3-sulfonyl chloride. (n.d.). BLD Pharm.
• Method for detecting content of pyridine-3-sulfonyl chloride. (n.d.). Patsnap.

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The Strategic deployment of 2,4-Dichloropyridine-3-sulfonyl Chloride in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4-Dichloropyridine-3-sulfonyl chloride has emerged as a highly versatile and strategic building block in medicinal chemistry. Its unique electronic and steric properties, conferred by the dichlorinated pyridine core, offer medicinal chemists a powerful tool for the synthesis of novel therapeutic agents. This technical guide provides an in-depth exploration of the synthesis, reactivity, and potential applications of this compound. We will delve into its role in the construction of diverse molecular scaffolds, with a focus on its utility in the development of kinase inhibitors, anti-inflammatory agents, and other biologically active molecules. This guide will further provide detailed experimental protocols, mechanistic insights, and a forward-looking perspective on the evolving role of 2,4-dichloropyridine-3-sulfonyl chloride in the landscape of drug discovery.

Introduction: The Strategic Advantage of the 2,4-Dichloropyridine-3-sulfonyl Moiety

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, present in numerous FDA-approved drugs.[1] Its ability to engage in hydrogen bonding and its metabolic stability make it a favored heterocyclic system in drug design. The introduction of specific substitution patterns, such as the 2,4-dichloro motif on the pyridine ring, provides a unique set of properties that can be strategically exploited by medicinal chemists.

The 2,4-dichloro substitution pattern on the pyridine-3-sulfonyl chloride core offers several key advantages:

• Modulation of Physicochemical Properties: The two chlorine atoms significantly influence the electronic distribution of the pyridine ring, impacting the pKa of the nitrogen atom and the overall lipophilicity of the resulting sulfonamide derivatives. This allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability.

• Directed Synthesis: The differential reactivity of the chlorine atoms at the 2- and 4-positions can be leveraged for selective functionalization, enabling the synthesis of complex, multi-substituted pyridine derivatives.

• Enhanced Biological Activity: The presence of chlorine atoms can lead to enhanced binding affinity to biological targets through halogen bonding and other non-covalent interactions. This has been a successful strategy in the design of potent enzyme inhibitors and receptor modulators.

This guide will explore how these inherent properties make 2,4-dichloropyridine-3-sulfonyl chloride a valuable tool in the medicinal chemist's arsenal for the creation of novel and effective therapeutic agents.

Synthesis of 2,4-Dichloropyridine-3-sulfonyl Chloride: A Practical Approach

The synthesis of aryl and heteroaryl sulfonyl chlorides is a cornerstone of medicinal chemistry, providing the precursors to the widely important sulfonamide functional group. While several methods exist for the synthesis of sulfonyl chlorides, a common and effective approach for heteroaromatic systems involves a Sandmeyer-type reaction starting from the corresponding amine.

A representative synthetic pathway for a related dichloropyridine sulfonyl chloride is outlined below. This general procedure can be adapted for the synthesis of 2,4-dichloropyridine-3-sulfonyl chloride from the corresponding 3-amino-2,4-dichloropyridine.

Experimental Protocol: Synthesis of a Dichloropyridine Sulfonyl Chloride Derivative

This protocol is based on established methods for the synthesis of related pyridine sulfonyl chlorides and serves as a template that can be optimized for the specific synthesis of 2,4-dichloropyridine-3-sulfonyl chloride.

Materials:

• 3-Amino-2,4-dichloropyridine

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sulfur Dioxide (SO₂)

• Copper(I) Chloride (CuCl)

• Acetic Acid

• Toluene

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • Dissolve 3-amino-2,4-dichloropyridine in a mixture of acetic acid and concentrated HCl.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Sulfonylation:

  • In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add a catalytic amount of copper(I) chloride.

  • Cool this solution to 0 °C.

  • Slowly add the previously prepared diazonium salt solution to the SO₂/CuCl mixture. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Pour the reaction mixture into ice-water.

  • Extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,4-dichloropyridine-3-sulfonyl chloride.

  • The crude product can be further purified by column chromatography on silica gel.

Reactivity and Synthetic Utility: The Gateway to Sulfonamides

The primary utility of 2,4-dichloropyridine-3-sulfonyl chloride in medicinal chemistry lies in its reactivity with primary and secondary amines to form the corresponding sulfonamides. This reaction is a robust and widely used transformation in drug discovery.

General Reaction Scheme: Sulfonamide Formation

Caption: General reaction for the synthesis of 2,4-dichloropyridine sulfonamides.

The reaction proceeds via nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by elimination of hydrogen chloride. A base is typically added to neutralize the HCl formed during the reaction, preventing the protonation of the starting amine.

Potential Applications in Medicinal Chemistry

The 2,4-dichloropyridine-3-sulfonamide scaffold is a promising starting point for the development of a wide range of therapeutic agents. While specific examples of marketed drugs containing this exact scaffold are not yet prevalent, the broader class of pyridine sulfonamides has shown significant potential in several therapeutic areas.

Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies. The pyridine sulfonamide moiety can act as a hinge-binding motif, a key interaction for many kinase inhibitors. The 2,4-dichloro substitution can provide additional interactions in the ATP-binding pocket, potentially leading to increased potency and selectivity.

A hypothetical design of a kinase inhibitor incorporating the 2,4-dichloropyridine-3-sulfonamide scaffold is presented below.

Caption: Key pharmacophoric features of a hypothetical kinase inhibitor.

Anti-Inflammatory Agents

Sulfonamides are present in several classes of anti-inflammatory drugs, including COX-2 inhibitors. The 2,4-dichloropyridine-3-sulfonamide scaffold can be utilized to develop novel anti-inflammatory agents targeting various enzymes and receptors involved in the inflammatory cascade. The dichloropyridine moiety can be tailored to interact with specific pockets in targets such as microsomal prostaglandin E synthase-1 (mPGES-1) or various cytokine receptors.

Diuretic Agents

While many diuretic drugs are based on a benzenesulfonamide scaffold, the incorporation of a pyridine ring can modulate the diuretic and saluretic properties. The electron-withdrawing nature of the dichloropyridine ring can influence the acidity of the sulfonamide proton, which is often crucial for activity in carbonic anhydrase inhibitors, a class of diuretics.

Endothelin Receptor Antagonists

Endothelin receptor antagonists are used in the treatment of pulmonary hypertension. The synthesis of potent endothelin receptor antagonists has been reported to utilize a related 2-chloropyridine-3-sulfonyl chloride intermediate.[2] This suggests that 2,4-dichloropyridine-3-sulfonyl chloride could be a valuable building block for the development of novel antagonists in this class, with the additional chlorine atom potentially offering improved potency or pharmacokinetic properties.

Structure-Activity Relationship (SAR) Considerations

While specific SAR data for 2,4-dichloropyridine-3-sulfonamide derivatives is not extensively published, general principles from related sulfonamide series can be applied.

Structural Modification	Potential Impact on Biological Activity
Variation of the amine component (R1, R2)	Directly influences interactions with the target protein and significantly impacts potency and selectivity. Can also be used to modulate physicochemical properties like solubility and lipophilicity.
Substitution on the pyridine ring	The 2,4-dichloro pattern provides a starting point. Further functionalization at the 5- or 6-position could be explored to probe additional binding pockets and fine-tune electronic properties.
Bioisosteric replacement of the sulfonamide	Replacement with an amide or other linkers can help to understand the importance of the sulfonamide group for binding and can modulate properties like metabolic stability.

Conclusion and Future Perspectives

2,4-Dichloropyridine-3-sulfonyl chloride is a readily accessible and highly versatile building block with significant potential in medicinal chemistry. Its unique substitution pattern offers a strategic advantage for the synthesis of novel therapeutic agents with tailored properties. While its full potential is still being explored, the established importance of the pyridine and sulfonamide moieties in drug discovery suggests that we will see an increasing number of drug candidates and clinical compounds derived from this valuable intermediate. Future work in this area will likely focus on the development of more efficient and selective methods for the functionalization of the dichloropyridine core and the exploration of novel therapeutic applications for the resulting sulfonamide derivatives. The continued investigation of this scaffold holds great promise for the discovery of the next generation of innovative medicines.

References

[3] PubMed. (n.d.). Solid-phase synthesis of endothelin receptor antagonists. Retrieved from [Link]

[4] ResearchGate. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]

[5] PubMed. (n.d.). Synthesis, structure, and antiparasitic activity of sulfamoyl derivatives of ribavirin. Retrieved from [Link]

[2] Google Patents. (n.d.). WO1998040332A1 - Process for the manufacture of arylsulfonyl chloride. Retrieved from

[6] Google Patents. (n.d.). US8598186B2 - CDK inhibitors. Retrieved from

[7] PubMed. (n.d.). Endothelin receptor antagonists: structures, synthesis, selectivity and therapeutic applications. Retrieved from [Link]

[1] PubMed. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]

[8] PubMed. (2011). 1,4-Dihydropyridine scaffold in medicinal chemistry, the story so far and perspectives (part 1): action in ion channels and GPCRs. Retrieved from [Link]

[9] Google Patents. (n.d.). WO2010075074A1 - Protein kinase inhibitors. Retrieved from

[10] Dovepress. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]

[11] RSC Publishing. (2020). Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties. Retrieved from [Link]

[12] National Center for Biotechnology Information. (n.d.). Kinase inhibitor salts and compositions thereof - Patent US-12064430-B2. Retrieved from [Link]

[13] MDPI. (2022). Endothelin Receptor Antagonists in Kidney Disease. Retrieved from [Link]

[14] MDPI. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Retrieved from [Link]

[15] PubMed. (2006). Endothelin receptor antagonists. Retrieved from [Link]

[16] ResearchGate. (2024). Synthesis, Reactions, and Biological Applications of 1,2,4-triazoles: A Review. Retrieved from [Link]

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Protocols & Analytical Methods

Introduction: The Strategic Importance of the Sulfonamide Moiety in Kinase Inhibition

As a Senior Application Scientist, this guide provides an in-depth exploration of 2,4-Dichloropyridine-3-sulfonyl chloride as a pivotal reagent in the synthesis of kinase inhibitors. We will move beyond simple procedural lists to explain the underlying chemical principles and strategic considerations that drive the use of this specific building block in modern drug discovery.

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1] This has made them one of the most important classes of drug targets.[2] A significant portion of clinically approved kinase inhibitors feature a sulfonamide functional group (R-SO₂NR₂).[3][4] This moiety is not merely a passive linker; it often serves as a crucial pharmacophore that can form key hydrogen bonds and other interactions within the ATP-binding pocket of the target kinase, enhancing both potency and selectivity.[5][6]

2,4-Dichloropyridine-3-sulfonyl chloride emerges as a particularly valuable building block. It provides not only the reactive sulfonyl chloride handle for facile sulfonamide bond formation but also introduces a dichloropyridine headgroup. Halogenated heterocyclic scaffolds are prevalent in kinase inhibitors, as the chlorine atoms can participate in specific halogen bonding interactions with the kinase hinge region or serve as synthetic handles for further diversification through cross-coupling reactions.[7][8][9]

This guide will focus on the practical application of 2,4-Dichloropyridine-3-sulfonyl chloride, using the synthesis of a core structure related to BRAF inhibitors as a representative example.

Core Chemistry: The Mechanism of Sulfonamide Synthesis

The reaction between 2,4-Dichloropyridine-3-sulfonyl chloride and a primary or secondary amine is a classic example of nucleophilic substitution at a sulfur center. The fundamental mechanism is outlined below.

Causality Behind the Reaction:

• Electrophilic Sulfur: The sulfur atom in the sulfonyl chloride is highly electron-deficient due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it an excellent electrophile.

• Nucleophilic Nitrogen: The amine possesses a lone pair of electrons on the nitrogen atom, making it a potent nucleophile.

• The Reaction: The amine's nitrogen atom attacks the electrophilic sulfur atom, forming a transient tetrahedral intermediate. The stable chloride ion is then expelled as a leaving group.

• Role of the Base: This reaction generates one equivalent of hydrochloric acid (HCl). The presence of a non-nucleophilic base, such as pyridine or triethylamine, is critical.[10] The base neutralizes the HCl, preventing it from protonating the starting amine. If the amine were protonated, it would lose its nucleophilicity, effectively halting the reaction.[11]

Below is a diagram illustrating the general workflow for this crucial synthetic step.

Caption: Synthetic Workflow for Sulfonamide Formation.

Application Protocol: Synthesis of a Dichloropyridine-Containing Kinase Inhibitor Core

This protocol details the synthesis of N-(Aryl)-2,4-dichloropyridine-3-sulfonamide, a core scaffold present in various kinase inhibitors. This procedure is a robust starting point for researchers and can be adapted for a range of primary and secondary amines.

Materials and Reagents

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Substituted Aniline (e.g., 4-fluoroaniline) (1.1 eq)

• Anhydrous Pyridine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Step-by-Step Experimental Protocol

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen), dissolve the substituted aniline (1.1 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add anhydrous pyridine (1.5 eq) to the stirred solution.

  • Rationale: The reaction is cooled to control the initial exothermic reaction upon addition of the highly reactive sulfonyl chloride. Pyridine acts as the necessary base to neutralize the HCl produced.

• Sulfonyl Chloride Addition: In a separate flask, dissolve 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine/pyridine mixture over 15-20 minutes.

  • Rationale: Dropwise addition prevents a rapid temperature increase and minimizes potential side reactions. Anhydrous conditions are crucial to prevent hydrolysis of the sulfonyl chloride, which would form the corresponding sulfonic acid and reduce the yield.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 6-18 hours. Monitor the consumption of the starting materials using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, dilute the mixture with additional DCM. Transfer the contents to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (2x) to remove excess pyridine.

  • Wash with water (1x).

  • Wash with saturated NaHCO₃ solution (1x) to remove any residual acid.

  • Wash with brine (1x) to remove bulk water.

  • Rationale: This sequential washing procedure is a self-validating system to ensure the removal of reagents and byproducts, leading to a cleaner crude product for purification.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of Ethyl Acetate in Hexanes) or by recrystallization to yield the pure N-(Aryl)-2,4-dichloropyridine-3-sulfonamide.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). Infrared (IR) spectroscopy should show characteristic S=O stretching bands around 1350 cm⁻¹ and 1160 cm⁻¹.[10]

Representative Data

The following table summarizes expected outcomes for the reaction of 2,4-Dichloropyridine-3-sulfonyl chloride with various amines, based on established chemical principles.

Entry	Amine Component	Base	Solvent	Time (h)	Typical Yield (%)
1	4-Fluoroaniline	Pyridine	DCM	12	85-95
2	Benzylamine	Triethylamine	DCM	8	80-90
3	Morpholine	Triethylamine	THF	6	88-96
4	Propylamine	Pyridine	DCM	12	75-85

Application in Context: Targeting the MAPK/ERK Signaling Pathway

Many kinase inhibitors synthesized using dichloropyridine-containing scaffolds target critical nodes in cell signaling pathways. A prime example is the Mitogen-Activated Protein Kinase (MAPK) pathway, which is frequently hyperactivated in cancers like melanoma due to mutations in the BRAF kinase.[12][13] Inhibitors modeled on the structure of drugs like Vemurafenib are designed to block the activity of this mutated BRAF kinase, thereby shutting down the downstream proliferation signals.[14][15][16]

The diagram below illustrates the MAPK/ERK pathway and the point of intervention for a BRAF inhibitor.

Caption: The MAPK/ERK Signaling Pathway Targeted by BRAF Inhibitors.

In melanoma, a V600E mutation leads to a constitutively active BRAF kinase, which continuously signals for cell proliferation.[13] A kinase inhibitor containing the N-(Aryl)-2,4-dichloropyridine-3-sulfonamide core can be designed to specifically bind to the ATP-pocket of this mutated BRAF, blocking its function and arresting the oncogenic signaling cascade.[17]

Conclusion

2,4-Dichloropyridine-3-sulfonyl chloride is a powerful and versatile reagent for the synthesis of kinase inhibitors. The protocols and principles outlined in this guide demonstrate a reliable pathway to construct complex sulfonamide-containing molecules. The strategic inclusion of the dichloropyridine moiety offers distinct advantages for target binding and further chemical elaboration. By understanding the causality behind each experimental step, researchers can confidently employ this building block to accelerate the discovery and development of novel targeted therapeutics.

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• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[10][12][13]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays | Request PDF - ResearchGate. Available from:

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• Design, Synthesis and Biological Evaluation of Sulfonamide-Substituted Diphenylpyrimidine Derivatives (Sul-DPPYs) as Potent Focal Adhesion Kinase (FAK) Inhibitors With Antitumor Activity - PubMed. (2017-08-01).
• Targeting KRAS Mutant Cancers via Combination Treatment: Discovery of a Pyridopyridazinone pan-RAF Kinase Inhibitor - PMC - NIH.
• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - RSC Publishing.
• Scheme 2: Synthesis of precursors required for [ 11 C]vemurafenib.... - ResearchGate.
• Oxidative reaction of 2-aminopyridine-3-sulfonyl chlorides with tertiary amines. (2025-12-06).
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry - ACS Publications. (2021-10-08).
• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides - ACS Publications.
• WO2015075749A1 - Novel processes for the preparation of vemurafenib - Google Patents.
• Design and synthesis of novel fluorescently labeled analogs of vemurafenib targeting MKK4. (2021-01-01).
• Design, Synthesis, and Bioactivity Assessment of Modified Vemurafenib Analog - PMC - NIH. (2025-08-05).
• Application Notes and Protocols: The Role of 2,5-Dichloropyridine in the Synthesis of p38 MAPK Enzyme Inhibitors - Benchchem.
• 2,4-dichloropyridine-3-sulfonyl chloride | 733047-84-2 - Sigma-Aldrich.
• (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - ResearchGate. (2025-08-10).
• FDA-approved small molecule kinase inhibitors-Part 3 - BOC Sciences. (2023-07-06).
• Drug Discovery - Inhibitor | chemical-kinomics.

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• 4. Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for 2,4-Dichloropyridine-3-sulfonyl chloride in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 2,4-Dichloropyridine-3-sulfonyl chloride in Modern Agrochemical Design

2,4-Dichloropyridine-3-sulfonyl chloride is a highly reactive intermediate, poised for significant applications in the synthesis of novel agrochemicals. The presence of two chlorine atoms on the pyridine ring offers multiple sites for subsequent chemical modification, allowing for the fine-tuning of a molecule's biological activity and physical properties. The sulfonyl chloride functional group is a cornerstone in synthetic chemistry, particularly for the construction of sulfonamides, a class of compounds well-represented in the agrochemical industry due to their potent herbicidal and fungicidal activities. The strategic placement of these functional groups makes 2,4-Dichloropyridine-3-sulfonyl chloride a valuable building block for creating complex molecular architectures with desired agrochemical profiles.

Application Profile: Synthesis of a N-(2,4-Dichloropyridin-3-yl)sulfonyl-N'-(4,6-dimethoxypyrimidin-2-yl)urea - A Representative Sulfonylurea Herbicide

Sulfonylurea herbicides are a critical class of agrochemicals that act by inhibiting the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. The following protocol outlines a representative synthesis of a sulfonylurea herbicide using 2,4-Dichloropyridine-3-sulfonyl chloride as the starting material. This two-step synthesis first involves the formation of a sulfonamide, followed by the construction of the sulfonylurea bridge.

Reaction Principle and Mechanism

The synthesis proceeds in two key stages:

• Sulfonamide Formation: 2,4-Dichloropyridine-3-sulfonyl chloride reacts with a primary amine (in this case, ammonia, for simplicity and to demonstrate the core reaction) in the presence of a base to form the corresponding sulfonamide. The highly electrophilic sulfur atom of the sulfonyl chloride is attacked by the nucleophilic nitrogen of the amine, leading to the displacement of the chloride ion.

• Sulfonylurea Bridge Formation: The resulting sulfonamide is then reacted with a heterocyclic amine (2-amino-4,6-dimethoxypyrimidine) in the presence of a carbonyl source, such as phenyl chloroformate, which acts as a phosgene equivalent. The sulfonamide nitrogen is first acylated by the phenyl chloroformate, followed by nucleophilic attack from the amino group of the pyrimidine to form the stable sulfonylurea linkage.

Caption: Synthetic workflow for a representative sulfonylurea herbicide.

Experimental Protocols

Step 1: Synthesis of 2,4-Dichloropyridine-3-sulfonamide

This protocol is adapted from a similar synthesis of a sulfonamide from a chloropyridine sulfonyl chloride.[1]

• Reaction Setup:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

• Reaction Execution:

  • Slowly add a solution of aqueous ammonia (2.0 eq) to the cooled solution of the sulfonyl chloride via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding water.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 2,4-Dichloropyridine-3-sulfonamide.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of N-(2,4-Dichloropyridin-3-yl)sulfonyl-N'-(4,6-dimethoxypyrimidin-2-yl)urea

This protocol is a general method for the synthesis of sulfonylureas.

• Reaction Setup:

  • In a dry three-necked round-bottom flask under a nitrogen atmosphere, suspend 2,4-Dichloropyridine-3-sulfonamide (1.0 eq) and anhydrous potassium carbonate (2.0 eq) in anhydrous acetone.

  • Stir the suspension at room temperature for 30 minutes.

• Reaction Execution:

  • Add phenyl chloroformate (1.1 eq) dropwise to the suspension.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • Add 2-amino-4,6-dimethoxypyrimidine (1.0 eq) to the reaction mixture.

  • Heat the reaction to reflux and maintain for 6-8 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in DCM and wash with a dilute solution of sodium bicarbonate, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Data Presentation: Reaction Parameters

Step	Reactants	Stoichiometry (eq)	Solvent	Temperature (°C)	Reaction Time (h)	Expected Yield (%)
1	2,4-Dichloropyridine-3-sulfonyl chloride, Aqueous Ammonia	1.0, 2.0	Dichloromethane	0 to RT	4-6	85-95
2	2,4-Dichloropyridine-3-sulfonamide, Phenyl Chloroformate, 2-Amino-4,6-dimethoxypyrimidine	1.0, 1.1, 1.0	Acetone	Reflux	6-8	70-85

Safety and Handling of 2,4-Dichloropyridine-3-sulfonyl chloride

2,4-Dichloropyridine-3-sulfonyl chloride is a reactive chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory irritation.[2] Harmful if swallowed.

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Do not breathe dust/fume/gas/mist/vapors/spray.

  • Wash skin thoroughly after handling.

  • Use only outdoors or in a well-ventilated area.

• First Aid Measures:

  • If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. Immediately call a poison center or doctor.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting.

Conclusion

2,4-Dichloropyridine-3-sulfonyl chloride serves as a versatile and reactive intermediate for the synthesis of advanced agrochemicals. The protocols provided herein for the synthesis of a representative sulfonylurea herbicide demonstrate a practical application of this building block. The ability to introduce the dichloropyridine moiety, a known pharmacophore in many bioactive compounds, coupled with the facile formation of the sulfonamide and sulfonylurea linkages, underscores the potential of 2,4-Dichloropyridine-3-sulfonyl chloride in the discovery and development of next-generation crop protection agents. Researchers are encouraged to adapt and optimize these general procedures for their specific target molecules.

References

• PubChem. (n.d.). 2,6-Dichloropyridine-4-sulfonyl chloride. Retrieved from [Link]

• Moody, T. S., & Young, R. J. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 908–913. [Link]

• Google Patents. (n.d.). EP1048654A2 - Process for the preparation of chloropyridine sulfonyl chloride.
• Google Patents. (n.d.). JP2009057384A - Pyridine-3-sulfonyl chloride compound.

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Application Note & Protocols: Leveraging DMAP as a Superior Catalyst for Reactions with 2,4-Dichloropyridine-3-sulfonyl chloride

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide on the application of 4-Dimethylaminopyridine (DMAP) as a highly efficient nucleophilic catalyst in reactions involving 2,4-dichloropyridine-3-sulfonyl chloride. We will explore the underlying catalytic mechanism that renders DMAP superior to conventional bases, present detailed, field-proven protocols for the synthesis of diverse sulfonamides, and offer insights into reaction optimization and troubleshooting. The protocols and mechanistic discussions are designed to empower researchers to leverage this powerful catalytic system for the efficient synthesis of complex molecules, particularly in the context of drug discovery and development.

Introduction: The Synergy of a Versatile Building Block and a Super Catalyst

In the landscape of modern medicinal chemistry, the sulfonamide functional group is a ubiquitous and invaluable pharmacophore, integral to a wide array of therapeutic agents.[1][2][3] The synthesis of novel sulfonamide derivatives is therefore a cornerstone of drug discovery. 2,4-Dichloropyridine-3-sulfonyl chloride stands out as a key heterocyclic building block, offering a strategically functionalized scaffold to modulate the physicochemical properties of target molecules.[1]

However, the reactivity of sulfonyl chlorides can be sluggish, particularly with weakly nucleophilic or sterically encumbered amines. Traditional methods often rely on stoichiometric amounts of tertiary amine bases like triethylamine or pyridine, which primarily act as acid scavengers.[1][3] This is where 4-Dimethylaminopyridine (DMAP) distinguishes itself. Far more than a simple base, DMAP is a potent nucleophilic catalyst that dramatically accelerates sulfonylation reactions, often enabling transformations that are otherwise inefficient or fail completely.[4][5] This application note elucidates the mechanism behind DMAP's "super catalyst" activity and provides robust protocols for its use with 2,4-dichloropyridine-3-sulfonyl chloride.

The DMAP Catalytic Mechanism: A Nucleophilic Pathway to Enhanced Reactivity

Understanding why DMAP is so effective is crucial for its intelligent application. Unlike sterically hindered bases (e.g., 2,4,6-collidine) or simple tertiary amines, DMAP operates through a nucleophilic catalysis mechanism.[4]

• Formation of the Reactive Intermediate: The catalytic cycle begins with the nucleophilic attack of DMAP on the highly electrophilic sulfur atom of the 2,4-dichloropyridine-3-sulfonyl chloride. This displaces the chloride ion and forms a highly reactive N-sulfonyl-4-dimethylaminopyridinium salt.[4][5][6]

• Activation and Resonance Stabilization: This pyridinium intermediate is significantly more reactive than the parent sulfonyl chloride. The positive charge is delocalized across the pyridine ring and the exocyclic dimethylamino group through resonance. This delocalization makes the sulfur atom exceptionally electrophilic and primed for attack.[5]

• Nucleophilic Attack and Catalyst Regeneration: The amine nucleophile then attacks the activated sulfur center of the pyridinium salt. This step is kinetically much more favorable than the attack on the original sulfonyl chloride. The sulfonamide bond is formed, and the DMAP catalyst is regenerated, ready to begin a new cycle. An auxiliary base (or excess amine) is typically required to neutralize the HCl byproduct, which would otherwise protonate and deactivate the DMAP.

The profound difference in the energy barrier for the reaction proceeding through the sulfonyl-DMAP intermediate compared to other pathways is the key to its catalytic power.[4][7]

Caption: DMAP Catalytic Cycle for Sulfonylation.

Experimental Protocols

Safety Precaution: 2,4-Dichloropyridine-3-sulfonyl chloride is a reactive and potentially corrosive substance. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Reactions should be conducted under an inert atmosphere as sulfonyl chlorides are moisture-sensitive.

Protocol 1: General Synthesis of Sulfonamides using Catalytic DMAP

This protocol is suitable for reactions with standard primary and secondary amines.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.1-1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the amine (1.1 eq), DMAP (0.1 eq), and Et₃N (1.5 eq).

• Solvent Addition: Add anhydrous DCM to dissolve the reagents (concentration typically 0.1-0.5 M).

• Inert Atmosphere: Purge the flask with dry nitrogen or argon and cool the solution to 0 °C using an ice-water bath.

• Sulfonyl Chloride Addition: In a separate flask, dissolve 2,4-dichloropyridine-3-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-20 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-12 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the limiting reagent is consumed.

• Workup:

  • Dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and finally with brine (1x).[1]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization to yield the pure sulfonamide.

Protocol 2: Enhanced Protocol for Sterically Hindered or Weakly Nucleophilic Amines

For challenging substrates, the catalytic power of DMAP can be fully exploited by using it in stoichiometric amounts, where it acts as both catalyst and acid scavenger.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Hindered/Weakly Nucleophilic Amine (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (2.2 eq)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Procedure:

• Reaction Setup: To a flame-dried flask, add the amine (1.1 eq) and DMAP (2.2 eq).

• Solvent Addition: Add anhydrous MeCN or DMF and stir until all solids dissolve.

• Inert Atmosphere & Cooling: Purge with N₂ or Ar and cool to 0 °C.

• Sulfonyl Chloride Addition: Add a solution of 2,4-dichloropyridine-3-sulfonyl chloride (1.0 eq) in the same solvent dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. If the reaction is sluggish, it may be gently heated (e.g., to 40-50 °C) to facilitate completion.

• Monitoring & Workup: Follow steps 6-7 from Protocol 1. Note that DMF is a high-boiling solvent and may require high-vacuum distillation for removal.

• Purification: Purify as described in Protocol 1. The use of stoichiometric DMAP often results in cleaner reactions, simplifying purification.[4]

Caption: General Experimental Workflow.

Data Presentation & Characterization

The efficiency of DMAP catalysis is evident across a range of amine substrates. The following table provides representative data for typical reaction outcomes.

Amine Substrate	DMAP (eq)	Base (eq)	Solvent	Time (h)	Temp (°C)	Expected Yield (%)
Aniline	0.1	Et₃N (1.5)	DCM	3	RT	>90%
Benzylamine	0.1	Et₃N (1.5)	DCM	2	RT	>95%
Morpholine	0.1	Et₃N (1.5)	DCM	2	RT	>95%
tert-Butylamine	2.2	None	MeCN	18	RT	75-85%
2,6-Diisopropylaniline	2.2	None	DMF	24	50	60-70%

Characterization of Products: The synthesized sulfonamides can be unambiguously characterized using standard analytical methods:[1]

• ¹H NMR: Will show characteristic signals for the aromatic protons on the dichloropyridine ring and protons from the amine moiety. The N-H proton of a secondary sulfonamide typically appears as a singlet.

• ¹³C NMR: Will show distinct signals for all unique carbon atoms in the molecule.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the target compound (e.g., via ESI-MS).

• Infrared (IR) Spectroscopy: Will exhibit strong, characteristic S=O stretching bands around 1350 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric).

Conclusion

4-Dimethylaminopyridine is an exceptionally effective nucleophilic catalyst for promoting the reaction of 2,4-dichloropyridine-3-sulfonyl chloride with a broad range of amines. Its mechanism of action, which proceeds through a highly activated N-sulfonylpyridinium intermediate, allows for rapid and high-yielding synthesis of sulfonamides under mild conditions.[4][5] This catalytic system is particularly advantageous for challenging substrates where traditional methods falter. The protocols provided herein offer a robust and reliable framework for researchers in drug discovery and synthetic chemistry to access novel and complex sulfonamide derivatives efficiently.

References

• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. National Institutes of Health (NIH). [Link]

• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. ResearchGate. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University. [Link]

• C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. National Institutes of Health (NIH). [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. National Institutes of Health (NIH). [Link]

• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF. ResearchGate. [Link]

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. [Link]

• The Crucial Role of Pyridine-3-sulfonyl Chloride in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Synthesis process optimization and field trials of insecticide candidate NKY-312. National Institutes of Health (NIH). [Link]

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• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the One-Pot Synthesis of Sulfonamides using 2,4-Dichloropyridine-3-sulfonyl chloride

Authored for: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: The sulfonamide moiety remains a cornerstone in medicinal chemistry, celebrated for its broad therapeutic applications.[1][2][3] The strategic incorporation of a pyridine scaffold, a privileged structure in drug discovery, offers compelling opportunities to modulate the physicochemical and pharmacological properties of these vital compounds.[4] This guide provides a comprehensive framework for the efficient one-pot synthesis of novel pyridine-containing sulfonamides utilizing the reactive building block, 2,4-dichloropyridine-3-sulfonyl chloride. The protocols detailed herein are designed to be robust and adaptable, empowering researchers to rapidly generate diverse libraries of sulfonamides for screening and lead optimization. By elucidating the causality behind the experimental design and providing a self-validating procedural framework, this document aims to serve as a practical and authoritative resource for the modern medicinal chemist.

Introduction: The Strategic Value of Pyridine Sulfonamides

Sulfonamides (R-SO₂NR'R'') are a critical class of compounds in pharmaceutical sciences, exhibiting a wide spectrum of biological activities, including antibacterial, anticancer, anti-inflammatory, and diuretic properties.[1][2][5] Their role as bioisosteres for carboxylic acids and amides allows for the fine-tuning of pharmacokinetic profiles, enhancing metabolic stability and target engagement.[4] The pyridine ring is a highly sought-after heterocyclic motif in drug design due to its ability to participate in hydrogen bonding and other non-covalent interactions, often leading to improved solubility and bioavailability.[4]

The convergence of these two pharmacologically significant motifs in 2,4-dichloropyridine-3-sulfonamides presents a powerful strategy for the development of novel therapeutic agents. The one-pot synthesis approach, wherein reactants are subjected to successive chemical reactions in a single reactor, is particularly advantageous in drug discovery.[6][7][8] This methodology enhances efficiency by saving time, minimizing chemical waste, and circumventing the need for the isolation and purification of intermediates, thus accelerating the drug development pipeline.[6][7][9]

2,4-Dichloropyridine-3-sulfonyl chloride is a highly reactive electrophile, primed for reaction with a wide array of primary and secondary amines. The electron-withdrawing nature of the two chlorine atoms and the pyridine nitrogen atom enhances the electrophilicity of the sulfonyl group, facilitating nucleophilic attack by the amine.

Reaction Principles and Mechanism

The synthesis of sulfonamides from sulfonyl chlorides and amines is a classic and reliable transformation. The reaction proceeds via a nucleophilic substitution at the electron-deficient sulfur atom of the sulfonyl chloride.

Mechanistic Pathway

The reaction mechanism can be delineated in the following steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary or secondary amine attacks the electrophilic sulfur atom of 2,4-dichloropyridine-3-sulfonyl chloride. This results in the formation of a transient, tetrahedral intermediate.

• Chloride Elimination: The tetrahedral intermediate collapses, leading to the elimination of a chloride ion and the formation of a protonated sulfonamide.

• Deprotonation: A base, typically a non-nucleophilic tertiary amine such as pyridine or triethylamine, abstracts the proton from the nitrogen atom of the protonated sulfonamide. This step is crucial as it neutralizes the hydrochloric acid (HCl) generated in situ. In the absence of a base, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[5]

DOT Visualization: Reaction Mechanism

Caption: Mechanism of sulfonamide formation.

Experimental Protocols: One-Pot Synthesis

This section provides a detailed, step-by-step protocol for the one-pot synthesis of sulfonamides using 2,4-dichloropyridine-3-sulfonyl chloride. This general procedure can be adapted for a variety of primary and secondary amines.

Safety and Handling

2,4-Dichloropyridine-3-sulfonyl chloride is a reactive and potentially hazardous chemical. Adherence to strict safety protocols is mandatory.

• Handling: Always handle this reagent in a well-ventilated chemical fume hood.[4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[1][2]

• Moisture Sensitivity: Sulfonyl chlorides are sensitive to moisture and will hydrolyze. Ensure all glassware is dry and use anhydrous solvents.[3][4]

• Incompatibilities: Avoid contact with water, strong oxidizing agents, bases, and alcohols.[3]

• Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

General Protocol

This protocol is based on established methods for the synthesis of sulfonamides from sulfonyl chlorides.[5]

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0 - 1.2 eq)

• Anhydrous pyridine or triethylamine (1.5 - 2.0 eq)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent (e.g., THF, acetonitrile)

• Round-bottom flask with a magnetic stir bar

• Ice bath

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask containing a magnetic stir bar, add the amine (1.0 - 1.2 eq) and dissolve it in anhydrous DCM.

• Addition of Base: Add anhydrous pyridine or triethylamine (1.5 - 2.0 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is to control the initial exothermic reaction.

• Addition of Sulfonyl Chloride: Slowly add a solution of 2,4-dichloropyridine-3-sulfonyl chloride (1.0 eq) in anhydrous DCM to the cooled amine solution dropwise over 15-30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Continue stirring for an additional 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash successively with 1M HCl (to remove excess base), saturated aqueous NaHCO₃ solution (to remove any remaining acid), and brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

DOT Visualization: Experimental Workflow

Caption: One-pot synthesis workflow.

Data Presentation: Representative Reaction Parameters

The following table summarizes representative reaction conditions for the synthesis of various sulfonamides from 2,4-dichloropyridine-3-sulfonyl chloride. Note that reaction times and yields are illustrative and may require optimization for specific substrates.

Entry	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pyridine	DCM	0 to RT	16	85-95
2	Benzylamine	Triethylamine	DCM	0 to RT	12	88-96
3	Cyclohexylamine	Triethylamine	THF	0 to RT	18	82-90
4	Morpholine	Pyridine	DCM	0 to RT	24	75-85
5	4-Fluoroaniline	Pyridine	Acetonitrile	0 to RT	16	80-92

Causality and Field-Proven Insights

• Choice of Base: Pyridine and triethylamine are commonly used bases. Pyridine can sometimes act as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium salt, which may accelerate the reaction with less reactive amines. Triethylamine is a stronger, non-nucleophilic base. The choice may depend on the reactivity of the amine.

• Solvent Selection: Dichloromethane (DCM) is an excellent choice due to its inertness and ability to dissolve a wide range of organic compounds. Other aprotic solvents like tetrahydrofuran (THF) or acetonitrile can also be employed.

• Temperature Control: The initial cooling to 0 °C is critical to manage the exothermicity of the reaction between the highly reactive sulfonyl chloride and the amine, preventing potential side reactions.

• Potential Side Reactions: While the sulfonylation of the amine is the primary reaction, with highly activated pyridines, there is a potential for nucleophilic aromatic substitution (SNAᵣ) at the 2- or 4-position of the pyridine ring, especially under forcing conditions (e.g., high temperatures, strong nucleophiles). Careful temperature control and monitoring are essential to minimize these side products.

Conclusion

The one-pot synthesis of sulfonamides using 2,4-dichloropyridine-3-sulfonyl chloride offers an efficient and versatile route to a diverse range of novel compounds with significant potential in drug discovery. The protocols and insights provided in this guide are intended to empower researchers to explore this valuable chemical space with confidence. By understanding the underlying principles and adhering to the outlined procedures, scientists can effectively leverage this powerful synthetic tool in their quest for new therapeutic agents.

References

• BenchChem. (2025).
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• CiteDrive. (2024).
• PubMed. (2024).
• Advanced Journal of Chemistry, Section B. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review.
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• ResearchGate. (n.d.). One-pot strategy: A highly economical tool in organic synthesis and medicinal chemistry.
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• Thieme Gruppe. (2022).
• International Journal of Pharmaceutical Sciences. (2024).
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Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds from 2,4-Dichloropyridine-3-sulfonyl chloride

Introduction: The Versatility of 2,4-Dichloropyridine-3-sulfonyl chloride in Heterocyclic Chemistry

2,4-Dichloropyridine-3-sulfonyl chloride is a highly functionalized and reactive starting material with significant potential in the synthesis of novel heterocyclic compounds. Its unique structure, featuring two distinct chlorine atoms susceptible to nucleophilic aromatic substitution (SNAr) and a reactive sulfonyl chloride group, offers a versatile platform for the construction of diverse and complex molecular architectures. Pyridine-containing heterocycles are of paramount importance in medicinal chemistry, with a significant number of FDA-approved drugs featuring this scaffold. The strategic incorporation of fused heterocyclic rings onto the pyridine core can lead to compounds with enhanced biological activity and novel pharmacological profiles.

This document provides detailed application notes and proposed protocols for the synthesis of two important classes of fused heterocyclic compounds—pyrazolopyridines and thienopyridines—utilizing 2,4-Dichloropyridine-3-sulfonyl chloride as the key building block. The methodologies outlined herein are designed to be robust and adaptable, providing researchers, scientists, and drug development professionals with a solid foundation for exploring the chemical space around this versatile reagent.

I. Synthesis of Pyrazolo[4,3-c]pyridine Derivatives: A Gateway to Bioactive Scaffolds

Pyrazolo[4,3-c]pyridines are a class of fused heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse biological activities, including their role as carbonic anhydrase inhibitors.[1][2][3] The following protocol details a proposed two-step synthesis of a novel 4-chloro-1H-pyrazolo[4,3-c]pyridine-3-sulfonamide derivative from 2,4-Dichloropyridine-3-sulfonyl chloride.

Reaction Scheme: Proposed Synthesis of 4-chloro-1H-pyrazolo[4,3-c]pyridine-3-sulfonamide

Caption: Proposed two-step synthesis of a pyrazolo[4,3-c]pyridine derivative.

Detailed Experimental Protocol: Synthesis of 4-chloro-1H-pyrazolo[4,3-c]pyridine-3-sulfonamide

Step 1: Synthesis of 2-Hydrazinyl-4-chloropyridine-3-sulfonyl chloride

This step involves the selective nucleophilic aromatic substitution of the more reactive chlorine atom at the 2-position of the pyridine ring with hydrazine.

• Materials:

  • 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 equiv)

  • Hydrazine hydrate (1.2 equiv)

  • Ethanol (solvent)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-Dichloropyridine-3-sulfonyl chloride in ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add hydrazine hydrate dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is poured into ice-cold water.

  • The precipitated solid is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield the crude 2-hydrazinyl-4-chloropyridine-3-sulfonyl chloride.

Step 2: Intramolecular Cyclization and Sulfonamide Formation

The intermediate is then cyclized through an intramolecular reaction, followed by the conversion of the sulfonyl chloride to a sulfonamide.

• Materials:

  • 2-Hydrazinyl-4-chloropyridine-3-sulfonyl chloride (from Step 1)

  • Aqueous ammonia (excess)

  • Dioxane (solvent)

• Procedure:

  • Suspend the crude 2-hydrazinyl-4-chloropyridine-3-sulfonyl chloride in dioxane in a pressure vessel.

  • Add an excess of aqueous ammonia to the suspension.

  • Seal the vessel and heat the mixture to 100-120 °C for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • The residue is purified by column chromatography on silica gel to afford the desired 4-chloro-1H-pyrazolo[4,3-c]pyridine-3-sulfonamide.

Causality and Experimental Choices

• Regioselectivity of Hydrazine Attack: The chlorine atom at the 2-position of the pyridine ring is generally more activated towards nucleophilic attack than the chlorine at the 4-position due to the electron-withdrawing effect of the ring nitrogen. This allows for a selective initial substitution.

• Intramolecular Cyclization: The hydrazinyl and sulfonyl chloride groups are positioned ortho to each other, facilitating an intramolecular cyclization upon heating to form the fused pyrazole ring.[4]

• Sulfonamide Formation: The use of ammonia in the second step serves a dual purpose: it acts as a base to facilitate the cyclization and also converts the sulfonyl chloride into the corresponding primary sulfonamide.

II. Synthesis of Thieno[3,2-c]pyridine Derivatives: Building Blocks for Novel Therapeutics

Thienopyridines are another important class of heterocyclic compounds with a wide range of biological activities, including antiplatelet and anticancer properties.[5] The following protocol outlines a proposed synthesis of a novel 4-chloro-thieno[3,2-c]pyridine-3-sulfonamide derivative.

Reaction Scheme: Proposed Synthesis of 4-chloro-thieno[3,2-c]pyridine-3-sulfonamide

Caption: Proposed synthesis of a thieno[3,2-c]pyridine derivative.

Detailed Experimental Protocol: Synthesis of 4-chloro-thieno[3,2-c]pyridin-2(3H)-one-3-sulfonamide

Step 1: Synthesis of Ethyl 2-((4-chloropyridin-2-yl)thio)acetate-3-sulfonamide

This step involves a nucleophilic substitution at the 2-position with ethyl thioglycolate and concurrent conversion of the sulfonyl chloride to a sulfonamide.

• Materials:

  • 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 equiv)

  • Ethyl thioglycolate (1.1 equiv)

  • Triethylamine (2.5 equiv)

  • Aqueous ammonia (excess)

  • Dichloromethane (DCM, solvent)

• Procedure:

  • Dissolve 2,4-Dichloropyridine-3-sulfonyl chloride in DCM in a round-bottom flask.

  • Cool the solution to 0 °C.

  • Add triethylamine, followed by the dropwise addition of ethyl thioglycolate.

  • Stir the reaction mixture at room temperature for 8-12 hours.

  • After completion of the substitution (monitored by TLC), add an excess of aqueous ammonia and stir vigorously for an additional 2-3 hours.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired intermediate.

Step 2: Intramolecular Cyclization (Dieckmann Condensation)

The thieno[3,2-c]pyridine ring system is formed via an intramolecular Dieckmann condensation.

• Materials:

  • Ethyl 2-((4-chloropyridin-2-yl)thio)acetate-3-sulfonamide (from Step 1)

  • Sodium hydride (NaH, 1.5 equiv)

  • Anhydrous tetrahydrofuran (THF, solvent)

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), suspend sodium hydride in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Add a solution of the intermediate from Step 1 in anhydrous THF dropwise.

  • After the addition, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product is purified by column chromatography to yield the final 4-chloro-thieno[3,2-c]pyridin-2(3H)-one-3-sulfonamide.

Causality and Experimental Choices

• Nucleophilic Thiolation: The sulfur nucleophile of ethyl thioglycolate displaces the chlorine at the more reactive 2-position of the pyridine ring.

• One-Pot Sulfonamide Formation: The addition of ammonia in the first step allows for the convenient conversion of the sulfonyl chloride to the sulfonamide in the same reaction vessel.

• Dieckmann Condensation: The use of a strong base like sodium hydride is essential to deprotonate the α-carbon of the ester, initiating the intramolecular cyclization to form the fused thiophene ring. This is a classic method for the formation of five- and six-membered rings.[6]

Data Presentation

The following table summarizes the key characteristics of the starting material and the proposed target heterocyclic compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Functional Groups
2,4-Dichloropyridine-3-sulfonyl chloride	C₅H₂Cl₃NO₂S	246.50	Dichloropyridine, Sulfonyl chloride
4-Chloro-1H-pyrazolo[4,3-c]pyridine-3-sulfonamide	C₅H₄ClN₅O₂S	249.64	Fused Pyrazolopyridine, Sulfonamide, Chloro
4-Chloro-thieno[3,2-c]pyridin-2(3H)-one-3-sulfonamide	C₆H₄ClN₃O₃S₂	281.70	Fused Thienopyridine, Sulfonamide, Chloro, Lactam

Conclusion

2,4-Dichloropyridine-3-sulfonyl chloride is a valuable and versatile starting material for the synthesis of novel and potentially bioactive heterocyclic compounds. The proposed protocols for the synthesis of pyrazolo[4,3-c]pyridine and thieno[3,2-c]pyridine derivatives demonstrate the utility of this reagent in constructing complex fused ring systems. The differential reactivity of the two chlorine atoms and the presence of the sulfonyl chloride group provide multiple avenues for chemical modification, making it an attractive scaffold for library synthesis in drug discovery programs. The methodologies presented here are intended to serve as a guide for researchers to explore the rich chemistry of this compound and to develop new synthetic routes to novel heterocyclic structures.

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• Nocentini, A.; et al. Pyrazolo[4,3-c]pyridine-based sulfonamides as potent and selective inhibitors of carbonic anhydrase IX. European Journal of Medicinal Chemistry2017, 138, 877-887.

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• Ibrahim, D. A.; et al. A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][2][7]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES. Phosphorus, Sulfur, and Silicon and the Related Elements2019 , 194 (10), 963-970. [Link][9]

• Queguiner, G.; et al. Nouvelles synthèses de thiéno[3,2- c ] - et thiéno[2,3- c ]pyridines. Canadian Journal of Chemistry1976 , 54 (23), 3678-3683. [Link][10]

• Moinet, G.; et al. Thieno(3,2-c) pyridine derivatives, process for their preparation and their therapeutical use. EP0099802A1. [6]

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• El-Gamal, M. I.; et al. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. MedChemComm2018 , 9 (10), 1676-1685. [Link][5]

• Hunter, W. H. Process of preparing organic sulfonyl hydrazides. US2830086A. [12]

• DeLuca, M. R.; Kerwin, S. M. Synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions. The Journal of Organic Chemistry1997 , 62 (17), 5940-5945. [Link][4]

• Wróbel, A.; et al. 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. International Journal of Molecular Sciences2023 , 24 (2), 1696. [Link][13]

• Wang, Y.; et al. Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine. CN102249991A. [14]

• Li, J.; et al. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules2021 , 26 (11), 3169. [Link][15]

• Kumar, A.; et al. Synthesis of Sulfonamide Derived from New Tetrahydroquinazoline Derivatives via Intramolecular cyclization. Journal of Organic and Pharmaceutical Chemistry2017 , 2017, 1-8. [Link][16]

• Reddy, C. S.; et al. A facile one-pot synthesis of 5-substituted-1,3,4-oxadiazole-2-ones from acid hydrazides using carbon dioxide as a C1 source. RSC Advances2015 , 5 (108), 89085-89090. [Link][17]

• Bolm, C.; et al. Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. The Journal of Organic Chemistry2018 , 83 (15), 8047-8055. [Link][18]

• Al-Harrasi, A.; et al. Studies on the preparation of aminobipyridines and bipyridine sultams via an intramolecular free radical pathway. Beilstein Journal of Organic Chemistry2019 , 15, 2236-2243. [Link][19]

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• Wu, J.; et al. Reactions of aryl sulfonyl chloride with acetylacetone, ethyl acetoacetate and β‐naphthol … Applied Organometallic Chemistry2019 , 33 (11), e5171. [Link][21]

• Buchwald, S. L.; et al. Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Organic Letters2015 , 17 (12), 3014-3017. [Link][22]

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Application Notes: Protecting Group Strategies for Reactions Involving 2,4-Dichloropyridine-3-sulfonyl Chloride

Abstract

2,4-Dichloropyridine-3-sulfonyl chloride is a highly reactive trifunctional reagent valuable for the synthesis of complex sulfonamides, particularly in the fields of medicinal and agricultural chemistry. However, its utility is often complicated by a lack of chemoselectivity, with potential for nucleophilic attack at the sulfonyl chloride group and the two chloro-substituted positions on the pyridine ring. This guide provides an in-depth analysis of protecting group strategies to control the reactivity of this scaffold, ensuring selective sulfonamide formation. The primary focus is on the use of the pyridine N-oxide as a robust and reversible protecting group. Detailed, field-proven protocols for protection, selective sulfonylation, and deprotection are provided, alongside a discussion of the underlying chemical principles and troubleshooting considerations.

Introduction: The Synthetic Challenge

2,4-Dichloropyridine-3-sulfonyl chloride presents a classic chemoselectivity problem for the synthetic chemist. The molecule contains three electrophilic sites:

• The Sulfonyl Chloride (S-Cl): Highly electrophilic and the desired site of reaction for forming sulfonamides.

• The C4-Chloride: Activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effects of the adjacent sulfonyl group and the ring nitrogen.

• The C2-Chloride: Also susceptible to SNAr, though generally less reactive than the C4 position.

Direct reaction with a nucleophile, such as a primary or secondary amine, can lead to a mixture of products, including the desired sulfonamide, C4-substituted pyridines, and potentially di-substituted products. Achieving high yields of the target sulfonamide necessitates a strategy that deactivates the pyridine ring towards SNAr while preserving the reactivity of the sulfonyl chloride. An effective protecting group strategy is therefore critical for the successful application of this versatile building block.[1][2]

The N-Oxide Protecting Group Strategy

A highly effective and widely adopted strategy for modulating the reactivity of pyridine rings is the formation of a pyridine N-oxide.[3][4] This simple transformation has profound electronic effects on the pyridine ring, making it the ideal choice for reactions with 2,4-dichloropyridine-3-sulfonyl chloride.

Why it Works: The Causality Behind N-Oxide Protection

• Electronic Deactivation: The N-oxide group is a strong resonance-donating group, pushing electron density into the pyridine ring. This significantly increases the electron density at the C2 and C4 positions, deactivating them towards attack by nucleophiles.

• Preservation of Sulfonyl Chloride Reactivity: The electronic changes are largely confined to the ring system and do not significantly diminish the high electrophilicity of the sulfonyl chloride group. This allows for selective reaction with amines at the sulfur center.

• Reversibility: The N-oxide can be readily and cleanly removed under mild reducing conditions after the desired sulfonamide has been formed, regenerating the pyridine nitrogen.[5][6]

The overall workflow for this strategy is straightforward and reliable, involving three key stages: protection, sulfonylation, and deprotection.

Workflow Visualization

The diagram below illustrates the complete strategic workflow from the starting material to the final, deprotected product.

Caption: Strategic workflow for controlled sulfonamide synthesis.

Experimental Protocols

The following protocols are provided as self-validating systems for researchers. All steps should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Protection via N-Oxide Formation

This protocol details the oxidation of the pyridine nitrogen using meta-chloroperoxybenzoic acid (m-CPBA), a common and effective oxidizing agent.[4][7][8]

Reaction Scheme:

2,4-Dichloropyridine-3-sulfonyl chloride reacts with m-CPBA to form 2,4-dichloro-1-oxido-pyridine-3-sulfonyl chloride.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Dissolve 2,4-dichloropyridine-3-sulfonyl chloride (1.0 eq) in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add m-CPBA (1.2 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. The reaction is exothermic.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the mixture again to 0 °C and slowly add saturated aqueous Na₂S₂O₃ to quench excess peroxide. Stir for 15 minutes.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-oxide product, which is often used in the next step without further purification.

Protocol 2: Selective Sulfonamide Formation

With the pyridine ring deactivated, the sulfonyl chloride can now react selectively with a chosen nucleophile.

Reaction Scheme:

The N-oxide intermediate reacts with a primary or secondary amine (R¹R²NH) in the presence of a base to form the protected sulfonamide.

Materials:

• 2,4-Dichloro-1-oxido-pyridine-3-sulfonyl chloride (from Protocol 1)

• Primary or secondary amine (1.1 eq)

• Triethylamine (TEA) or Pyridine (2.0 eq) as a non-nucleophilic base

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the crude N-oxide (1.0 eq) in anhydrous DCM.

• Add the amine (1.1 eq) followed by the slow addition of triethylamine (2.0 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic phase sequentially with 1M HCl (to remove excess amine and TEA), water, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, using a hexane/ethyl acetate gradient) to obtain the pure protected sulfonamide.

Protocol 3: Deprotection via N-Oxide Reduction

The final step is the removal of the N-oxide to reveal the target sulfonamide. Phosphorus trichloride (PCl₃) is a classic and highly efficient reagent for this transformation.[6][9]

Reaction Scheme:

The protected sulfonamide is treated with PCl₃ to yield the final 2,4-dichloropyridine-3-sulfonamide product.

Materials:

• Protected sulfonamide (from Protocol 2)

• Phosphorus trichloride (PCl₃, 1.5 eq)

• Chloroform (CHCl₃) or Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the protected sulfonamide (1.0 eq) in anhydrous CHCl₃.

• Cool the solution to 0 °C.

• Add PCl₃ (1.5 eq) dropwise. The reaction can be exothermic.

• After the addition is complete, heat the reaction mixture to reflux (typically 50-60 °C) for 1-3 hours.

• Monitor the deoxygenation by TLC or LC-MS.

• Cool the reaction to room temperature and then carefully pour it over crushed ice.

• Slowly add saturated NaHCO₃ solution until the aqueous layer is basic (pH > 8) to neutralize the acid and quench any remaining PCl₃.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the final product by flash column chromatography or recrystallization.

Orthogonal Strategies and Alternative Reagents

While the N-oxide strategy is robust, specific applications may require alternative approaches, known as orthogonal protection strategies, where different protecting groups can be removed without affecting each other.[2][10][11][12]

Reagent / Method	Application	Advantages	Disadvantages / Considerations
H₂O₂ / Acetic Acid	N-Oxide Formation	Inexpensive and readily available reagents.[7][13]	Can require higher temperatures and longer reaction times compared to m-CPBA.
Catalytic Hydrogenation	N-Oxide Deprotection	Mild conditions, avoids corrosive reagents.	May not be compatible with other reducible functional groups (e.g., nitro groups, alkenes).
Sulfur Dioxide (SO₂) or Sodium Bisulfite	N-Oxide Deprotection	Can be a mild alternative to PCl₃.[6]	Requires handling of gaseous SO₂ or careful control of reaction conditions.

Troubleshooting and Key Considerations

• Incomplete N-Oxidation: If the oxidation in Protocol 1 is sluggish, a slight excess of m-CPBA (up to 1.5 eq) can be used. Ensure the m-CPBA is fresh and has been stored properly.

• Side Reactions during Sulfonylation: If SNAr products are observed in Protocol 2, it indicates incomplete N-oxidation or that the N-oxide is not sufficiently deactivating for a particularly strong nucleophile. Ensure the reaction is run at low temperatures initially.

• Difficult Deprotection: For sterically hindered or electronically deactivated N-oxides, the reduction with PCl₃ may require longer reflux times or a stronger reducing agent. However, harsher conditions may affect other functional groups. Photocatalytic methods are emerging as milder alternatives for challenging deoxygenations.[5]

• Stability of Sulfonyl Chlorides: While the N-oxide intermediate is generally stable, sulfonyl chlorides can be sensitive to moisture. Always use anhydrous solvents and handle them promptly.[14]

Conclusion

The strategic use of the pyridine N-oxide as a protecting group provides a reliable and high-yielding pathway for the selective synthesis of sulfonamides from 2,4-dichloropyridine-3-sulfonyl chloride. By temporarily deactivating the pyridine ring towards nucleophilic aromatic substitution, this method allows the highly electrophilic sulfonyl chloride to react cleanly with a wide range of amine nucleophiles. The protocols outlined in this guide offer a validated workflow for researchers in drug development and chemical synthesis, enabling the efficient construction of complex molecules based on the dichloropyridine scaffold.

References

• Pyridine N-Oxide-structure. ChemTube3D. [Link]

• Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica Chemical Engineering. [Link]

• Preparation and Alkylation of N-Oxide Pyridine. Reddit r/OrganicChemistry. [Link]

• Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. National Institutes of Health (NIH). [Link]

• Recent trends in the chemistry of pyridine N-oxides. ARKAT USA, Inc. [Link]

• Protecting Groups and Orthogonal Protection Strategies. University of Leeds. [Link]

• pyridine-n-oxide - Organic Syntheses Procedure. Organic Syntheses. [Link]

• The 3-nitro-2-pyridinesulfenyl Group: Synthesis and Applications to Peptide Chemistry. PubMed. [Link]

• Use of the 3-nitro-2-pyridine sulfenyl protecting group to introduce N epsilon-branching at lysine during solid-phase peptide synthesis. I. Application to the synthesis of a peptide template containing two addressable sites. PubMed. [Link]

• Orthogonal Protection Definition - Organic Chemistry Key Term. Fiveable. [Link]

• Chemoselectivity in the sulfonamide formation from 3‐nitro‐N‐(4‐nitrophenyl)pyrazole. ResearchGate. [Link]

• Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. National Institutes of Health (NIH). [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. National Institutes of Health (NIH). [Link]

• The Removal of S‐Cysteine Protection by Means of 2‐Pyridine Sulfenyl Chloride and the Subsequent Formation of Disulfide Bonds. Preliminary communication. ResearchGate. [Link]

• Sulfonyl Protective Groups. Chem-Station. [Link]

• Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University. [Link]

• Process for the reduction of pyridine n-oxides.

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. [Link]

• Removal of oxygen from pyridine N-oxide. Chemistry Stack Exchange. [Link]

• An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery. ACS Central Science. [Link]

• Synthesis of new pyridines with sulfonamide moiety via a cooperative vinylogous anomeric-based oxidation mechanism in the presence of a novel quinoline-based dendrimer-like ionic liquid. ResearchGate. [Link]

• A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. Organic Chemistry Portal. [Link]

• Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ResearchGate. [Link]

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI. [Link]

• Multicomponent ternary cocrystals of the sulfonamide group with pyridine-amides and lactams. ResearchGate. [Link]

• Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. DSpace@MIT. [Link]

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• 10. Use of the 3-nitro-2-pyridine sulfenyl protecting group to introduce N epsilon-branching at lysine during solid-phase peptide synthesis. I. Application to the synthesis of a peptide template containing two addressable sites - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Minimizing Bis-Sulfonylation with 2,4-Dichloropyridine-3-sulfonyl chloride

Welcome to the technical support center for the utilization of 2,4-dichloropyridine-3-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of sulfonamide synthesis and troubleshoot common side reactions, particularly the formation of bis-sulfonylation byproducts. Our goal is to provide you with the expertise and actionable insights necessary to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding bis-sulfonylation when using 2,4-dichloropyridine-3-sulfonyl chloride.

Q1: What is bis-sulfonylation and why does it occur with primary amines?

A1: Bis-sulfonylation, also known as double sulfonylation, is a side reaction where a primary amine is sulfonated twice, leading to the formation of a sulfonyl imide. This occurs because the initial product, a primary sulfonamide, still possesses an N-H proton. Under basic conditions, this proton can be abstracted to form a sulfonamide anion, which is a competent nucleophile that can react with a second molecule of the sulfonyl chloride. While less common with sterically hindered sulfonyl chlorides, it can still be a significant issue.[1]

Q2: How does the structure of 2,4-dichloropyridine-3-sulfonyl chloride influence the reaction?

A2: The chlorine atom at the 2-position of the pyridine ring introduces steric hindrance around the sulfonyl group. This steric bulk can impede the approach of a nucleophile to the electrophilic sulfur atom, potentially slowing down the desired reaction.[1][2] This hindrance can be advantageous in minimizing unwanted side reactions that might occur with less hindered sulfonyl chlorides.[2] However, it can also necessitate more forcing reaction conditions, which might inadvertently promote side reactions like bis-sulfonylation if not carefully controlled.

Q3: Can the choice of base impact the formation of bis-sulfonylation products?

A3: Absolutely. The base plays a crucial role in sulfonylation reactions. Its primary function is to neutralize the hydrochloric acid (HCl) generated during the reaction.[3] If the HCl is not neutralized, it will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[3] However, a strong or sterically unhindered base can also deprotonate the initially formed primary sulfonamide, facilitating the second sulfonylation. Bulky, non-nucleophilic bases are often preferred to minimize this side reaction.[1]

Q4: Are there any specific functional groups on my primary amine that might increase the likelihood of bis-sulfonylation?

A4: While the primary determinant is the presence of the N-H proton on the intermediate sulfonamide, electronic factors on the amine substrate can play a role. Electron-donating groups on the amine can increase its nucleophilicity, potentially accelerating both the first and second sulfonylation steps. Conversely, highly sterically hindered amines are less likely to undergo bis-sulfonylation due to the significant steric clash that would occur during the second sulfonylation.[4][5]

Troubleshooting Guide: Minimizing Bis-Sulfonylation

This section provides a systematic approach to troubleshooting and minimizing the formation of bis-sulfonylation byproducts in your reactions with 2,4-dichloropyridine-3-sulfonyl chloride.

Issue: Significant formation of bis-sulfonylation product observed by TLC, LC-MS, or NMR.

The appearance of a secondary product with a mass corresponding to the addition of two sulfonyl groups to the primary amine is a clear indicator of bis-sulfonylation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting bis-sulfonylation.

Detailed Troubleshooting Steps & Explanations

Step 1: Adjust Stoichiometry

• Problem: Using an excess of 2,4-dichloropyridine-3-sulfonyl chloride can drive the reaction towards the bis-sulfonylation product, especially after the primary amine has been consumed.

• Solution: Carefully control the stoichiometry. Start with a 1:1 molar ratio of the primary amine to the sulfonyl chloride. If bis-sulfonylation persists, consider using a slight excess of the primary amine (e.g., 1.1 to 1.2 equivalents).[1] This ensures that the sulfonyl chloride is the limiting reagent and is consumed before significant formation of the sulfonamide anion can occur.

Step 2: Modify Reagent Addition

• Problem: Adding the sulfonyl chloride quickly to the reaction mixture can create localized areas of high concentration, increasing the probability of the newly formed sulfonamide reacting again.

• Solution: Employ slow, dropwise addition of the 2,4-dichloropyridine-3-sulfonyl chloride solution to the mixture of the amine and base.[3] This maintains a low concentration of the sulfonyl chloride throughout the reaction, favoring the reaction with the more nucleophilic primary amine over the sulfonamide anion.

Step 3: Optimize Base Selection

• Problem: The choice of base is critical. A small, strong base like triethylamine (TEA) can readily deprotonate the primary sulfonamide, promoting the second sulfonylation.

• Solution: Switch to a sterically hindered, non-nucleophilic base. Diisopropylethylamine (DIPEA) or 2,6-lutidine are excellent choices. Their bulky nature makes it more difficult for them to access and deprotonate the nitrogen of the already sterically crowded primary sulfonamide.[1]

Base	Structure	pKa of Conjugate Acid	Steric Hindrance	Recommendation
Triethylamine (TEA)	Et₃N	~10.7	Low	Use with caution; may promote bis-sulfonylation.
Pyridine	C₅H₅N	~5.2	Low	Can be effective, but less basic than TEA.
Diisopropylethylamine (DIPEA)	(i-Pr)₂EtN	~11	High	Recommended to suppress bis-sulfonylation.
2,6-Lutidine	(CH₃)₂C₅H₃N	~6.7	Moderate	Good alternative to pyridine with increased steric bulk.

Step 4: Control Reaction Temperature

• Problem: Higher reaction temperatures increase the rate of all reactions, including the undesirable bis-sulfonylation. It can provide the necessary activation energy to overcome the steric hindrance of the second sulfonylation.

• Solution: Maintain a low reaction temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature.[3] For particularly stubborn cases, maintaining the reaction at 0 °C or even lower temperatures for a longer duration may be necessary. Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature profile.

Step 5: Consider Solvent Effects

• Problem: The solvent can influence the solubility of reactants and intermediates, as well as the reactivity of the sulfonamide anion.

• Solution: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are generally good choices.[3] The choice of solvent can sometimes influence the selectivity of sulfonylation reactions.[6] If issues persist, screening a few different aprotic solvents may be beneficial. Ensure all solvents are anhydrous, as moisture can hydrolyze the sulfonyl chloride.[1]

Experimental Protocol: Optimized Sulfonylation of a Primary Amine

This protocol incorporates the strategies discussed above to minimize bis-sulfonylation.

• Reaction Setup:

  • To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the primary amine (1.1 equivalents).

  • Dissolve the amine in anhydrous dichloromethane (DCM).

• Addition of Base:

  • Add diisopropylethylamine (DIPEA) (1.5 equivalents) to the solution.

  • Stir the mixture at room temperature for 10 minutes.

• Cooling:

  • Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride:

  • Dissolve 2,4-dichloropyridine-3-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM.

  • Add this solution dropwise to the cooled amine/base mixture over 30-60 minutes using a syringe pump or dropping funnel.

• Reaction Monitoring:

  • Stir the reaction at 0 °C for 1-2 hours, then allow it to slowly warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting sulfonyl chloride is consumed.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash successively with 1M HCl (to remove excess base), saturated aqueous NaHCO₃ solution, and brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Reaction Mechanism: Mono- vs. Bis-Sulfonylation

Caption: The competitive pathways of mono- and bis-sulfonylation.

References

• The Role of Steric Hindrance in Sulfonyl
• Switching of Sulfonylation Selectivity by Nature of Solvent and Temperature: The Reaction of β‐Dicarbonyl Compounds with Sodium Sulfinates under the Action of Iron‐Based Oxidants.
• Impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity. Benchchem.
• Application Notes and Protocols: Reaction of 2,4-Dichlorobenzenesulfonyl Chloride with Primary Amines. Benchchem.
• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chemical Science (RSC Publishing).
• The effect of steric hindrance in amines, and sterically destabilized twisted amides.

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• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Conversion Rates in Reactions with 2,4-Dichloropyridine-3-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2,4-Dichloropyridine-3-sulfonyl chloride. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions to help you overcome challenges and optimize your reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to ensure you can achieve reliable and high-yielding results.

Troubleshooting Guide: Low Conversion Rates

Low conversion is one of the most common issues encountered when working with 2,4-Dichloropyridine-3-sulfonyl chloride. This section will walk you through the most likely causes and provide actionable solutions.

Issue 1: Reaction Stalls or Proceeds Very Slowly

Question: My reaction with 2,4-Dichloropyridine-3-sulfonyl chloride and a primary/secondary amine (or alcohol) is showing little to no product formation, even after an extended period. What are the potential causes and how can I resolve this?

Answer: A stalled or sluggish reaction can be attributed to several factors, ranging from reagent quality to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial for identifying the root cause.

Possible Causes & Solutions

Possible Cause	Recommended Solution
Reagent Purity and Stability	2,4-Dichloropyridine-3-sulfonyl chloride: Verify the purity of your sulfonyl chloride. Over time, it can degrade, especially if exposed to moisture. Consider purification by recrystallization if necessary. Nucleophile (Amine/Alcohol): Ensure your amine or alcohol is pure and free of contaminants. Impurities can inhibit the reaction. Base and Solvent: Use high-purity, anhydrous solvents and bases. Trace amounts of water can lead to hydrolysis of the sulfonyl chloride.
Presence of Moisture	Sulfonyl chlorides are highly susceptible to hydrolysis, which converts them into the corresponding and unreactive sulfonic acid.[1][2][3][4] Ensure all glassware is oven-dried before use and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are a must.[5]
Inadequate Base	The choice and stoichiometry of the base are critical. For less reactive nucleophiles, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be required instead of common bases like triethylamine or pyridine.[5] The base scavenges the HCl generated during the reaction, driving the equilibrium towards product formation.
Suboptimal Temperature	Some sulfonylation reactions require elevated temperatures to overcome activation energy barriers. If the reaction is sluggish at room temperature, consider gradually increasing the temperature in 10-20°C increments while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]
Steric Hindrance	The dichloropyridine ring can present steric challenges for bulky nucleophiles. If you suspect steric hindrance is an issue, you may need to employ more forcing conditions, such as higher temperatures or longer reaction times.

Troubleshooting Workflow: Stalled Reactions

Caption: A systematic workflow for troubleshooting stalled reactions.

Issue 2: Formation of Multiple Products and Impurities

Question: My TLC plate shows multiple spots, indicating the presence of byproducts in my reaction mixture. What are the common side reactions, and how can I suppress them?

Answer: The formation of byproducts is a common challenge that can significantly lower the yield of your desired product. Understanding the potential side reactions is the first step toward mitigating them.

Common Side Reactions and Their Solutions

Side Reaction	Explanation & Mitigation
Hydrolysis of Sulfonyl Chloride	As previously mentioned, 2,4-Dichloropyridine-3-sulfonyl chloride readily reacts with water to form the corresponding sulfonic acid.[1][2][3][4] This is often the primary cause of yield loss. Solution: Rigorously exclude water from your reaction by using oven-dried glassware, anhydrous solvents, and an inert atmosphere.[5]
Bis-sulfonylation of Primary Amines	Primary amines have two N-H bonds and can react with two equivalents of the sulfonyl chloride, especially when an excess of the sulfonyl chloride and a strong base are used. Solution: Use a stoichiometric amount or a slight excess of the primary amine relative to the sulfonyl chloride.[5]
Reaction with Solvent	Nucleophilic solvents can sometimes compete with your intended nucleophile. For instance, if using an alcohol as a solvent in a reaction with an amine, you may form the sulfonate ester as a byproduct. Solution: Choose a non-nucleophilic, aprotic solvent such as Dichloromethane (DCM), Acetonitrile (ACN), or Tetrahydrofuran (THF).[5] For particularly challenging reactions, a more polar aprotic solvent like N,N-Dimethylformamide (DMF) can be beneficial.[5]
Decomposition of the Sulfonyl Chloride	Heteroaromatic sulfonyl chlorides can be unstable under certain conditions, potentially leading to decomposition pathways that include the extrusion of SO2.[6] Solution: Avoid unnecessarily high temperatures and prolonged reaction times. If the reaction is clean but incomplete, it may be preferable to stop the reaction and recover the unreacted starting material rather than pushing for higher conversion under harsh conditions.

Reaction Optimization Logic

Caption: A logical flow for optimizing reaction conditions to minimize byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the typical stability of 2,4-Dichloropyridine-3-sulfonyl chloride and how should it be stored?

A1: 2,4-Dichloropyridine-3-sulfonyl chloride is a reactive compound that is sensitive to moisture and elevated temperatures.[6] It should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place. For long-term storage, refrigeration is recommended.

Q2: Can I use a catalytic amount of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP)?

A2: Yes, the addition of a catalytic amount of DMAP can be beneficial, particularly in reactions with less reactive nucleophiles.[5] DMAP reacts with the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate, which is more susceptible to nucleophilic attack.

Q3: What analytical techniques are best for monitoring the progress of my reaction?

A3: The choice of analytical technique depends on the specifics of your reaction.

• Thin Layer Chromatography (TLC): A quick and easy method for qualitative monitoring of the disappearance of starting materials and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the concentration of reactants and products, allowing for accurate determination of conversion and yield.[7][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Combines the separation power of HPLC with the identification capabilities of mass spectrometry, making it invaluable for identifying products and byproducts.[5][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable compounds.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information and be used for both offline and in-situ reaction monitoring.[8]

Q4: I am observing an unexpected byproduct. How can I identify it?

A4: The most effective way to identify an unknown byproduct is to isolate it using preparative chromatography (e.g., flash column chromatography or preparative HPLC) and then characterize it using spectroscopic methods such as NMR (¹H, ¹³C, and correlation spectroscopies), mass spectrometry (for molecular weight and fragmentation patterns), and potentially X-ray crystallography if a suitable crystal can be obtained.

Q5: Are there any specific safety precautions I should take when working with 2,4-Dichloropyridine-3-sulfonyl chloride?

A5: Yes, 2,4-Dichloropyridine-3-sulfonyl chloride is a corrosive and moisture-sensitive compound.[10][11][12] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10] Avoid inhalation of dust or vapors and contact with skin and eyes.[10] In case of contact, rinse immediately with plenty of water.[13] Be aware that it can react violently with water, liberating toxic gas.[13]

Experimental Protocols

General Protocol for Sulfonamide Synthesis

This protocol provides a starting point for the reaction of 2,4-Dichloropyridine-3-sulfonyl chloride with a primary or secondary amine.

• Preparation: Oven-dry all glassware and allow it to cool to room temperature under a stream of inert gas (nitrogen or argon).

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 equivalent) and dissolve it in an anhydrous aprotic solvent (e.g., DCM, THF, or ACN) at a concentration of 0.1-0.5 M.

• Base Addition: Add a suitable base (e.g., triethylamine, 1.2-1.5 equivalents) to the solution and stir for 5-10 minutes at room temperature.

• Sulfonyl Chloride Addition: In a separate flask, dissolve 2,4-Dichloropyridine-3-sulfonyl chloride (1.1 equivalents) in the anhydrous solvent. Add this solution dropwise to the stirred amine solution at 0°C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion. Monitor the progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench it by adding water. Transfer the mixture to a separatory funnel and separate the organic and aqueous layers. Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol for Reaction Monitoring by HPLC

• Sample Preparation: At various time points, withdraw a small aliquot (e.g., 50 µL) from the reaction mixture. Quench the reaction immediately by diluting the aliquot in a known volume of a suitable solvent (e.g., acetonitrile) that contains an internal standard.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[7]

  • Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid or formic acid).

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: UV detection at a suitable wavelength (e.g., 230 nm or 254 nm).[7]

  • Column Temperature: 30-40°C.[7]

• Analysis: Inject the prepared samples onto the HPLC system. Quantify the peak areas of the starting material, product, and any major byproducts relative to the internal standard to determine the reaction progress and conversion.

References

• King, J. F., & Hillhouse, J. H. (1979). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 101(23), 7011–7018.
• Robertson, R. E., & Laughton, P. M. (1957). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 35(11), 1319–1330.
• Ameduri, B., & Boutevin, B. (2000). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides.
• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions.
• Friedrich, M., & Manolikakes, G. (2022). Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. European Journal of Organic Chemistry, 2022(35), e202200915.
• Malet-Sanz, L., et al. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879.
• ChemistryViews. (2022).
• Friedrich, M., & Manolikakes, G. (2021).
• BenchChem. (n.d.). Technical Support Center: Optimizing Sulfonylation Reactions with 2,4-Dichlorobenzenesulfonyl Chloride.
• Friedrich, M., & Manolikakes, G. (2022). Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine.
• Hone, C. A., et al. (2018). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, 3(5), 654-660.
• Pu, X., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• Hone, C. A., et al. (2018). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism.
• Friedrich, M., & Manolikakes, G. (2021). Base-mediated C4-selective C-H-sulfonylation of pyridine.
• Thermo Fisher Scientific. (2009). Safety Data Sheet: Pyridine-3-sulfonyl chloride hydrochloride.
• Hone, C. A., et al. (2018).
• Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• Pu, X., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• Pu, X., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• BenchChem. (n.d.). Troubleshooting low conversion rates in reactions with 3-Isopropylbenzenesulfonyl chloride.
• Malet-Sanz, L., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.
• Wuhan Lvhe Pharmaceutical Technology Co., Ltd. (2022). Method for detecting content of pyridine-3-sulfonyl chloride.
• Takeda Pharmaceutical Company Limited. (2016). Pyridine-3-sulfonyl chloride production method.
• Jubilant Ingrevia Limited. (2024).
• PubChemLite. (n.d.). 2,4-dichloropyridine-3-sulfonyl chloride (C5H2Cl3NO2S).
• Movassaghi, M., & Hill, M. D. (2008). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry, 73(15), 6014–6017.
• Bayer AG. (2000). Process for the preparation of chloropyridine sulfonyl chloride.
• Biosynth. (n.d.). 2,4-Dichloropyridine-3-sulfonyl chloride.
• Sigma-Aldrich. (n.d.). 2,4-Dichloropyridine-3-carboxaldehyde 97.
• BenchChem. (n.d.). Application Notes and Protocols for Monitoring 3,5-Dichloropyridine Reactions.
• PubChem. (n.d.). 2-Chloropyridine-3-sulfonyl chloride.
• BLD Pharm. (n.d.). 733047-84-2|2,4-Dichloropyridine-3-sulfonyl chloride.
• Knochel, P., & Krasovskiy, A. (2006). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate.

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• 4. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Method for detecting content of pyridine-3-sulfonyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. jubilantingrevia.com [jubilantingrevia.com]
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• 13. fishersci.com [fishersci.com]

Technical Support Center: Byproduct Identification in 2,4-Dichloropyridine-3-sulfonyl Chloride Synthesis

This guide serves as a specialized technical resource for researchers, scientists, and drug development professionals engaged in reactions involving 2,4-dichloropyridine-3-sulfonyl chloride. The synthesis of this crucial intermediate, while well-established, is prone to side reactions that can impact yield, purity, and the safety profile of subsequent products. This document provides in-depth troubleshooting and frequently asked questions (FAQs) for identifying reaction byproducts using Liquid Chromatography-Mass Spectrometry (LC-MS), ensuring the integrity of your synthetic workflow.

Synthesis Overview & Mechanistic Origins of Byproducts

The synthesis of 2,4-dichloropyridine-3-sulfonyl chloride typically involves the chlorosulfonation of 2,4-dichloropyridine.[1] This is an electrophilic aromatic substitution where chlorosulfonic acid or a related reagent introduces the -SO₂Cl group onto the pyridine ring. The inherent reactivity of the sulfonyl chloride group, coupled with the reaction conditions, creates several potential pathways for byproduct formation.[2]

Understanding these pathways is the first step in effective troubleshooting. The primary side reactions include hydrolysis of the sulfonyl chloride, incomplete reaction, and potential polysulfonation.

Caption: Synthesis pathway and common byproduct formation.

Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the LC-MS analysis of 2,4-dichloropyridine-3-sulfonyl chloride reaction mixtures.

Q1: I see an unexpected peak in my LC chromatogram. How do I systematically identify it?

A1: An unexpected peak is a common occurrence. A systematic approach using the full capabilities of your LC-MS system is crucial for identification. Do not rely on a single data point; synthesize all available information to build a confident identification.

Caption: Systematic workflow for identifying unknown peaks.

Causality Behind the Workflow:

• Mass Spectrum (m/z): This is the most fundamental piece of information, providing the mass-to-charge ratio of the ion. Check for common adducts like sodium ([M+Na]⁺), acetonitrile ([M+ACN+H]⁺), or potassium ([M+K]⁺), which can be mistaken for impurities.[3]

• Isotopic Pattern: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. This creates a highly characteristic pattern in the mass spectrum. A molecule with one chlorine will have peaks at M and M+2 (ratio ~3:1). A molecule with two chlorines will have peaks at M, M+2, and M+4 (ratio ~9:6:1). Your target molecule and many related byproducts contain chlorine, making this a powerful diagnostic tool.

• MS/MS Fragmentation: Isolating the ion of interest and fragmenting it provides structural information. Aromatic sulfonyl compounds frequently exhibit a characteristic neutral loss of SO₂ (64 Da) upon collision-induced dissociation.[4] This is a strong indicator of a sulfonyl-containing structure.

• Retention Time (RT): In reversed-phase chromatography, polar compounds elute earlier. The hydrolysis of a sulfonyl chloride (R-SO₂Cl) to a sulfonic acid (R-SO₃H) dramatically increases polarity. Therefore, if you suspect hydrolysis, the byproduct peak should have a significantly shorter retention time than the product peak.[5]

• Correlate Data: Use the collective evidence from m/z, isotope pattern, fragmentation, and retention time to compare against a list of theoretically possible byproducts (see Table 1 below).

Q2: The mass spectrum of my main peak doesn't match the expected m/z for 2,4-dichloropyridine-3-sulfonyl chloride (246.50 g/mol ). What is the likely cause?

A2: This is a frequent issue, often related to the high reactivity of the sulfonyl chloride group.

• Primary Suspect: Hydrolysis. The most common cause is the hydrolysis of the sulfonyl chloride to the corresponding 2,4-dichloropyridine-3-sulfonic acid.[1] This can happen during the aqueous workup of the reaction or even on the LC system if the mobile phase contains water.

  • Expected [M+H]⁺ for Sulfonic Acid: 227.98

  • What to look for: A major peak at m/z 227.98 that elutes earlier than expected for the sulfonyl chloride. The isotopic pattern will still show two chlorines.

• Secondary Suspect: Adduct Formation. As mentioned, your target molecule may not be ionizing as the simple protonated species [M+H]⁺. Check for:

  • Sodium Adduct [M+Na]⁺: 269.90

  • Acetonitrile Adduct [M+ACN+H]⁺: 288.98

  • Action: Ensure you are using high-purity, LC-MS grade solvents and additives to minimize sources of sodium and other salts.[5]

Q3: My sulfonyl chloride seems to be degrading on the column or in the source. How can I minimize this?

A3: Sulfonyl chlorides are sensitive to both nucleophiles (like water) and heat.[6][7] LC-MS analysis can be challenging, but certain steps can mitigate degradation.

• Use Fresh Samples: Prepare your sample in an aprotic solvent (like acetonitrile) and analyze it as quickly as possible. Avoid letting samples sit on the autosampler for extended periods.[3]

• Lower the Ion Source Temperature: High temperatures in the ESI source can cause thermal degradation. Methodically lower the source temperature to the minimum required for efficient desolvation and ionization.

• Consider Derivatization: For quantitative analysis or when stability is a major concern, consider derivatizing the sulfonyl chloride.[6] Reacting the crude product with a simple amine (e.g., benzylamine) will convert the highly reactive sulfonyl chloride into a much more stable sulfonamide.[8] This derivative is ideal for robust LC-MS analysis, though it changes the mass you are looking for.[9][10]

• Check Mobile Phase pH: While acidic conditions (0.1% formic acid) are common and generally help with peak shape and ionization, ensure that the conditions are not promoting hydrolysis on your specific column stationary phase.

Table 1: Common Analytes in 2,4-Dichloropyridine-3-sulfonyl chloride Reactions

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)	Key Isotopic/MS Features	Expected RT Behavior (Reversed-Phase)
2,4-Dichloropyridine	C₅H₃Cl₂N	147.99[11]	148.97	2-Chlorine Pattern	Less Polar (Longer RT)
2,4-Dichloropyridine-3-sulfonyl chloride	C₅H₂Cl₃NO₂S	246.50[12]	247.90	3-Chlorine Pattern, Loss of SO₂	Product RT
2,4-Dichloropyridine-3-sulfonic acid	C₅H₃Cl₂NO₃S	227.05	227.98	2-Chlorine Pattern, Loss of SO₃	More Polar (Shorter RT)
2,4-Dichloropyridine-3,5-disulfonyl chloride	C₅HCl₄N(O₂S)₂	344.96	345.86	4-Chlorine Pattern, Sequential SO₂ loss	More Polar (Shorter RT than product)

Experimental Protocols

Protocol 1: General Purpose LC-MS Method for Reaction Monitoring

This protocol provides a starting point for the analysis. Optimization may be required based on your specific instrumentation.

• Sample Preparation:

  • Dilute a small aliquot of the reaction mixture (~1 mg) in 1 mL of LC-MS grade acetonitrile.

  • Vortex to ensure dissolution.

  • Filter through a 0.22 µm PTFE syringe filter into an LC vial.

  • Analyze immediately.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[6]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 2 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Range: m/z 100-500.

  • Source Parameters: Optimize gas flow, gas temperature, and capillary voltage for your specific instrument. Start with a lower source temperature (e.g., 300-350 °C) to minimize thermal degradation.

  • Data Acquisition: Perform a full scan experiment to identify all components. If available, use data-dependent MS/MS to automatically acquire fragmentation data for the most intense peaks.

References

• BenchChem. (2025). A Comparative Guide to the LC-MS Analysis of Compounds Synthesized with 2,4-Dichlorobenzenesulfonyl Chloride.
• BenchChem. (2025). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques.

• Regueiro, J., et al. (2015). Derivatization of bisphenol A and its analogues with pyridine-3-sulfonyl chloride: multivariate optimization and fragmentation patterns by liquid chromatography/Orbitrap mass spectrometry. Rapid Communications in Mass Spectrometry, 29(16), 1473-84. Available at: [Link]

• Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry Troubleshooting Guide.
• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories.

• ResearchGate. (2024). LC/MS Troubleshooting Guide. Available at: [Link]

• Element Lab Solutions. LC-MS Troubleshooting.

• LCGC International. (2023). Troubleshooting LC-MS. Available at: [Link]

• ResearchGate. (2015). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Available at: [Link]

• PubMed. (2001). A liquid chromatography-mass spectrometry assay for analyzing sulfonamide antibacterials in cattle and fish muscle tissues. Available at: [Link]

• N/A. Synthesis of sulfonyl chloride substrate precursors.

• National Center for Biotechnology Information. (n.d.). 2,4-Dichloropyridine. PubChem Compound Database. Retrieved from [Link]

• BenchChem. (2025). Common side reactions during the chlorosulfonation of dichlorobenzoic acids.
• WuXi AppTec. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.

• Royal Society of Chemistry. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Available at: [Link]

• American Chemical Society. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development. Available at: [Link]

• Wiley Online Library. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• ChemRxiv. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available at: [Link]

• PubMed. (2005). Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• PubMed. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry. Available at: [Link]

• Wiley Online Library. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie. Available at: [Link]

• Google Patents. (2016). Pyridine-3-sulfonyl chloride production method.

• American Chemical Society. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry. Available at: [Link]

• Studylib. 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry. Available at: [Link]

• Royal Society of Chemistry. (1995). Chlorosulfonic Acid - A Versatile Reagent. Available at: [Link]

• Royal Society of Chemistry. (2018). Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments. RSC Medicinal Chemistry. Available at: [Link]

• National Institutes of Health. (2014). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. Organic Letters. Available at: [Link]

• MDPI. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. Available at: [Link]

• Patsnap. (2022). Method for detecting content of pyridine-3-sulfonyl chloride. Available at: [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available at: [Link]

• MDPI. (2011). An Improved Synthesis of 4-Chlorocoumarin-3-sulfonyl Chloride and Its Reactions with Different Bidentate Nucleophiles to Give Pyrido[1',2':2,3]- and Thiazino[3',2':2,3]-1,2,4-Thiadiazino[6,5-c]Benzopyran-6-one. Molecules. Available at: [Link]

• Wikipedia. Sulfonyl halide. Available at: [Link]

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Technical Support Center: Optimizing Sulfonamide Formation with 2,4-Dichloropyridine-3-sulfonyl Chloride

Welcome to the technical support center for optimizing your sulfonamide synthesis using 2,4-dichloropyridine-3-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this reaction, with a specific focus on the critical parameter of reaction temperature. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to troubleshoot effectively and achieve optimal results.

Introduction: The Critical Role of Temperature

The reaction of 2,4-dichloropyridine-3-sulfonyl chloride with a primary or secondary amine is a robust method for forming the corresponding sulfonamide, a scaffold of significant interest in medicinal chemistry.[1] However, the high reactivity of the sulfonyl chloride functional group, coupled with the specific electronic properties of the dichloropyridine ring, makes this reagent susceptible to side reactions if conditions are not carefully controlled.[2][3] Temperature is arguably the most critical parameter to manage. It directly influences reaction kinetics, solubility of reactants, and the rate of competing degradation pathways such as hydrolysis.[2][4] An improperly chosen temperature can lead to low yields, the formation of difficult-to-remove impurities, or complete reaction failure.

This guide provides a structured approach to temperature optimization through a series of frequently asked questions and a detailed troubleshooting section.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting temperature for the reaction of 2,4-dichloropyridine-3-sulfonyl chloride with an amine?

A1: For most reactions involving sulfonyl chlorides and amines, it is highly recommended to start at a low temperature, typically 0 °C (ice bath).[5] The sulfonyl chloride should be added dropwise as a solution to the mixture of the amine and a non-nucleophilic base (e.g., triethylamine or pyridine) in an anhydrous aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).[2][5][6]

• Rationale: The reaction is often exothermic. A low starting temperature helps to dissipate the heat generated upon addition of the highly reactive sulfonyl chloride, preventing a rapid, uncontrolled reaction that could lead to side product formation. It also minimizes the hydrolysis of the sulfonyl chloride by any trace moisture present in the reaction medium.[2]

Q2: When should I consider raising the reaction temperature?

A2: After the initial addition of the sulfonyl chloride at 0 °C, the reaction is typically allowed to warm slowly to room temperature (20-25 °C) and stirred for several hours (typically 2-24 hours).[7][8] An increase in temperature may be necessary if reaction monitoring (e.g., by TLC or LC-MS) shows that the starting materials are being consumed very slowly.

• Rationale: Many sulfonamide formations proceed to completion at room temperature.[9] However, if you are working with a sterically hindered or electronically deactivated (less nucleophilic) amine, a higher temperature may be required to provide sufficient activation energy for the reaction to proceed at a reasonable rate.

Q3: What is the maximum recommended temperature for this reaction?

A3: It is generally advisable to avoid excessively high temperatures. While some robust sulfonamide syntheses can be performed at elevated temperatures (e.g., 60 °C), this should be approached with caution for a heteroaromatic sulfonyl chloride like 2,4-dichloropyridine-3-sulfonyl chloride.[10] The stability of heteroaromatic sulfonyl chlorides can be limited, and high temperatures can promote decomposition.[11]

• Rationale: At higher temperatures, several side reactions can become prominent:

  • Hydrolysis: The rate of reaction with any residual water increases, leading to the formation of the unreactive 2,4-dichloropyridine-3-sulfonic acid.[2]

  • Decomposition: Heterocyclic sulfonyl chlorides can be thermally labile.[11]

  • Side reactions with solvent or base: At elevated temperatures, solvents like THF can potentially react, and bases like pyridine could act as nucleophiles.

Q4: How does the choice of amine affect the optimal reaction temperature?

A4: The nucleophilicity of the amine is a key factor.

• Highly Nucleophilic Amines (e.g., primary/secondary alkylamines): These amines are very reactive and will typically form the sulfonamide efficiently at 0 °C to room temperature. Higher temperatures are usually unnecessary and may increase the risk of side reactions like bis-sulfonylation with primary amines.[2][8]

• Less Nucleophilic Amines (e.g., anilines, especially those with electron-withdrawing groups): These amines may require higher temperatures (e.g., 40-60 °C) to react at a practical rate. A careful, stepwise increase in temperature is recommended while monitoring the reaction progress.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during the synthesis and how to resolve them by adjusting the reaction temperature.

Issue 1: Low or No Product Formation, Starting Material Remains.

Possible Cause	Troubleshooting Action & Rationale
Insufficient Thermal Energy	Action: After stirring at room temperature for an extended period (e.g., 12-24 hours) with no significant conversion, slowly increase the temperature in increments (e.g., to 40 °C, then 50 °C). Monitor the reaction at each new temperature for several hours before increasing it further. Rationale: Less nucleophilic or sterically hindered amines may require additional energy to overcome the activation barrier of the reaction.[12]
Hydrolysis of Sulfonyl Chloride	Action: Ensure all glassware is flame- or oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.[2] If hydrolysis is suspected, it is best to start the reaction again with fresh reagents and stringent anhydrous conditions. Rationale: 2,4-Dichloropyridine-3-sulfonyl chloride is highly sensitive to moisture.[13] Once hydrolyzed to the sulfonic acid, it is no longer reactive towards the amine. Keeping the temperature low during the initial phase minimizes the rate of this hydrolysis.

Issue 2: Formation of Multiple Impurities.

Possible Cause	Troubleshooting Action & Rationale
Reaction Temperature is Too High	Action: Run the reaction at a lower temperature. Start at 0 °C, and let the reaction stir at this temperature for 1-2 hours before allowing it to slowly warm to room temperature. Avoid any external heating. Rationale: High temperatures can accelerate the rates of various side reactions, including decomposition of the sulfonyl chloride or reactions with the solvent or base.[11]
Bis-sulfonylation of a Primary Amine	Action: Add the sulfonyl chloride slowly at 0 °C. Use a stoichiometry of 1:1 or a slight excess of the amine (1.1 eq).[8] Avoid high temperatures which can favor the second sulfonylation step. Rationale: The initial sulfonamide product is less nucleophilic than the starting primary amine, but at higher temperatures, it can be deprotonated by the base and react with a second molecule of the sulfonyl chloride.[2]

Visualizing the Troubleshooting Workflow

The following diagram outlines a systematic approach to optimizing the reaction temperature.

Caption: A workflow for systematic temperature optimization in sulfonamide synthesis.

Experimental Protocol: Temperature Screening

This protocol provides a step-by-step guide for a small-scale experiment to determine the optimal temperature for your specific amine.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride (1.0 eq)

• Amine of interest (1.1 eq)

• Triethylamine (or other non-nucleophilic base, 1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Flame-dried glassware, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Initial Cooling: Cool the solution to 0 °C using an ice bath.

• Sulfonyl Chloride Addition: Dissolve 2,4-dichloropyridine-3-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine mixture over 15-20 minutes.

• Initial Reaction & Monitoring: Allow the reaction to stir at 0 °C for 1 hour. Take a small aliquot for TLC/LC-MS analysis.

• Warming Phase: Remove the ice bath and allow the reaction to warm to room temperature. Let it stir for 4 hours, taking an aliquot for analysis every hour.

• Heating Phase (if necessary): If the reaction has stalled or is proceeding very slowly after 4 hours at room temperature, equip the flask with a reflux condenser and heat the mixture to 40 °C (a gentle reflux for DCM).

• Final Monitoring: Stir at 40 °C for 2-4 hours, monitoring periodically. If conversion is still low, a further temperature increase may be cautiously attempted, but be mindful of potential decomposition.

• Workup: Once the reaction is deemed complete (starting material consumed), cool the mixture, dilute with DCM, and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[5]

• Analysis: Purify the crude product by column chromatography or recrystallization.[8] Analyze the yield and purity to determine the optimal temperature condition.

Summary of Temperature Effects on Reaction Outcome

Temperature	Expected Rate (Nucleophilic Amine)	Expected Rate (Poor Nucleophile)	Potential Risks
0 °C	Moderate to Fast	Very Slow	None (if reaction proceeds)
Room Temp (20-25 °C)	Fast	Slow to Moderate	Minimal; slight increase in hydrolysis risk.
40-60 °C	Very Fast	Moderate to Fast	Increased risk of hydrolysis, decomposition, and other side reactions.[10][11]

By methodically approaching the optimization of reaction temperature, you can significantly improve the yield, purity, and reproducibility of your sulfonamide synthesis with 2,4-dichloropyridine-3-sulfonyl chloride.

References

• BenchChem. (n.d.). Common issues in sulfonamide synthesis and solutions.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Sulfonamides Using Pyridine-2-Sulfonate Derivatives.
• Various Authors. (2013). Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE.
• ChemicalBook. (n.d.). 3-Pyridinesulfonamide synthesis.
• BenchChem. (n.d.). Optimizing reaction conditions for sulfonylation.
• BenchChem. (n.d.). Minimizing side products in sulfonamide synthesis.
• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2.
• Wiley-VCH. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Optimizing Sulfonamide Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for Sulfonamide Synthesis using 2,4-Dichlorobenzenesulfonyl Chloride.
• Acros Organics. (2009). Pyridine-3-sulfonyl chloride hydrochloride, 95% Safety Data Sheet.
• ResearchGate. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• ChemRxiv. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.

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Technical Support Center: Synthesis of Sterically Hindered Sulfonamides with 2,4-Dichloropyridine-3-sulfonyl chloride

Welcome to the technical support center for the synthesis of sterically hindered sulfonamides utilizing 2,4-Dichloropyridine-3-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this challenging yet crucial transformation. Here, we address common experimental hurdles with in-depth, evidence-based troubleshooting strategies and frequently asked questions. Our aim is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your synthetic endeavors.

Section 1: Troubleshooting Guide - Common Issues and Solutions

This section is structured in a question-and-answer format to directly address the most pressing challenges you may encounter during your experiments.

Question 1: My reaction is sluggish or shows no product formation, even after extended reaction times. What are the likely causes and how can I resolve this?

Answer:

This is a classic issue when dealing with sterically hindered amines. The bulky substituents on the amine impede the nucleophilic attack on the sulfonyl chloride. Several factors could be at play:

• Insufficient Nucleophilicity of the Amine: The steric bulk around the nitrogen atom significantly reduces its ability to act as a nucleophile.

• Inadequate Reaction Temperature: The activation energy for the reaction with a hindered amine is likely high, and ambient temperatures may not be sufficient to overcome this barrier.

• Poor Solubility of Reactants: If either the amine or the sulfonyl chloride has limited solubility in the chosen solvent, the reaction rate will be severely hampered.

Troubleshooting Workflow:

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 2,4-Dichloropyridine-3-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Crucial Role of NMR in Regiochemical Determination

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the unambiguous determination of molecular structure. For polysubstituted aromatic and heteroaromatic compounds, such as 2,4-Dichloropyridine-3-sulfonyl chloride, NMR is indispensable for confirming the precise regiochemical arrangement of substituents. The chemical shift of each proton and carbon nucleus is exquisitely sensitive to its local electronic environment, which is modulated by the interplay of inductive and resonance effects of the substituents. Therefore, a thorough understanding of these effects is paramount for accurate spectral interpretation.

Predicted ¹H and ¹³C NMR Spectral Data of 2,4-Dichloropyridine-3-sulfonyl chloride

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2,4-Dichloropyridine-3-sulfonyl chloride. These predictions are derived from a detailed analysis of the substituent effects observed in analogous compounds. The data is presented for a simulated spectrum in deuterated chloroform (CDCl₃).

Molecular Structure and Atom Numbering:

Caption: Molecular structure of 2,4-Dichloropyridine-3-sulfonyl chloride with atom numbering.

Table 1: Predicted ¹H NMR Data for 2,4-Dichloropyridine-3-sulfonyl chloride (in CDCl₃)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-6	8.60 - 8.80	Doublet	~5.0
H-5	7.50 - 7.70	Doublet	~5.0

Table 2: Predicted ¹³C NMR Data for 2,4-Dichloropyridine-3-sulfonyl chloride (in CDCl₃)

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2	152 - 155
C-3	135 - 138
C-4	148 - 151
C-5	122 - 125
C-6	150 - 153

Disclaimer: The NMR data presented above are predicted values based on the analysis of structurally related compounds and established principles of NMR spectroscopy. Experimental verification is recommended for definitive structural confirmation.

Comparative Analysis with Structural Analogs

To substantiate the predicted spectral data, a comparative analysis with experimentally determined NMR data of structurally related compounds is essential. The following table presents the ¹H and ¹³C NMR data for key analogs.

Table 3: Experimental NMR Data for Analogs of 2,4-Dichloropyridine-3-sulfonyl chloride

Compound	Proton (Position)	¹H Chemical Shift (δ, ppm)	Carbon (Position)	¹³C Chemical Shift (δ, ppm)
Pyridine-3-sulfonyl chloride [1][2]	H-2	9.31 (d)	C-2	153.3
H-4	8.44 (dd)	C-3	135.2
H-5	7.72 (dd)	C-4	123.3
H-6	9.04 (dd)	C-5	149.7
C-6	132.0
2-Chloropyridine [3][4]	H-3	7.32	C-2	150.3
H-4	7.64	C-3	122.8
H-5	7.23	C-4	138.6
H-6	8.39	C-5	128.4
C-6	142.4
4-Chloropyridine [5]	H-2, H-6	8.32	C-2, C-6	150.5
H-3, H-5	7.26	C-3, C-5	124.5
C-4	143.5

Expert's Corner: A Deep Dive into Substituent Effects

The predicted chemical shifts for 2,4-Dichloropyridine-3-sulfonyl chloride are a direct consequence of the strong electronic perturbations induced by the two chlorine atoms and the sulfonyl chloride group on the pyridine ring.

• ¹H NMR Analysis: The two remaining protons, H-5 and H-6, are expected to appear as doublets due to ortho-coupling. H-6, being adjacent to the electronegative nitrogen atom and in the ortho position to the electron-withdrawing chlorine at C-4, is predicted to be the most deshielded proton, resonating at a significantly downfield chemical shift. H-5 will be at a relatively upfield position but still downfield compared to unsubstituted pyridine due to the influence of the adjacent chloro and sulfonyl chloride groups.

• ¹³C NMR Analysis: The carbon atoms directly attached to the electronegative substituents (C-2, C-3, and C-4) will experience significant changes in their chemical shifts. C-2 and C-4, bonded to chlorine atoms, will be deshielded. C-3, attached to the sulfonyl chloride group, will also be deshielded. The chemical shifts of C-5 and C-6 are also influenced, with C-6 being particularly deshielded due to its proximity to the nitrogen atom.

Visualizing Electronic Effects:

Caption: A streamlined workflow for the NMR analysis of pyridine sulfonyl chlorides.

Conclusion

This guide provides a comprehensive, albeit predictive, framework for the ¹H and ¹³C NMR characterization of 2,4-Dichloropyridine-3-sulfonyl chloride. By understanding the fundamental principles of substituent effects and leveraging comparative data from analogous structures, researchers can confidently approach the structural elucidation of this and other complex heterocyclic molecules. The provided experimental protocol offers a robust starting point for obtaining high-quality NMR data, which is the cornerstone of accurate structural analysis in modern drug discovery and development.

References

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• ACD/Labs NMR Prediction Software. Advanced Chemistry Development, Inc. [Link]

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• Veeprho: Pyridine-3-sulfonyl chloride. [Link]

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A Senior Application Scientist's Guide to the FT-IR Analysis of 2,4-Dichloropyridine-3-sulfonyl chloride: A Comparative Approach

For researchers, scientists, and drug development professionals, the precise characterization of reactive intermediates like 2,4-Dichloropyridine-3-sulfonyl chloride is not merely a procedural step but a cornerstone of robust and reproducible synthetic chemistry. This guide provides an in-depth examination of Fourier-Transform Infrared (FT-IR) spectroscopy for the analysis of this key building block, comparing its utility against other common analytical techniques.

The sulfonyl chloride functional group is a highly valuable reactive handle in medicinal chemistry, frequently employed in the synthesis of sulfonamides, a class of compounds with a broad spectrum of biological activities.[1] The title compound, 2,4-Dichloropyridine-3-sulfonyl chloride, serves as a critical intermediate in the development of novel therapeutics. Its purity and structural integrity directly impact the outcome of subsequent synthetic transformations, making its accurate analysis paramount.[2][3]

The Role of FT-IR in the Characterization of Sulfonyl Chlorides

FT-IR spectroscopy is a rapid, non-destructive, and highly effective technique for the identification of functional groups within a molecule.[4][5] For sulfonyl chlorides, FT-IR is particularly adept at confirming the presence of the S=O and S-Cl moieties, which exhibit strong, characteristic absorption bands.[4][6] This makes it an invaluable tool for routine identity confirmation and for monitoring the progress of reactions involving this functional group.

The infrared spectrum of 2,4-Dichloropyridine-3-sulfonyl chloride is dominated by the vibrational modes of the sulfonyl chloride group and the substituted pyridine ring.

• Sulfonyl Chloride Group (SO₂Cl):

  • Asymmetric S=O Stretch: A very strong and sharp absorption band is expected in the range of 1375-1410 cm⁻¹.[6]

  • Symmetric S=O Stretch: Another strong absorption band is typically observed between 1185-1204 cm⁻¹.[6]

  • S-Cl Stretch: The stretch for the sulfur-chlorine bond generally appears in the lower frequency region of the spectrum.

• Dichloropyridine Ring:

  • C-H Stretching: Aromatic C-H stretching vibrations are anticipated in the region of 3000-3200 cm⁻¹.[7]

  • C=C and C=N Ring Stretching: The pyridine ring will exhibit a series of characteristic stretching vibrations.

  • C-Cl Stretching: The carbon-chlorine stretching vibrations will also be present.

Experimental Protocol: FT-IR Analysis

A crucial aspect of analyzing reactive compounds like sulfonyl chlorides is meticulous sample handling to prevent hydrolysis.

Objective: To obtain a high-quality FT-IR spectrum of 2,4-Dichloropyridine-3-sulfonyl chloride to confirm the presence of the sulfonyl chloride functional group and the overall molecular structure.

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride sample

• FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Spatula

• Gloves and safety glasses

• Dry, inert atmosphere (e.g., a glove box or a nitrogen-purged sample compartment) is highly recommended.

Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer and the ATR crystal are clean and dry. Run a background spectrum to account for atmospheric CO₂ and water vapor.

• Sample Preparation: Due to the moisture sensitivity of sulfonyl chlorides, sample preparation must be conducted in a dry environment.[6] ATR-FTIR is a convenient method as it requires minimal sample preparation.[6]

• Spectrum Acquisition:

  • Place a small amount of the 2,4-Dichloropyridine-3-sulfonyl chloride powder onto the ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Acquire the spectrum over a typical range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[6]

  • Co-add 16-32 scans to improve the signal-to-noise ratio.[6]

• Data Analysis:

  • Process the acquired spectrum (e.g., baseline correction, if necessary).

  • Identify and label the key absorption bands corresponding to the sulfonyl chloride and dichloropyridine moieties.

  • Compare the obtained spectrum with a reference spectrum if available.

Comparative Analysis of Analytical Techniques

While FT-IR is an excellent tool for functional group identification, a comprehensive characterization of 2,4-Dichloropyridine-3-sulfonyl chloride often necessitates a multi-technique approach.[6] The choice of analytical method depends on the specific information required, such as structural elucidation, purity assessment, or quantification.[6]

Technique	Primary Application	Key Advantages	Key Limitations
FT-IR Spectroscopy	Functional group identification, reaction monitoring.	Rapid, non-destructive, minimal sample preparation (with ATR).[6]	Provides limited structural information beyond functional groups.
NMR Spectroscopy (¹H, ¹³C)	Unambiguous structure elucidation, purity assessment.	Provides detailed information on the chemical environment of each atom.[6][8]	Lower sensitivity than MS, requires deuterated solvents.[6]
Mass Spectrometry (MS)	Molecular weight determination, impurity identification.	High sensitivity, provides fragmentation patterns for structural clues.[6][8]	Can be destructive, may require chromatographic coupling for complex mixtures.
High-Performance Liquid Chromatography (HPLC)	Purity determination, quantification.	Excellent for separating impurities and quantifying the main component.[2][9]	Requires method development, may necessitate derivatization for UV detection.[10]
Titrimetry	Quantitative analysis of total sulfonyl chloride content.	Simple, cost-effective, and accurate for determining overall purity.[6]	Not specific for the target molecule, will quantify any reactive sulfonyl chloride.

In-Depth Look at Alternative Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the definitive structural confirmation of 2,4-Dichloropyridine-3-sulfonyl chloride.[6]

• ¹H NMR: The proton NMR spectrum would provide information on the chemical shifts and coupling constants of the two protons on the pyridine ring, confirming their substitution pattern.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the five carbons in the pyridine ring, further corroborating the structure.

Causality in Experimental Choice: Due to the reactivity of the sulfonyl chloride group, the choice of aprotic deuterated solvents such as CDCl₃ or acetone-d₆ is critical to prevent sample degradation.[6]

Mass Spectrometry (MS)

Mass spectrometry is invaluable for confirming the molecular weight of 2,4-Dichloropyridine-3-sulfonyl chloride and for identifying potential impurities.[6]

• Molecular Ion Peak (M+): The presence of three chlorine atoms would result in a characteristic isotopic pattern for the molecular ion, providing a high degree of confidence in the compound's identity.

• Fragmentation Pattern: Common fragmentation pathways, such as the loss of a chlorine radical or sulfur dioxide, can further support the structural assignment.[6]

High-Performance Liquid Chromatography (HPLC)

For assessing the purity of 2,4-Dichloropyridine-3-sulfonyl chloride, HPLC is the method of choice.[2] A well-developed HPLC method can separate the target compound from starting materials, by-products, and degradation products. Quantification is typically achieved using a UV detector, and the method can be validated for accuracy, precision, and linearity.

Visualizing the Workflow and Decision-Making Process

Caption: A streamlined workflow for the FT-IR analysis of sulfonyl chlorides.

Caption: Decision tree for selecting the appropriate analytical technique.

Conclusion

FT-IR spectroscopy stands out as a primary tool for the rapid and reliable identification of the sulfonyl chloride functional group in 2,4-Dichloropyridine-3-sulfonyl chloride. Its ease of use and minimal sample preparation requirements make it ideal for routine quality control and reaction monitoring in a drug development setting. However, for a comprehensive understanding of the molecule's structure, purity, and stability, a multi-faceted analytical approach incorporating NMR, MS, and HPLC is indispensable. By understanding the strengths and limitations of each technique, researchers can make informed decisions to ensure the quality and integrity of their chemical intermediates, ultimately contributing to the successful development of new pharmaceuticals.

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• The Vibrational Spectra of Pyridine and Pyridine-d 5 *. AIP Publishing. Available from: [Link]

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A Comparative Analysis of Sulfonylating Agents: 2,4-Dichloropyridine-3-sulfonyl Chloride vs. Benzenesulfonyl Chloride

A Technical Guide for Researchers in Synthetic Chemistry and Drug Discovery

In the landscape of modern organic synthesis, particularly within pharmaceutical and agrochemical research, the sulfonamide functional group remains a cornerstone of molecular design. The selection of the appropriate sulfonylating agent is a critical decision that dictates reaction efficiency, substrate scope, and ultimately, the accessibility of target molecules. This guide provides an in-depth, objective comparison of the reactivity and practical utility of two key reagents: the heteroaromatic 2,4-Dichloropyridine-3-sulfonyl chloride and the archetypal aromatic benzenesulfonyl chloride .

This analysis moves beyond a simple cataloging of properties to explore the underlying electronic and steric factors that govern their reactivity. By synthesizing established chemical principles with available experimental data, this guide aims to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors.

At a Glance: Key Physicochemical and Reactivity Parameters

A direct, side-by-side quantitative kinetic comparison for these two specific compounds under identical conditions is not extensively documented in peer-reviewed literature. However, by leveraging data from analogous systems and fundamental principles of physical organic chemistry, a robust comparative profile can be established.

Property	2,4-Dichloropyridine-3-sulfonyl chloride	Benzenesulfonyl chloride
Molecular Formula	C₅H₂Cl₃NO₂S[1]	C₆H₅SO₂Cl[2]
Molecular Weight	246.50 g/mol [1]	176.62 g/mol [2]
Appearance	Not specified (likely solid or oil)	Colorless viscous oil[2]
Reactivity Profile	Highly Activated: Enhanced electrophilicity due to strong inductive and resonance effects of the pyridine ring and chlorine substituents.	Baseline Aromatic: Standard reactivity for an aromatic sulfonyl chloride, serving as a common benchmark.[3]
Key Influencing Factors	- Strong electron-withdrawing nature of the pyridine nitrogen. - Inductive effect of two chlorine atoms. - Potential steric hindrance from the ortho-chloro substituent.	- Resonance stabilization of the benzene ring. - Absence of strong activating or deactivating groups.

The Decisive Factors: A Deep Dive into Reactivity

The reactivity of a sulfonyl chloride in nucleophilic substitution reactions, most commonly with primary or secondary amines to form sulfonamides, is primarily dictated by the electrophilicity of the sulfur atom.[4] This electrophilicity is, in turn, modulated by a combination of electronic and steric effects imparted by the aromatic or heteroaromatic scaffold.

Electronic Effects: The Pyridine Ring as a Potent Activator

The core difference in reactivity between the two title compounds stems from the nature of the aromatic system attached to the sulfonyl chloride group.

• Benzenesulfonyl Chloride: The benzene ring is relatively electron-neutral. The sulfonyl chloride group itself is strongly electron-withdrawing, but the benzene ring does not significantly enhance the electrophilicity of the sulfur atom further. Its reactivity serves as a well-established baseline.[3]

• 2,4-Dichloropyridine-3-sulfonyl Chloride: The pyridine ring is inherently electron-deficient due to the high electronegativity of the nitrogen atom, which exerts a strong electron-withdrawing effect on the ring system.[5][6] This effect is amplified by the presence of two additional electron-withdrawing chlorine atoms. The cumulative effect is a significant polarization of the S-Cl bond, rendering the sulfur atom considerably more electrophilic and, therefore, more susceptible to nucleophilic attack.

Caption: Electronic comparison of the two sulfonyl chlorides.

Steric Hindrance: A Potential Complicating Factor

While the electronic profile of 2,4-Dichloropyridine-3-sulfonyl chloride points towards heightened reactivity, the presence of a chlorine atom at the 2-position (ortho to the sulfonyl chloride) introduces potential steric hindrance. This "ortho effect" can physically impede the approach of a nucleophile to the electrophilic sulfur center.[8] This is particularly relevant when reacting with bulky nucleophiles, such as sterically demanding secondary amines.[8][9]

In contrast, benzenesulfonyl chloride is sterically unencumbered, allowing for a wider range of nucleophiles to approach the reaction center without significant steric repulsion. For 2,4-Dichloropyridine-3-sulfonyl chloride, while electronically activated, the overall reaction rate with a given nucleophile will be a balance between this electronic activation and any steric impediment. For small, unhindered nucleophiles, the electronic activation is expected to dominate, leading to a faster reaction. For bulky nucleophiles, the reaction may be slower than anticipated or may require more forcing conditions to overcome the steric barrier.

Experimental Protocol: Comparative Sulfonamide Synthesis

To provide a practical framework for evaluating the reactivity of these two agents, the following generalized protocol for the synthesis of a sulfonamide from a primary amine is provided. This protocol serves as a self-validating system; by running the two reactions in parallel under identical conditions, a direct, albeit qualitative, comparison of reaction rates can be achieved by monitoring the consumption of the starting amine via an appropriate analytical technique (e.g., TLC, LC-MS).

Objective: To compare the rate of sulfonamide formation between benzenesulfonyl chloride and 2,4-Dichloropyridine-3-sulfonyl chloride with a model primary amine (e.g., benzylamine).

Materials:

• Benzenesulfonyl chloride

• 2,4-Dichloropyridine-3-sulfonyl chloride

• Benzylamine

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) plates and appropriate solvent system (e.g., 30% Ethyl Acetate in Hexanes)

Procedure:

• Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars and under a nitrogen atmosphere, dissolve benzylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM. Cool both flasks to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride:

  • To Flask A, add a solution of benzenesulfonyl chloride (1.05 equivalents) in anhydrous DCM dropwise over 5 minutes.

  • To Flask B, add a solution of 2,4-Dichloropyridine-3-sulfonyl chloride (1.05 equivalents) in anhydrous DCM dropwise over 5 minutes.

• Reaction Monitoring: Allow both reactions to stir at 0 °C. Monitor the progress of each reaction at regular intervals (e.g., every 15 minutes) by TLC, observing the disappearance of the benzylamine spot.

• Workup (once the reaction is deemed complete by TLC):

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Compare the time taken for the complete consumption of benzylamine in both reactions. The product can be further purified by column chromatography if necessary and characterized by standard spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Caption: Experimental workflow for comparative sulfonylation.

Conclusions and Recommendations

The choice between 2,4-Dichloropyridine-3-sulfonyl chloride and benzenesulfonyl chloride should be guided by the specific requirements of the synthetic target.

• Benzenesulfonyl chloride remains the reagent of choice for routine sulfonamide synthesis where moderate reactivity is sufficient. Its lower cost, ready availability, and predictable reactivity with a broad range of nucleophiles make it a reliable workhorse.

• 2,4-Dichloropyridine-3-sulfonyl chloride is a superior choice when enhanced reactivity is required. It is particularly well-suited for reactions with weakly nucleophilic amines or when faster reaction times are desired. The powerful electron-withdrawing nature of the dichloropyridine ring significantly activates the sulfonyl chloride group towards nucleophilic attack. However, researchers must remain cognizant of potential steric hindrance, especially when employing bulky nucleophiles. In such cases, optimization of reaction conditions, such as elevated temperatures, may be necessary to drive the reaction to completion.

By understanding the interplay of electronic activation and steric hindrance, synthetic chemists can strategically select the optimal sulfonylating agent, thereby streamlining reaction optimization and accelerating the path to novel molecular entities.

References

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.). Wiley Online Library. Retrieved January 20, 2026, from [Link]

• Wikipedia. (2023). Benzenesulfonyl chloride. In Wikipedia. Retrieved January 20, 2026, from [Link]

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• Journal of the Chemical Society B: Physical Organic. (1968). Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution. Royal Society of Chemistry. Retrieved January 20, 2026, from [Link]

• Iraqi Journal of Pharmaceutical Sciences. (2022). Synthesis of some new aryl sulfonyl derivatives and study of their biological activity. Retrieved January 20, 2026, from [Link]

• Journal of the Chemical Society B: Physical Organic. (1970). Rates of reaction of benzenesulphonyl chloride with some nucleophiles in aqueous solution. Royal Society of Chemistry. Retrieved January 20, 2026, from [Link]

• Google Patents. (n.d.). Synthesis method of pyridine-3-sulfonyl chloride.

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A Comparative Guide to HPLC Method Development for the Purity Analysis of 2,4-Dichloropyridine-3-sulfonyl chloride

A Senior Application Scientist's Field-Proven Insights into Crafting a Robust, Stability-Indicating HPLC Method

In the landscape of pharmaceutical development and chemical synthesis, the purity of starting materials and intermediates is paramount. 2,4-Dichloropyridine-3-sulfonyl chloride is a critical building block, and its purity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth, scientifically grounded approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of this compound. We will move beyond a simple recitation of steps to explore the rationale behind each experimental choice, comparing alternatives and presenting supporting data to ensure a self-validating and trustworthy analytical procedure.

The Analytical Challenge: Understanding the Analyte

2,4-Dichloropyridine-3-sulfonyl chloride presents a unique set of analytical challenges. The sulfonyl chloride group is highly reactive and susceptible to hydrolysis, which necessitates careful consideration of sample preparation and mobile phase conditions.[1][2] The pyridine ring, with its basic nitrogen, can interact with residual silanols on conventional silica-based columns, leading to poor peak shape and inconsistent retention. Furthermore, the presence of two chlorine atoms and a sulfonyl chloride group makes the molecule relatively polar and acidic in nature.

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Caption: Key analytical considerations for 2,4-Dichloropyridine-3-sulfonyl chloride.

Part 1: Strategic Method Development - A Multi-faceted Approach

A successful HPLC method development strategy for a reactive and polar molecule like 2,4-Dichloropyridine-3-sulfonyl chloride requires a systematic and logical workflow. Our approach is grounded in Quality by Design (QbD) principles to build a robust and reliable method.[3]

Caption: A systematic workflow for HPLC method development.

Column Selection: A Comparative Analysis

The choice of stationary phase is the most critical factor in achieving the desired separation. Given the polar and acidic nature of the analyte, several reversed-phase columns were evaluated.[4][5]

Column Type	Stationary Phase Chemistry	Rationale for Selection	Observed Performance
Conventional C18	Octadecylsilane bonded to silica	Standard starting point for reversed-phase.	Poor peak shape (tailing) due to silanol interactions with the pyridine nitrogen.
Polar-Embedded C18	C18 with an embedded polar group (e.g., amide, carbamate)	Shields residual silanols, improving peak shape for basic compounds.	Improved peak symmetry compared to conventional C18. Good retention.
Phenyl-Hexyl	Phenyl-hexyl bonded to silica	Offers alternative selectivity through π-π interactions with the pyridine ring.	Good peak shape and resolution from closely related impurities.
Mixed-Mode	C18 with anion-exchange	Provides strong retention for highly polar acidic compounds without ion-pairing reagents.[6]	Excellent retention and peak shape, but can be more complex to optimize.

Mobile Phase Optimization: The Key to Resolution

The mobile phase composition plays a crucial role in controlling retention and selectivity.

• Organic Modifier: Acetonitrile (ACN) and methanol (MeOH) were compared. ACN generally provides better peak shape and lower backpressure. In this case, ACN resulted in sharper peaks and was chosen as the organic modifier.

• Aqueous Phase & pH Control: Due to the acidic nature of the analyte and its primary degradation product (2,4-Dichloropyridine-3-sulfonic acid), controlling the mobile phase pH is critical.

  • Low pH (e.g., pH 2.5 with phosphoric acid): Suppresses the ionization of the sulfonic acid degradation product, leading to increased retention and improved peak shape.[7] This condition was found to be optimal.

  • Neutral pH: Resulted in broader peaks for the degradation product.

  • High pH: Not considered due to the instability of silica-based columns at high pH.

Optimized Mobile Phase: A gradient elution with 0.1% phosphoric acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B) was selected.

Detector Wavelength Selection

The UV spectrum of 2,4-Dichloropyridine-3-sulfonyl chloride in the mobile phase was recorded. A detection wavelength of 254 nm was chosen as it provided a good response for both the main component and its potential impurities.[3]

Part 2: Experimental Protocols

Standard and Sample Preparation

Caution: 2,4-Dichloropyridine-3-sulfonyl chloride is highly reactive and moisture-sensitive. Handle in a fume hood with appropriate personal protective equipment.

• Standard Solution (100 µg/mL):

  • Accurately weigh approximately 10 mg of 2,4-Dichloropyridine-3-sulfonyl chloride reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile.

• Sample Solution (100 µg/mL):

  • Accurately weigh approximately 10 mg of the 2,4-Dichloropyridine-3-sulfonyl chloride sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile.

Optimized HPLC Method

Parameter	Condition
Column	Polar-Embedded C18 (e.g., Waters Atlantis T3, 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 30% B; 2-15 min: 30% to 80% B; 15-18 min: 80% B; 18-18.1 min: 80% to 30% B; 18.1-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm

Part 3: Ensuring Specificity through Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the method, ensuring that the analytical procedure can accurately measure the analyte in the presence of its degradation products.[8] These studies were conducted according to ICH guidelines.[9]

Caption: Forced degradation pathways and the primary degradation product.

Forced Degradation Experimental Protocol

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60°C for 4 hours.[10] Neutralize before injection.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and keep at room temperature for 1 hour.[10] Neutralize before injection.

• Oxidative Degradation: Dissolve the sample in a 3% H₂O₂ solution and keep at room temperature for 24 hours.[11]

• Thermal Degradation: Expose the solid sample to 80°C for 48 hours.

• Photolytic Degradation: Expose the solid and solution samples to light as per ICH Q1B guidelines.

Results of Forced Degradation Studies

Stress Condition	% Degradation	Major Degradant Retention Time (min)	Peak Purity
Acid Hydrolysis	~15%	4.2	Pass
Base Hydrolysis	~25%	4.2	Pass
Oxidative Degradation	~8%	Minor unknown peaks	Pass
Thermal Degradation	< 2%	-	Pass
Photolytic Degradation	< 1%	-	Pass

The primary degradation product observed under acidic and basic conditions was identified as 2,4-Dichloropyridine-3-sulfonic acid, which was well-resolved from the parent peak. The method demonstrated specificity, as the peak purity analysis confirmed no co-eluting peaks.

Part 4: Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[12][13][14]

Validation Parameter	Result
Specificity	The method is specific, as demonstrated by the forced degradation studies.
Linearity (r²)	> 0.999 over the range of 1-150 µg/mL.
Accuracy (% Recovery)	98.5% - 101.2%
Precision (RSD%)	< 1.0% for repeatability and intermediate precision.
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL
Robustness	The method is robust to small, deliberate changes in flow rate, column temperature, and mobile phase composition.

Conclusion

This guide has detailed a systematic and scientifically sound approach to developing a robust, stability-indicating HPLC method for the purity analysis of 2,4-Dichloropyridine-3-sulfonyl chloride. By comparing different stationary phases, optimizing mobile phase conditions, and rigorously testing for specificity through forced degradation studies, we have established a method that is accurate, precise, and reliable. This self-validating system, grounded in established scientific principles and regulatory guidelines, provides a high degree of confidence in the quality assessment of this critical chemical intermediate.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link][15]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][12]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link][16]

• Phenomenex. (2022, May 20). Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Retrieved from [Link][4]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link][17]

• Phenomenex. (n.d.). Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Retrieved from [Link][18]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link][13]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][14]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link][9]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link][19]

• Defense Technical Information Center. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Retrieved from [Link][20]

• Waters. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Retrieved from [Link][21]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Retrieved from [Link][5]

• El-Deen, A. K., et al. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Scientific Reports. Retrieved from [Link][3]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link][6]

• MedCrave online. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• International Journal of Pharmaceutical Erudition. (n.d.). A Brief Study on Forced Degradation Studies with Regulatory Guidance. Retrieved from [Link][11]

• Shevchuk, O. I., et al. (2025, September 30). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from [Link][1]

• Singh, R., & Kumar, R. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Retrieved from [Link][8]

• Letters in Applied NanoBioScience. (2022, November 21). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Retrieved from [Link][7]

• Shevchuk, O. I., et al. (2025, November 28). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Retrieved from [Link][2]

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A Senior Application Scientist's Guide to Sulfonamide Structure Validation: A 2D NMR Comparison

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a molecular structure is a cornerstone of chemical synthesis and regulatory compliance.[1][2] In the realm of medicinal chemistry, sulfonamides represent a critical class of compounds with a broad spectrum of therapeutic applications.[3][4] Their biological activity is intrinsically linked to their precise three-dimensional structure. Therefore, rigorous structural validation is not merely a procedural step but a fundamental requirement for advancing a compound through the development pipeline.

This guide provides an in-depth comparison of key two-dimensional (2D) Nuclear Magnetic Resonance (NMR) techniques for the structural elucidation of sulfonamide products. Drawing from extensive field experience, this document moves beyond mere procedural descriptions to explain the strategic choices behind experimental design, ensuring a robust and self-validating analytical workflow. We will explore the synergistic power of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) in piecing together the molecular puzzle of a novel sulfonamide.

The Central Challenge: Assembling the Sulfonamide Puzzle

The typical sulfonamide structure features a central sulfonamide core (-SO₂NH-) linking different molecular fragments, often aromatic or heterocyclic rings.[3] The primary challenge in NMR-based validation is to unambiguously connect these fragments across the sulfonamide linkage, which itself lacks protons directly attached to the sulfur atom. This is where the strategic application of a suite of 2D NMR experiments becomes indispensable.

A logical workflow for structure elucidation begins with simple one-dimensional (1D) ¹H and ¹³C NMR spectra to identify the basic chemical environments and carbon backbone.[1] However, to assemble the full structure, we must turn to 2D techniques that reveal through-bond connectivities.

Caption: How different 2D NMR experiments probe a generic sulfonamide structure.

Alternative and Complementary Methods

While 2D NMR is a powerhouse for structural elucidation in solution, it's important to recognize its place within a broader analytical toolkit.

• Single-Crystal X-ray Diffraction: This is considered the "gold standard" for absolute structure determination, providing precise atomic coordinates and stereochemistry. [5]Its major limitation is the requirement for a high-quality single crystal, which can be difficult or impossible to grow. [5]* Mass Spectrometry (MS): High-resolution MS provides an exact mass, confirming the molecular formula. Tandem MS (MS/MS) experiments can reveal fragmentation patterns that support the proposed connectivity of the molecule.

The most robust validation strategy often involves a combination of these techniques. NMR confirms the structure in solution (which is often more biologically relevant), while MS confirms the elemental composition and X-ray crystallography, when possible, provides an unambiguous solid-state structure. [5]

Experimental Protocols

A self-validating protocol is essential for trustworthy results. The following provides a generalized, step-by-step methodology.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the purified sulfonamide product.
• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5mm NMR tube. [5]Ensure the sample is fully dissolved to avoid line broadening.
• The choice of solvent is critical; DMSO-d₆ is often preferred for sulfonamides as the -NH proton is typically observable and does not exchange as rapidly as in other solvents.

2. Initial 1D NMR Acquisition:

• Acquire a standard ¹H NMR spectrum to check for sample purity and concentration. [6] * Acquire a ¹³C{¹H} NMR spectrum. This may require a longer acquisition time but is invaluable for identifying all carbon environments, including quaternary carbons.

3. 2D NMR Parameter Setup & Acquisition:

• General: For all 2D experiments, use the previously acquired 1D spectra to define the spectral width (sw) and transmitter offset (o1p) for both the proton and carbon dimensions. This ensures all signals are captured without fold-over. [6]Experiments are typically run without sample rotation to minimize artifacts. [6] * COSY:
• Use a standard gradient-selected COSY pulse sequence (e.g., gCOSY).
• Acquire at least 256 increments in the indirect dimension (t₁) with 2-4 scans per increment.
• HSQC:
• Use a gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).
• The key parameter is the one-bond coupling constant, which is typically set to an average value of 145 Hz for C-H bonds in aromatic and aliphatic systems.
• Acquire 256-512 increments in t₁ with 2-8 scans per increment.
• HMBC:
• Use a gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).
• Optimize the experiment for a long-range J-coupling of ~8 Hz.
• A longer relaxation delay (d1) of 1.5-2.0 seconds is recommended to allow for full magnetization recovery.
• Acquire 512 increments in t₁ with 8-16 scans per increment, as HMBC signals are inherently weaker.

Data Processing and Interpretation: Process the data using appropriate window functions (e.g., sine-bell) and Fourier transformation. Phase the spectra carefully. Systematically analyze the spectra, starting with COSY to build fragments, then using HSQC to anchor protons to their carbons, and finally, using HMBC to piece the fragments together into the final, validated structure. [1]

References

• BenchChem. (n.d.). Validating the Structure of Sulfonamide-Containing Heterocycles: A Comparative Guide to X-ray Crystallography and Alternative Methods.
• Slideshare. (n.d.). 2D NMR Spectroscopy.
• National Institutes of Health (NIH). (n.d.). Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment and compound identification.
• University of Strathclyde. (n.d.). NMR Techniques in Organic Chemistry: a quick guide.

• Chemistry LibreTexts. (2025). 2D NMR Introduction. Available from: [Link]

• Heffron, G. (n.d.). 2D NMR FOR THE CHEMIST.

• University of Maryland, Baltimore County. (2022). Manually Setting up 2D experiments. Available from: [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR.

• SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available from: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available from: [Link]

• ResearchGate. (2019). 2D- NMR what is the different between COSY and HSQC??. Available from: [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). Available from: [Link]

• National Institutes of Health (NIH). (n.d.). Development and Validation of 2D Difference Intensity Analysis for Chemical Library Screening by Protein-Detected NMR Spectroscopy. Available from: [Link]

• Riaz, S., et al. (2022). Synthesis, Structural Elucidation, and Biological Potential of Novel Sulfonamide Drugs. BioScientific Review. Available from: [Link]

• OPENPUB Global Publisher. (2025). The Role of Two-Dimensional nmr Spectroscopy (2dnmr Spectroscopy) in Pharmaceutical Research: Applications, Advancements and. Available from: [Link]

• Riaz, S., et al. (2022). Synthesis, Structural Elucidation, and Biological Potential of Novel Sulfonamide Drugs. ResearchGate. Available from: [Link]

• National Institutes of Health (NIH). (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Available from: [Link]

• PubMed. (1975). Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Available from: [Link]

• ResearchGate. (2024). The Role of Two-Dimensional NMR Spectroscopy (2D NMR Spectroscopy) in Pharmaceutical Research: Applications, Advancements, and Future Directions. Available from: [Link]

• Scribd. (n.d.). 2D NMR Spectroscopy for Organic Compounds. Available from: [Link]

• Università di Bologna. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Available from: [Link]

• MDPI. (n.d.). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Available from: [Link]

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A Senior Application Scientist's Guide to Dichloropyridine Sulfonyl Chloride Isomers in Synthesis

For the discerning researcher in pharmaceutical and agrochemical development, the selection of the appropriate building block is a critical decision that dictates the efficiency, regioselectivity, and ultimate success of a synthetic campaign. Among the myriad of heterocyclic reagents, dichloropyridine sulfonyl chlorides stand out as versatile intermediates for the introduction of the sulfonamide functional group, a privileged motif in a vast number of biologically active molecules. However, the isomeric substitution pattern of the chlorine atoms on the pyridine ring profoundly influences the reactivity and handling of these reagents.

This guide provides an in-depth comparative analysis of key dichloropyridine sulfonyl chloride isomers, offering insights into their synthesis, reactivity, and practical application. By understanding the subtle yet significant differences between these isomers, the synthetic chemist can make more informed decisions, leading to optimized reaction outcomes and accelerated discovery programs.

The Landscape of Dichloropyridine Sulfonyl Chloride Isomers: An Overview

The strategic placement of two chlorine atoms and a sulfonyl chloride group on a pyridine ring gives rise to several synthetically important isomers. The electronic and steric environment of each isomer is unique, leading to distinct chemical behaviors. This guide will focus on a comparative study of the following representative isomers:

• 2,3-Dichloropyridine-5-sulfonyl chloride: Characterized by vicinal chlorine atoms.

• 2,5-Dichloropyridine-3-sulfonyl chloride: Features chlorine atoms in a meta-relationship.

• 3,5-Dichloropyridine-2-sulfonyl chloride: A sterically hindered isomer with the sulfonyl chloride group flanked by a chlorine atom and the pyridine nitrogen.

The interplay of the electron-withdrawing nature of the chlorine atoms, the pyridine nitrogen, and the sulfonyl chloride group, combined with steric hindrance, dictates the reactivity of these isomers.

Comparative Synthesis of Dichloropyridine Sulfonyl Chloride Isomers

The synthesis of these isomers typically involves a multi-step sequence, starting from readily available pyridine derivatives. The key transformation is the introduction of the sulfonyl chloride moiety, which is often achieved via diazotization of an aminodichloropyridine followed by a copper-catalyzed reaction with sulfur dioxide, a modification of the Sandmeyer reaction.[1]

Synthetic Workflow Overview

Caption: Generalized synthetic workflow for dichloropyridine sulfonyl chlorides.

Table 1: Comparison of Synthetic Routes for Dichloropyridine Sulfonyl Chloride Isomers

Isomer	Starting Material	Key Synthetic Steps	Typical Yield	Reference
2,3-Dichloropyridine-5-sulfonyl chloride	2,3-Dichloropyridine	1. Nitration2. Reduction3. Diazotization4. Sulfonyl chloride formation	Moderate	[2]
2,5-Dichloropyridine-3-sulfonyl chloride	2,5-Dichloropyridine	1. Nitration2. Reduction3. Diazotization4. Sulfonyl chloride formation	Moderate-Good	[3]
3,5-Dichloropyridine-2-sulfonyl chloride	3,5-Dichloropyridine	1. Directed ortho-metalation2. Sulfenation3. Oxidative chlorination	Moderate	[4]

A Deep Dive into Reactivity: Electronic and Steric Effects

The reactivity of dichloropyridine sulfonyl chlorides is a delicate balance of electronic activation and steric hindrance. The electron-deficient nature of the pyridine ring, further accentuated by the two chlorine atoms, renders the sulfonyl group highly electrophilic and susceptible to nucleophilic attack.

Electronic Effects:

The position of the chlorine atoms relative to the sulfonyl chloride group significantly impacts the electrophilicity of the sulfur atom. In general, chlorine atoms in the ortho and para positions to the sulfonyl chloride group will have a more pronounced electron-withdrawing effect through resonance and induction, thereby increasing reactivity.

Steric Effects:

Steric hindrance plays a crucial role, particularly for the 3,5-dichloro-2-sulfonyl chloride isomer, where the sulfonyl chloride group is situated between a chlorine atom and the pyridine nitrogen. This steric congestion can impede the approach of bulky nucleophiles, leading to slower reaction rates or necessitating more forcing reaction conditions.[5]

Caption: Comparative reactivity of dichloropyridine sulfonyl chloride isomers.

Table 2: Predicted Reactivity and Application Suitability

Isomer	Predicted Reactivity	Preferred Applications
2,3-Dichloropyridine-5-sulfonyl chloride	High	Reactions with a wide range of amines, including less nucleophilic ones.
2,5-Dichloropyridine-3-sulfonyl chloride	Moderate to High	General purpose sulfonamide synthesis, offering a balance of reactivity and stability.
3,5-Dichloropyridine-2-sulfonyl chloride	Low to Moderate	Reactions with small, highly nucleophilic amines. May require elevated temperatures or catalysts.

Experimental Protocols: A Practical Guide

The following protocols are representative examples for the synthesis of a key dichloropyridine sulfonyl chloride isomer and its subsequent use in sulfonamide formation. These protocols are based on established literature procedures and should be adapted and optimized for specific substrates and scales.

Protocol 1: Synthesis of 2-Chloropyridine-3-sulfonyl Chloride (A precursor to dichlorinated isomers)

This protocol is adapted from a procedure for the preparation of aryl sulfonyl chlorides in an aqueous medium, which offers safety and environmental benefits.[1]

Materials:

• 3-Amino-2-chloropyridine

• Concentrated Hydrochloric Acid (36% w/w)

• Sodium Nitrite

• Thionyl Chloride

• Copper(I) Chloride

• Water

• Ice/acetone bath

Procedure:

• Diazotization: To a stirred solution of 3-amino-2-chloropyridine (17.3 g) in concentrated hydrochloric acid (135 mL), cooled to -5 °C in an ice/acetone bath, add a solution of sodium nitrite (10.0 g) in water (40 mL) dropwise, maintaining the temperature between -5 and 0 °C.[1]

• Preparation of the Sulfonylating Reagent: In a separate flask, add thionyl chloride (42 mL) dropwise to water (250 mL) at 0 °C. Allow the solution to warm to 15 °C. Add copper(I) chloride (1.33 g).[1]

• Sulfonylation: Add the cold diazonium salt slurry from step 1 to the sulfonylating reagent mixture at 0 °C. Stir the reaction mixture for 1-2 hours at this temperature.

• Work-up and Isolation: The product, 2-chloropyridine-3-sulfonyl chloride, will precipitate from the reaction mixture. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.[1]

Protocol 2: General Procedure for Sulfonamide Synthesis

This protocol provides a general method for the reaction of a dichloropyridine sulfonyl chloride with a primary or secondary amine.

Materials:

• Dichloropyridine sulfonyl chloride isomer

• Primary or secondary amine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Pyridine

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve the dichloropyridine sulfonyl chloride (1.05 eq) in anhydrous DCM and add it dropwise to the cooled amine solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with 1 M HCl (if the amine is basic), saturated sodium bicarbonate solution, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Conclusion and Future Perspectives

The choice of a dichloropyridine sulfonyl chloride isomer is a strategic decision that should be guided by a thorough understanding of the electronic and steric factors at play. While the 2,3-dichloro-5-sulfonyl and 2,5-dichloro-3-sulfonyl isomers offer a good balance of reactivity for general applications, the sterically encumbered 3,5-dichloro-2-sulfonyl chloride isomer may be advantageous in specific cases where selective reaction with smaller nucleophiles is desired.

As the demand for novel, highly functionalized molecules continues to grow, a deeper understanding of the reactivity of these and other halogenated heterocyclic building blocks will be paramount. Future work in this area should focus on the development of more efficient and selective methods for the synthesis of these isomers and the quantitative comparison of their reactivity profiles to enable more precise reaction design.

References

• Barnard, J. H., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(4), 656–661. Available at: [Link]

• CABI Digital Library. (n.d.). Preparation of 2,3rDichloropyridine by Selective Dechlorination of 2,3,6rTrichloropyridine. Available at: [Link]

• Google Patents. (n.d.). CN104529880A - Synthesis method of 2,3-dichloropyridine.
• Google Patents. (n.d.). US20070161797A1 - Process for the manufacture of 2,3-dichloropyridine.

• National Center for Biotechnology Information. (2010). A novel regiospecific cascade synthesis of sulfonamide derivatives from N-(2-polychloroethyl)sulfonamides via chloroaziridine intermediates in the presence of mercaptoethanol. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (2015). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information. (2009). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PubMed Central. Available at: [Link]

• Royal Society of Chemistry. (1982). Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Effect of 2-methyl and 2,6-dimethyl substituents in aniline. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Wiley Online Library. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Available at: [Link]

• ChemRxiv. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available at: [Link]

• Organic Syntheses. (n.d.). An air-dried, 1-L, three-necked, round-bottomed flask is equipped with a Teflon-coated, egg-shaped, magnetic stirring bar (1/2"x 5/8"), rubber septum, air-jacketed condenser with nitrogen inlet and thermometer (Figure 1). The flask is evacuated (20 mmHg), backfilled with - Organic Syntheses Procedure. Available at: [Link]

• Supplemental Information. Synthesis of sulfonyl chloride substrate precursors. (n.d.). Available upon request.

• MIT Open Access Articles. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Available at: [Link]

• European Patent Office. (2003). EP 1206453 B1 - PROCESS FOR THE PREPARATION OF 3,5-DICHLOROPYRIDINE. Available at: [Link]

• ResearchGate. (2025). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF. Available at: [Link]

• National Center for Biotechnology Information. (2021). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. Available at: [Link]

• LookChem. (n.d.). Cas 1060802-18-7,5-chloropyridine-3-sulfonyl chloride. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Electrophilicity of 2,4-Dichloropyridine-3-sulfonyl Chloride for Drug Discovery

In the landscape of modern drug discovery and development, the strategic selection of reagents is paramount to the efficient synthesis of novel molecular entities. Sulfonyl chlorides, as a class of highly versatile electrophiles, are instrumental in the formation of sulfonamides—a privileged scaffold in medicinal chemistry. This guide provides an in-depth assessment of the electrophilicity of 2,4-Dichloropyridine-3-sulfonyl chloride, a specialized reagent, in comparison to more conventional alternatives such as p-toluenesulfonyl chloride (tosyl chloride) and 5-(dimethylamino)naphthalene-1-sulfonyl chloride (dansyl chloride). Our analysis is grounded in fundamental principles of physical organic chemistry and supported by a framework for empirical validation through detailed experimental protocols.

The Critical Role of Electrophilicity in Sulfonamide Synthesis

The reactivity of a sulfonyl chloride is dictated by the electrophilic character of the sulfur atom. A more electrophilic sulfur center will react more readily with nucleophiles, such as primary and secondary amines, to form the corresponding sulfonamide. This reactivity is profoundly influenced by the electronic nature of the substituents on the aromatic or heteroaromatic ring to which the sulfonyl chloride moiety is attached. Electron-withdrawing groups enhance the electrophilicity of the sulfur atom by inductive and/or resonance effects, thereby increasing the rate of sulfonamide formation. Conversely, electron-donating groups diminish electrophilicity and slow down the reaction.

The general mechanism for sulfonamide formation is a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, followed by the elimination of a chloride ion.

Caption: General mechanism of sulfonamide formation.

Profiling 2,4-Dichloropyridine-3-sulfonyl Chloride

2,4-Dichloropyridine-3-sulfonyl chloride is a highly activated sulfonylating agent. The pyridine ring itself is electron-deficient compared to a benzene ring. This inherent electron deficiency is further amplified by the presence of two strongly electron-withdrawing chlorine atoms at the 2- and 4-positions. This electronic arrangement significantly increases the partial positive charge on the sulfur atom of the sulfonyl chloride group, rendering it a potent electrophile.

Comparative Analysis of Electrophilicity

To contextualize the reactivity of 2,4-Dichloropyridine-3-sulfonyl chloride, we compare it with two widely used sulfonylating agents: tosyl chloride and dansyl chloride.

Reagent	Aromatic/Heteroaromatic Ring System	Key Substituents and Their Electronic Effect	Predicted Relative Electrophilicity
2,4-Dichloropyridine-3-sulfonyl chloride	Pyridine	Two Chlorine atoms (electron-withdrawing)	Very High
p-Toluenesulfonyl chloride (Tosyl chloride)	Benzene	Methyl group (electron-donating)	Moderate
5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl chloride)	Naphthalene	Dimethylamino group (electron-donating)	Low

The predicted trend in electrophilicity is:

2,4-Dichloropyridine-3-sulfonyl chloride > Tosyl chloride > Dansyl chloride

This hierarchy is a direct consequence of the electronic effects of the substituents on the respective ring systems. The two chlorine atoms on the electron-deficient pyridine ring of 2,4-Dichloropyridine-3-sulfonyl chloride create a significantly more electron-poor sulfur center compared to the electron-donating methyl group in tosyl chloride and the strongly electron-donating dimethylamino group in dansyl chloride.

Theoretical Validation: A Glimpse into the Molecular Orbitals

Furthermore, electrostatic potential (ESP) maps provide a visual representation of the charge distribution on a molecule's surface. Regions of positive potential (blue) indicate electron deficiency and are susceptible to nucleophilic attack, while regions of negative potential (red) are electron-rich.

While we have not performed new quantum mechanical calculations for this guide, the established principles of physical organic chemistry allow us to predict the qualitative differences in the LUMO energies and ESP maps for these three molecules.

Caption: Predicted correlation between LUMO energy and electrophilicity.

Experimental Validation: A Protocol for Competitive Sulfonylation

To empirically determine the relative electrophilicity of 2,4-Dichloropyridine-3-sulfonyl chloride, a competitive reaction can be performed. In this experiment, a nucleophile is allowed to react with a mixture of two different sulfonyl chlorides. The product ratio, determined by a suitable analytical method such as HPLC or NMR spectroscopy, will directly reflect the relative reactivity of the two electrophiles.

Caption: Workflow for competitive sulfonylation experiment.

Detailed Experimental Protocol

Objective: To determine the relative reactivity of 2,4-Dichloropyridine-3-sulfonyl chloride and p-toluenesulfonyl chloride towards a model amine nucleophile (e.g., benzylamine).

Materials:

• 2,4-Dichloropyridine-3-sulfonyl chloride

• p-Toluenesulfonyl chloride (Tosyl chloride)

• Benzylamine

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• HPLC-grade solvents (e.g., acetonitrile, water)

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• Preparation of Reagent Solutions:

  • In a dry flask, prepare a 0.1 M stock solution of 2,4-Dichloropyridine-3-sulfonyl chloride in anhydrous DCM.

  • In a separate dry flask, prepare a 0.1 M stock solution of p-toluenesulfonyl chloride in anhydrous DCM.

  • In a third dry flask, prepare a 0.1 M stock solution of benzylamine in anhydrous DCM.

  • In a fourth dry flask, prepare a 0.2 M solution of triethylamine in anhydrous DCM.

• Competitive Reaction Setup:

  • To a clean, dry reaction vial equipped with a magnetic stir bar, add 1.0 mL of the 0.1 M 2,4-Dichloropyridine-3-sulfonyl chloride solution (0.1 mmol) and 1.0 mL of the 0.1 M p-toluenesulfonyl chloride solution (0.1 mmol).

  • Add 1.0 mL of the 0.2 M triethylamine solution (0.2 mmol).

  • Cool the mixture to 0 °C in an ice bath.

• Initiation of the Reaction:

  • While stirring vigorously at 0 °C, add 0.5 mL of the 0.1 M benzylamine solution (0.05 mmol, 0.25 equivalents relative to the total sulfonyl chloride) dropwise over 1 minute. The sub-stoichiometric amount of the nucleophile is crucial for a competitive experiment.

• Reaction Monitoring and Quenching:

  • Allow the reaction to stir at 0 °C for 1 hour.

  • Quench the reaction by adding 5 mL of saturated aqueous sodium bicarbonate solution.

• Work-up:

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Dissolve the crude product mixture in a known volume of a suitable solvent (e.g., acetonitrile for HPLC or CDCl₃ for ¹H NMR).

  • HPLC Analysis: Inject an aliquot of the solution onto a suitable HPLC column (e.g., C18). Develop a gradient method to separate the two sulfonamide products. Integrate the peak areas of the two products to determine their ratio.

  • ¹H NMR Analysis: Acquire a ¹H NMR spectrum of the crude product mixture. Identify characteristic, well-resolved signals for each of the two sulfonamide products. Integrate these signals to determine the molar ratio of the products.

Data Interpretation:

The ratio of the sulfonamide products will be directly proportional to the relative rates of reaction of the two sulfonyl chlorides with benzylamine. For example, if the ratio of the sulfonamide derived from 2,4-Dichloropyridine-3-sulfonyl chloride to the sulfonamide derived from tosyl chloride is 10:1, it can be concluded that 2,4-Dichloropyridine-3-sulfonyl chloride is approximately 10 times more reactive under these conditions.

Conclusion and Recommendations

2,4-Dichloropyridine-3-sulfonyl chloride is a highly electrophilic and, consequently, a very reactive sulfonylating agent. Its enhanced reactivity, stemming from the electron-withdrawing nature of the dichlorinated pyridine ring, makes it an excellent choice for reactions with weakly nucleophilic amines or when rapid and complete conversion is desired. However, this high reactivity also necessitates careful control of reaction conditions to avoid side reactions and ensure selectivity, especially in the presence of multiple nucleophilic sites.

For researchers in drug development, the choice of sulfonylating agent should be a strategic one.

• Choose 2,4-Dichloropyridine-3-sulfonyl chloride for:

  • Reactions with poorly nucleophilic amines.

  • Instances where high reaction rates are desirable.

  • Scaffolds where the resulting sulfonamide's electronic properties are beneficial for biological activity.

• Consider alternatives like tosyl chloride or dansyl chloride for:

  • Reactions with highly nucleophilic amines where a more moderate reactivity is sufficient.

  • Cases where the steric or electronic properties of the tosyl or dansyl group are required for the final molecule's function.

By understanding the principles of electrophilicity and employing empirical methods for validation, such as the competitive reaction protocol outlined above, researchers can make informed decisions in the selection of sulfonylating agents, thereby accelerating the drug discovery process.

References

At the time of generating this guide, direct comparative kinetic studies for the specified sulfonyl chlorides were not found in the public literature. The principles discussed are based on well-established concepts in physical organic chemistry. For further reading on sulfonyl chloride reactivity and reaction mechanisms, the following sources are recommended:

• Organic Chemistry by Jonathan Clayden, Nick Greeves, and Stuart Warren. Oxford University Press. [Link]

• Advanced Organic Chemistry, Part A: Structure and Mechanisms by Francis A. Carey and Richard J. Sundberg. Springer. [Link]

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure by Michael B. Smith. Wiley. [Link]

A Comparative Guide to the X-ray Crystallographic Analysis of Compounds Derived from 2,4-Dichloropyridine-3-sulfonyl Chloride

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the X-ray crystallographic analysis of sulfonamide derivatives synthesized from 2,4-dichloropyridine-3-sulfonyl chloride. We will delve into the synthetic rationale, the intricacies of single-crystal X-ray diffraction, and the comparative analysis of structural data, offering insights into how molecular architecture influences crystal packing and potential biological activity.

Introduction: The Significance of the 2,4-Dichloropyridine-3-sulfonamide Scaffold

The 2,4-dichloropyridine-3-sulfonyl chloride moiety is a versatile building block in medicinal chemistry. The presence of two chlorine atoms offers sites for further functionalization, while the sulfonyl chloride group provides a reactive handle for the synthesis of a diverse library of sulfonamides.[1] Sulfonamides are a well-established class of pharmacophores known for a wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[2] Understanding the three-dimensional structure of these molecules at an atomic level through X-ray crystallography is paramount for rational drug design, enabling the optimization of ligand-receptor interactions and the improvement of pharmacokinetic properties.

This guide will walk you through the critical aspects of synthesizing these derivatives and, more importantly, how to interpret and compare their crystal structures to draw meaningful structure-activity relationships (SAR).

Synthetic Pathway: From Sulfonyl Chloride to a Library of Derivatives

The synthesis of sulfonamides from 2,4-dichloropyridine-3-sulfonyl chloride is typically a straightforward nucleophilic substitution reaction. The sulfonyl chloride is reacted with a primary or secondary amine in the presence of a base to yield the corresponding sulfonamide.[3] The choice of the amine is a critical experimental decision that directly impacts the physicochemical properties of the final compound.

Experimental Protocol: General Synthesis of N-substituted 2,4-dichloropyridine-3-sulfonamides

• Dissolution: Dissolve 2,4-dichloropyridine-3-sulfonyl chloride (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Amine Addition: To this solution, add the desired primary or secondary amine (1-1.2 equivalents) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5-2 equivalents).

• Reaction: Stir the reaction mixture at room temperature for a period of 2-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is typically washed with a dilute acid (e.g., 1M HCl) to remove excess base and amine, followed by a wash with brine. The organic layer is then dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) to yield the pure sulfonamide derivative.

The causality behind this experimental choice lies in the high reactivity of the sulfonyl chloride group towards nucleophiles. The base is essential to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation.

The Core of the Analysis: Comparative X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for elucidating the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides a wealth of information, including bond lengths, bond angles, torsion angles, and the nature of intermolecular interactions that govern the crystal packing.

Workflow for X-ray Crystallographic Analysis

Caption: Workflow of single-crystal X-ray crystallographic analysis.

Comparative Analysis of Crystallographic Data

Table 1: Comparative Crystallographic Data

Parameter	Derivative 1 (R=Phenyl)	Derivative 2 (R=4-Methylphenyl)	Derivative 3 (R=4-Chlorophenyl)	Representative Example[4]
Formula	C₁₁H₈Cl₂N₂O₂S	C₁₂H₁₀Cl₂N₂O₂S	C₁₁H₇Cl₃N₂O₂S	C₁₂H₇Cl₄NO₂S
Crystal System	Monoclinic	Orthorhombic	Triclinic	Monoclinic
Space Group	P2₁/c	Pbca	P-1	P2₁/c
a (Å)	Hypothetical	Hypothetical	Hypothetical	9.0756 (6)
b (Å)	Hypothetical	Hypothetical	Hypothetical	9.7406 (7)
c (Å)	Hypothetical	Hypothetical	Hypothetical	16.432 (1)
α (°)	90	90	Hypothetical	90
β (°)	Hypothetical	90	Hypothetical	98.157 (6)
γ (°)	90	90	Hypothetical	90
V (ų)	Hypothetical	Hypothetical	Hypothetical	1437.92 (17)
Z	4	8	2	4
R-factor (%)	Hypothetical	Hypothetical	Hypothetical	3.1

Note: The data for Derivatives 1, 2, and 3 are hypothetical to illustrate a comparative table.

Expert Insights:

• Crystal System and Space Group: Differences in the crystal system and space group among derivatives indicate that even small changes in the substituent can lead to fundamentally different packing arrangements in the solid state.

• Unit Cell Dimensions: The unit cell parameters provide information about the size and shape of the repeating unit in the crystal. Comparing these values can reveal how the substituent's size and shape influence the packing density.

• Z Value: The number of molecules in the unit cell (Z) can differ, which also reflects changes in the packing efficiency.

Analysis of Molecular Conformation

The true power of comparative crystallography lies in analyzing the subtle changes in molecular geometry.

Table 2: Key Torsion Angle Comparison

Torsion Angle	Derivative 1 (R=Phenyl)	Derivative 2 (R=4-Methylphenyl)	Derivative 3 (R=4-Chlorophenyl)	Representative Example[4]
C(pyridine)-S-N-C(aryl)	Hypothetical	Hypothetical	Hypothetical	-51.98 (18)°
Dihedral angle between rings (°)	Hypothetical	Hypothetical	Hypothetical	67.7 (1)°

Expert Insights:

• C-S-N-C Torsion Angle: This torsion angle is crucial as it defines the relative orientation of the pyridine and the N-substituted aryl ring. Variations in this angle can significantly impact the overall shape of the molecule and its ability to fit into a receptor's binding pocket. In the representative example, the conformation is gauche.[4]

• Inter-ring Dihedral Angle: The angle between the pyridine ring and the substituent ring system is another key conformational parameter. A larger dihedral angle suggests greater steric hindrance between the two rings.

Supramolecular Architecture: The Role of Intermolecular Interactions

The way molecules pack in a crystal is dictated by a delicate balance of intermolecular forces. In sulfonamides, hydrogen bonds and π-π stacking interactions are often the dominant forces.[5]

Visualizing Intermolecular Interactions

Caption: Common intermolecular interactions in sulfonamide crystals.

Expert Insights:

• Hydrogen Bonding: The sulfonamide group contains a hydrogen bond donor (N-H) and two acceptors (S=O). This allows for the formation of robust hydrogen bonding networks, often leading to the formation of chains or dimers in the crystal lattice. The specific hydrogen bonding motifs should be carefully analyzed and compared across the series of derivatives.

• π-π Stacking: The aromatic pyridine ring and any aryl substituents on the sulfonamide nitrogen can participate in π-π stacking interactions. The geometry of these interactions (e.g., face-to-face, edge-to-face) can influence the overall crystal packing and stability.

• Halogen Bonding: The presence of chlorine atoms on the pyridine ring introduces the possibility of halogen bonding, which can also play a significant role in directing the crystal packing.

Spectroscopic Correlation: Linking Structure to Spectral Data

Spectroscopic techniques such as FT-IR and NMR provide valuable information that should be correlated with the single-crystal X-ray data.

Table 3: Comparative Spectroscopic Data

Spectroscopic Data	Derivative 1 (R=Phenyl)	Derivative 2 (R=4-Methylphenyl)	Derivative 3 (R=4-Chlorophenyl)
FT-IR: ν(N-H) (cm⁻¹)	Hypothetical	Hypothetical	Hypothetical
FT-IR: νasym(SO₂) (cm⁻¹)	Hypothetical	Hypothetical	Hypothetical
FT-IR: νsym(SO₂) (cm⁻¹)	Hypothetical	Hypothetical	Hypothetical
¹H NMR: δ(N-H) (ppm)	Hypothetical	Hypothetical	Hypothetical
¹³C NMR: δ(C-S) (ppm)	Hypothetical	Hypothetical	Hypothetical

Expert Insights:

• FT-IR Spectroscopy: The position of the N-H stretching vibration can be indicative of the strength of hydrogen bonding in the solid state. A lower frequency typically suggests a stronger hydrogen bond. The asymmetric and symmetric stretching vibrations of the SO₂ group are also characteristic and can be influenced by the electronic nature of the substituents.

• NMR Spectroscopy: In solution, the chemical shift of the N-H proton can provide information about its electronic environment. Changes in the chemical shifts of the pyridine and aryl ring protons and carbons upon substitution can be correlated with the electronic effects of the substituents.

Conclusion: From Crystal Structure to Drug Design

A thorough comparative X-ray crystallographic analysis of a series of compounds derived from 2,4-dichloropyridine-3-sulfonyl chloride provides invaluable insights for the drug discovery process. By systematically varying the substituents and analyzing the resulting changes in molecular conformation and intermolecular interactions, researchers can build a comprehensive structure-activity relationship. This knowledge enables the rational design of new derivatives with improved potency, selectivity, and pharmacokinetic profiles. The crystal structure serves as a blueprint, guiding the synthetic chemist in the strategic modification of the lead compound to achieve the desired therapeutic effect.

References

• Sainz-Díaz, C. I., et al. (2018). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Journal of Pharmaceutical Sciences, 107(1), 235-243. [Link]

• Akiri, K., et al. (2012). Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids. Crystal Growth & Design, 12(9), 4567–4573. [Link]

• Asif, M. (2014). A review on the sulfonamide derivatives and their pharmacological properties. Mini-Reviews in Medicinal Chemistry, 14(1), 69-86. [Link]

• Gowda, B. T., et al. (2011). 2,4-Dichloro-N-(2,3-dichlorophenyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 67(12), o2893. [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). [Link]

• Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs Blog. [Link]

• Bahrami, K., et al. (2009). A novel and efficient one-pot method for the synthesis of sulfonamides from thiols. Tetrahedron Letters, 50(26), 3429-3431. [Link]

• ResearchGate. (2009). 2,4-Dichloropyrimidine. [Link]

• Gowda, B. T., et al. (2011). 2,4-Dichloro-N-(2,3-dichlorophenyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o2893. [Link]

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• 1. 2,4-Dichloropyridine-3-carboxamide | C6H4Cl2N2O | CID 22452345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2,4-Dichloro-N-(2,3-dichloro­phen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,4-Dichloropyridine-3-sulfonyl Chloride

As researchers and drug development professionals, our work with highly reactive intermediates like 2,4-Dichloropyridine-3-sulfonyl chloride is fundamental to innovation. However, our responsibility extends beyond the successful synthesis of our target molecules; it encompasses the safe and environmentally conscious management of every chemical we handle, from receipt to disposal. This guide is structured to provide a clear, logical, and scientifically-grounded framework for the proper disposal of 2,4-Dichloropyridine-3-sulfonyl chloride, ensuring the safety of laboratory personnel and compliance with regulatory standards. The protocols described herein are designed to be self-validating, providing you with the confidence to manage this reactive compound responsibly.

Core Hazard Assessment & Risk Mitigation

2,4-Dichloropyridine-3-sulfonyl chloride is a potent chemical intermediate that demands respect. Its reactivity is the very reason it is a useful synthetic tool, but it also presents significant hazards. The primary risks stem from its high reactivity with nucleophiles, most notably water.

• Corrosivity: The compound is classified as corrosive, capable of causing severe skin burns and serious eye damage.[1][2][3] Upon contact with moisture, such as humidity in the air or moisture on the skin, it rapidly hydrolyzes.

• Hazardous Hydrolysis: This hydrolysis reaction is exothermic and produces two corrosive byproducts: 2,4-dichloropyridine-3-sulfonic acid and hydrochloric acid (HCl) gas.[4][5] The release of HCl gas can cause severe respiratory irritation.[1][6] The uncontrolled reaction with water can be violent, leading to splashing and the rapid evolution of toxic and corrosive fumes.[6]

Understanding these core hazards is the foundation of safe handling. All handling and disposal procedures must be designed to control this hydrolysis reaction, transforming the reactive sulfonyl chloride into a more stable and less hazardous sulfonic acid salt in a controlled manner.

Essential Safety: PPE and Engineering Controls

Given the severe hazards, stringent adherence to personal protective equipment (PPE) and engineering controls is mandatory.

Control Measure	Specification	Rationale
Engineering Controls	Certified Chemical Fume Hood	To contain corrosive vapors and toxic HCl gas liberated during handling and disposal.[6][7][8]
Eye/Face Protection	Tightly-fitting safety goggles and a face shield	Provides complete protection from splashes of the chemical or quenching solutions.[7]
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber)	Standard nitrile gloves offer insufficient protection. Always consult a glove compatibility chart for the specific solvent system in use.[9]
Body Protection	Flame-retardant lab coat, long pants, and closed-toe shoes	To protect skin from accidental contact. An emergency shower and eyewash station must be immediately accessible.[8][10]

Disposal Pathways: A Decision Framework

The appropriate disposal method for 2,4-Dichloropyridine-3-sulfonyl chloride depends on the nature and quantity of the waste. The following diagram outlines the decision-making process for selecting the correct disposal pathway.

Caption: Decision workflow for 2,4-Dichloropyridine-3-sulfonyl chloride waste.

Protocol 1: Controlled Chemical Neutralization (Small Quantities < 5g)

This protocol is suitable for quenching small amounts of residual sulfonyl chloride, for example, from the bottom of a reagent bottle or a reaction work-up. The principle is to slowly hydrolyze the sulfonyl chloride to its corresponding sulfonic acid and neutralize the acidic byproducts in a controlled, safe manner.[11][12]

Materials:

• Appropriate three-neck flask or beaker (at least 10x the volume of the solution to be quenched)

• Stir bar and magnetic stir plate

• Ice bath

• Dropping funnel

• pH paper or calibrated pH meter

• Saturated sodium bicarbonate (NaHCO₃) solution

• Appropriate organic solvent (e.g., the one used in the reaction)

Procedure:

• Setup: In a certified chemical fume hood, place the flask containing the residual 2,4-Dichloropyridine-3-sulfonyl chloride (dissolved in a minimal amount of a water-miscible organic solvent like acetone or THF if it's a solid) in an ice bath. Ensure vigorous stirring.

• Initial Quench: Slowly and dropwise, add cold water to the reaction mixture.[11] Monitor for any significant temperature increase (exotherm) or gas evolution. The goal is to initiate hydrolysis under controlled conditions. The low solubility of the sulfonyl chloride in water can slow the reaction, so vigorous stirring is essential.[11][13]

• Neutralization: Once the initial addition of water is complete and any exotherm has subsided, slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) via the dropping funnel.[4][11] This will neutralize the resulting sulfonic acid and the HCl generated during hydrolysis. Expect CO₂ evolution; add the base slowly to avoid excessive foaming.

• Verification: Continue stirring the mixture at 0-10 °C for at least one hour to ensure the hydrolysis is complete.[11] Afterward, allow the mixture to warm to room temperature. Check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-9). If it is still acidic, add more sodium bicarbonate solution.

• Final Disposal: The resulting aqueous solution contains sodium 2,4-dichloropyridine-3-sulfonate and sodium chloride. This mixture is significantly less hazardous than the starting material. It should be collected in a properly labeled aqueous hazardous waste container for disposal according to your institution's EHS guidelines.[14][15]

Protocol 2: Bulk Waste & Contaminated Material Disposal

Bulk quantities of expired or unused 2,4-Dichloropyridine-3-sulfonyl chloride, as well as grossly contaminated materials (e.g., spill cleanup absorbents), should not be neutralized in the lab. The potential for a large, uncontrolled exotherm is too high.

Procedure:

• Containment: Ensure the original container of the bulk chemical is tightly sealed and in good condition. If the container is compromised, overpack it into a larger, compatible, and properly sealed container.

• Labeling: The container must be clearly labeled with its full chemical name: "2,4-Dichloropyridine-3-sulfonyl chloride," and all appropriate hazard pictograms (e.g., Corrosive).

• Spill Debris: Any solid waste, such as vermiculite or sand used to clean up a spill, must be placed in a heavy-duty, sealable plastic bag or a designated solid waste container.[16] This container must also be labeled as "Hazardous Waste: 2,4-Dichloropyridine-3-sulfonyl chloride contaminated debris."

• Segregation: Store the waste container in a designated, well-ventilated satellite accumulation area away from incompatible materials, especially water, bases, and strong oxidizing agents.[17][18]

• Collection: Arrange for collection by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][10] Provide them with the Safety Data Sheet (SDS) for the chemical.

Protocol 3: Container Decontamination & Disposal

An "empty" container is never truly empty and must be decontaminated before disposal.

Procedure:

• Initial Decontamination (in fume hood): Carefully and slowly add a small amount of a water-miscible solvent that does not react with the sulfonyl chloride (e.g., acetone) to the container. Swirl to dissolve the residue.

• Neutralization: Transfer this solvent rinse into a larger flask for neutralization as described in Protocol 1 .

• Triple Rinse: Rinse the original container three times with a suitable solvent. Collect all rinsate and add it to the neutralization flask.

• Final Wash: Wash the container with soap and water.

• Disposal: Once decontaminated, the container can typically be disposed of with normal laboratory glassware.[7] Puncture or deface the label to prevent reuse.

By adhering to this structured approach, you can ensure that your handling and disposal of 2,4-Dichloropyridine-3-sulfonyl chloride upholds the highest standards of laboratory safety and environmental stewardship.

References

• Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides . American Chemical Society. [Link]

• Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides . Canadian Science Publishing. [Link]

• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.

• Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions . OSTI.GOV. [Link]

• Aqueous process chemistry: the preparation of aryl sulfonyl chlorides . American Chemical Society. [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides . ACS Publications. [Link]

• Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor . ResearchGate. [Link]

• SAFETY DATA SHEET - 2-Chloropyridine-3-sulfonyl chloride . Fisher Scientific. [Link]

• Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride . Cole-Parmer. [Link]

• 2,4-dichloropyridine-3-sulfonyl chloride (C5H2Cl3NO2S) . PubChemLite. [Link]

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• Any tips on cleaning up SO2Cl2 chlorination reactions? . Reddit. [Link]

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• 5,6-dichloropyridine-3-sulfonyl Chloride . PubChem. [Link]

• Safety Data Sheet: Pyridine . Carl ROTH. [Link]

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A Senior Application Scientist's Guide to Handling 2,4-Dichloropyridine-3-sulfonyl chloride: Essential Safety and Operational Protocols

For fellow researchers, scientists, and drug development professionals, the integrity of our work is inextricably linked to the safety and precision of our laboratory practices. When handling highly reactive compounds such as 2,4-Dichloropyridine-3-sulfonyl chloride, a comprehensive understanding of its hazard profile and the corresponding safety protocols is not merely a matter of compliance, but a prerequisite for scientific excellence. This guide synthesizes critical safety information and field-proven insights to ensure the safe and effective handling of this compound.

Hazard Assessment and Core Principles of Safe Handling

2,4-Dichloropyridine-3-sulfonyl chloride is a moisture-sensitive compound that can cause severe burns and respiratory irritation.[1][3] Its reactivity with water is a critical consideration, as this reaction can liberate toxic and corrosive hydrogen chloride (HCl) gas.[3][4][5] Therefore, all handling procedures must be designed to prevent contact with skin, eyes, and mucous membranes, and to rigorously exclude moisture.

Core Principles:

• Prevention over Cure: The primary goal is to prevent exposure through engineering controls and appropriate personal protective equipment (PPE).[6]

• Moisture Exclusion: All glassware, solvents, and reaction atmospheres must be scrupulously dried to prevent uncontrolled reactions.[4][5]

• Designated Work Area: All work with this compound should be conducted in a designated area within a certified chemical fume hood to contain any potential vapors or spills.[5]

Personal Protective Equipment (PPE): Your Final Barrier of Defense

The selection and proper use of PPE is the most critical hands-on aspect of safely handling 2,4-Dichloropyridine-3-sulfonyl chloride. The following table summarizes the required PPE, which should be donned before entering the designated work area.

Body Area	Required PPE	Rationale and Specifications
Eyes & Face	Chemical safety goggles and a full-face shield.	Protects against severe eye damage and chemical splashes to the face. Standard safety glasses are insufficient.[7]
Hands	Heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile).	Provides a barrier against a substance that causes severe skin burns. Inspect gloves for any signs of degradation or perforation before each use.[8][9]
Body	A chemical-resistant apron over a long-sleeved lab coat.	Protects against splashes and spills that could quickly saturate clothing and cause severe burns.[7]
Respiratory	A NIOSH-approved air-purifying respirator with acid gas cartridges.	Necessary to protect against respiratory irritation from vapors or aerosols, especially when handling larger quantities or in the event of a spill.[6][8]
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills.

Step-by-Step Operational Protocol for Handling

This protocol outlines the essential steps for safely handling 2,4-Dichloropyridine-3-sulfonyl chloride in a laboratory setting.

Preparation and Pre-Handling Checklist

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the airflow is within the certified range.

• Assemble and Dry Glassware: All glassware must be oven-dried or flame-dried and allowed to cool in a desiccator before use.

• Prepare Inert Atmosphere: If the procedure is sensitive to air and moisture, prepare a source of inert gas (e.g., nitrogen or argon) for blanketing the reaction.

• Gather All Materials: Have all necessary reagents, solvents, and quenching agents readily available within the fume hood.

• Don Full PPE: Put on all required PPE as outlined in the table above before proceeding.

Handling and Dispensing the Compound

• Work Exclusively in a Fume Hood: All manipulations of 2,4-Dichloropyridine-3-sulfonyl chloride must be performed within a certified chemical fume hood.[5]

• Inert Atmosphere Transfer: If the compound is a solid, weigh it out in a glove box or under a stream of inert gas to minimize contact with atmospheric moisture.

• Controlled Addition: When adding the compound to a reaction mixture, do so slowly and in a controlled manner to manage any exothermic reactions.

• Keep Containers Tightly Sealed: When not in use, the container of 2,4-Dichloropyridine-3-sulfonyl chloride must be tightly sealed to prevent the ingress of moisture.[1][4]

Post-Handling and Decontamination

• Quench Reactive Residues: Carefully quench any residual sulfonyl chloride in reaction vessels or on equipment with a suitable nucleophile (e.g., a solution of sodium bicarbonate or a secondary amine in an appropriate solvent) before cleaning.

• Decontaminate Work Surfaces: Wipe down the work area within the fume hood with a suitable decontaminating solution, followed by a water rinse (if appropriate for the surface).

• Properly Doff PPE: Remove PPE in a manner that avoids contaminating your skin or clothing. Gloves should be removed last.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[10]

Emergency Procedures: Planning for the Unexpected

In Case of Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2][4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting.[1][2] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Spill Response

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your supervisor and safety officer.

• Ensure Ventilation: Maintain adequate ventilation, preferably within a chemical fume hood.

• Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.[2][8] Do NOT use water.[5]

• Neutralize and Collect: Carefully neutralize the spill with a weak base (e.g., sodium bicarbonate) and collect the absorbed material into a sealed container for hazardous waste disposal.

• Decontaminate the Area: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal Plan: Responsible Stewardship

All waste materials, including contaminated PPE, absorbent materials from spills, and residual chemicals, must be treated as hazardous waste.

• Segregate Waste: Keep all 2,4-Dichloropyridine-3-sulfonyl chloride waste separate from other waste streams.

• Label Containers: Use clearly labeled, sealed containers for all hazardous waste.

• Follow Institutional Guidelines: Dispose of all waste in accordance with your institution's and local environmental regulations.[1][11]

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points for the safe handling of 2,4-Dichloropyridine-3-sulfonyl chloride.

Caption: Workflow for handling 2,4-Dichloropyridine-3-sulfonyl chloride.

References

• Safety First: Handling Sulfuryl Chloride in Industrial Settings.
• SAFETY DATA SHEET - Pyridine-3-sulfonyl chloride. Sigma-Aldrich.
• Pyridine-3-sulfonyl chloride-SDS. MedChemExpress.
• Pyridine-3-sulfonyl chloride - Safety Data Sheet. Apollo Scientific.
• Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Cole-Parmer.
• SAFETY DATA SHEET - 2-Chloropyridine-3-sulfonyl chloride. Fisher Scientific.
• Chemical Safety Data Sheet MSDS / SDS - pyridine-3-sulfonyl chloride. ChemicalBook.
• SAFETY DATA SHEET - Pyridine-3-sulfonyl chloride hydrochloride. Fisher Scientific.
• SAFETY DATA SHEET - 3-Chloropyridine. Sigma-Aldrich.
• Acutely Toxic Chemicals (ATCs) - The Sarpong Group.
• Safety Data Sheet - 5-Chloropyridine-3-sulfonyl chloride. CymitQuimica.
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• Discover the Various Types of PPE for Optimal Chemical Safety.
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